Technical Documentation Center

1-(1-propyl-1H-pyrazol-4-yl)ethanone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1-(1-propyl-1H-pyrazol-4-yl)ethanone: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical structure, properties, and synthetic methodologies for 1-(1-propyl-1H-pyrazo...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties, and synthetic methodologies for 1-(1-propyl-1H-pyrazol-4-yl)ethanone. As a member of the N-alkylated pyrazole family, this compound holds significant interest for its potential applications in medicinal chemistry and materials science. This document consolidates available data on analogous compounds to infer the characteristics of the title compound, offering a valuable resource for researchers engaged in the design and synthesis of novel pyrazole derivatives. The pyrazole nucleus is a key pharmacophore in numerous FDA-approved drugs, highlighting the importance of understanding the structure-activity relationships of its derivatives.[1][2][3][4]

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in the field of medicinal chemistry.[1][2][3] Its unique structural and electronic properties allow it to serve as a versatile scaffold in the design of therapeutic agents across a wide range of disease areas. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2][3][5] The N-alkylation of the pyrazole ring is a common strategy to modulate the pharmacokinetic and pharmacodynamic properties of these molecules, influencing their solubility, metabolic stability, and target-binding affinity.[6]

1-(1-propyl-1H-pyrazol-4-yl)ethanone, the subject of this guide, is a derivative that combines the stable pyrazole core with a propyl group at the N1 position and an acetyl group at the C4 position. The acetyl group, in particular, offers a reactive handle for further chemical modifications, making this compound a valuable intermediate for the synthesis of more complex molecules.

Chemical Structure and Properties

The chemical structure of 1-(1-propyl-1H-pyrazol-4-yl)ethanone is characterized by a pyrazole ring substituted with a propyl group on one of the nitrogen atoms and an ethanone (acetyl) group at the 4-position.

Molecular Formula: C₈H₁₂N₂O

Molecular Weight: 152.19 g/mol

Table 1: Predicted Physicochemical Properties of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and Related Compounds

Property1-(1H-pyrazol-4-yl)ethanone1-(1-methyl-1H-pyrazol-4-yl)ethanone1-(1-ethyl-1H-pyrazol-4-yl)ethanone1-(1-propyl-1H-pyrazol-4-yl)ethanone (Predicted)
CAS Number 25016-16-4[2][7]37687-18-6[6]925147-29-1[5]Not available
Molecular Formula C₅H₆N₂O[7]C₆H₈N₂O[6]C₇H₁₀N₂O[5]C₈H₁₂N₂O
Molecular Weight 110.11 g/mol [7]124.14 g/mol [6]138.17 g/mol [5]152.19 g/mol
Physical Form Solid[7]SolidLiquid[5]Liquid or low-melting solid
Boiling Point Not availableNot availableNot availableExpected to be higher than the ethyl analog
Solubility Soluble in water and methanol.[4]Insoluble in water, soluble in organic solvents.Insoluble in water, soluble in organic solvents.Expected to have low water solubility and good solubility in organic solvents.

Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone: A Proposed Methodology

The synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone can be achieved through the N-alkylation of the readily available starting material, 1-(1H-pyrazol-4-yl)ethanone (also known as 4-acetylpyrazole). The N-alkylation of pyrazoles can sometimes lead to a mixture of N1 and N2 isomers; however, the regioselectivity can often be controlled by the choice of reaction conditions.[8][9]

General Principle: N-Alkylation of Pyrazoles

The N-alkylation of pyrazoles typically involves the deprotonation of the pyrazole nitrogen with a suitable base, followed by reaction with an alkylating agent. Common bases used include sodium hydride, potassium carbonate, and cesium carbonate, in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.[10]

SynthesisWorkflow cluster_reactants Reactants cluster_conditions Reaction Conditions Reactant1 1-(1H-pyrazol-4-yl)ethanone Reaction N-Alkylation Reactant1->Reaction Reactant2 Propyl Bromide Reactant2->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Solvent Solvent (e.g., DMF) Solvent->Reaction Workup Work-up & Purification Reaction->Workup Product 1-(1-propyl-1H-pyrazol-4-yl)ethanone Workup->Product

Step-by-Step Experimental Protocol

The following is a proposed, detailed protocol for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, based on established methods for N-alkylation of pyrazoles.[10]

  • Preparation: To a solution of 1-(1H-pyrazol-4-yl)ethanone (1.0 equivalent) in anhydrous dimethylformamide (DMF), add potassium carbonate (1.5 equivalents).

  • Reaction: Stir the suspension at room temperature for 30 minutes. To this mixture, add 1-bromopropane (1.1 equivalents) dropwise.

  • Heating and Monitoring: Heat the reaction mixture to 60-80 °C and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

  • Washing and Drying: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

  • Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Spectroscopic Characterization (Predicted)

The structural elucidation of the synthesized 1-(1-propyl-1H-pyrazol-4-yl)ethanone would rely on standard spectroscopic techniques. The expected spectral data are as follows:

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the propyl group, the acetyl group, and the pyrazole ring protons.

  • Pyrazole Protons: Two singlets in the aromatic region (δ 7.5-8.5 ppm), corresponding to the protons at the C3 and C5 positions of the pyrazole ring.

  • Propyl Group: A triplet for the terminal methyl group (δ ~0.9 ppm), a sextet for the methylene group adjacent to the methyl group (δ ~1.8 ppm), and a triplet for the methylene group attached to the pyrazole nitrogen (δ ~4.1 ppm).

  • Acetyl Group: A singlet for the methyl protons (δ ~2.5 ppm).

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

  • Pyrazole Carbons: Signals for the C3, C4, and C5 carbons of the pyrazole ring.

  • Propyl Carbons: Three distinct signals for the three carbons of the propyl chain.

  • Carbonyl Carbon: A signal in the downfield region (δ > 190 ppm) corresponding to the ketone carbonyl carbon.

  • Acetyl Methyl Carbon: A signal in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

  • C=O Stretch: A strong absorption band around 1670-1690 cm⁻¹ for the ketone carbonyl group.

  • C=N and C=C Stretches: Absorptions in the 1400-1600 cm⁻¹ region corresponding to the pyrazole ring.

  • C-H Stretches: Aliphatic C-H stretching vibrations just below 3000 cm⁻¹.

Mass Spectrometry

Mass spectrometry will confirm the molecular weight of the compound. The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the calculated molecular weight of 152.19.

Applications in Drug Discovery and Research

N-alkylated pyrazoles are prevalent in a variety of biologically active compounds. The introduction of a propyl group can enhance lipophilicity, which may improve membrane permeability and oral bioavailability. The acetyl group at the C4 position serves as a versatile synthetic handle for the construction of more complex molecular architectures through reactions such as aldol condensations, chalcone synthesis, and the formation of other heterocyclic rings.[5]

Applications cluster_mods Chemical Modifications cluster_apps Potential Applications PyrazoleCore 1-(1-propyl-1H-pyrazol-4-yl)ethanone Modification1 Aldol Condensation PyrazoleCore->Modification1 Modification2 Chalcone Synthesis PyrazoleCore->Modification2 Modification3 Heterocycle Formation PyrazoleCore->Modification3 App1 Anti-inflammatory Agents Modification1->App1 App2 Anticancer Agents Modification2->App2 App3 Antimicrobial Agents Modification3->App3

Research into pyrazole derivatives has identified their potential as:

  • Anti-inflammatory Agents: Many pyrazole-containing compounds are known to inhibit cyclooxygenase (COX) enzymes.[5]

  • Anticancer Agents: The pyrazole scaffold is present in several kinase inhibitors used in cancer therapy.[4]

  • Androgen Receptor Antagonists: Certain pyrazole derivatives have been investigated for the treatment of prostate cancer.[11]

Safety and Handling

While a specific safety data sheet for 1-(1-propyl-1H-pyrazol-4-yl)ethanone is not available, the safety precautions should be based on those for structurally similar compounds. Analogous N-alkylated pyrazoles are typically classified as irritants.

General Handling Precautions:

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Handle the compound in a well-ventilated area or a fume hood.

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Avoid inhalation of vapors or dust.

Conclusion

1-(1-propyl-1H-pyrazol-4-yl)ethanone represents a valuable, yet under-explored, building block in the vast landscape of pyrazole chemistry. This technical guide has provided a logical framework for its synthesis and characterization based on established chemical principles and data from analogous compounds. The versatile pyrazole core, combined with the modifiable acetyl group, positions this compound as a promising starting material for the development of novel therapeutic agents and functional materials. Further experimental investigation is warranted to fully elucidate its properties and unlock its potential in various scientific disciplines.

References

  • NATIONAL ANALYTICAL CORPORATION - CHEMICAL DIVISION. 1-(1H-Pyrazol-4-yl) ethanone. Available from: [Link]

  • Journal of Chemical Health Risks. Review on Biological Activities of Pyrazole Derivatives. 2024;14(6):2816-2822. Available from: [Link]

  • More MS, Kale SB, Biyani KR. Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. Oriental Journal of Chemistry. 2012;28(1):369-373. Available from: [Link]

  • Mishra K, Jain SK, Singour PK. Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. 2019;9(3):33-38. Available from: [Link]

  • Research and Reviews: Journal of Medicinal and Organic Chemistry. Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. 2024;11(3). Available from: [Link]

  • Connect Journals. SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Available from: [Link]

  • Chandra T, Garg N, Lata S, Saxena A. Current status of pyrazole and its biological activities. PMC. Available from: [Link]

  • Kumar A, et al. Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. World Journal of Advanced Research and Reviews. 2025;26(1):1938-1946. Available from: [Link]

  • Ghandour MI, et al. SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1HPYRAZOL-3-ONE DERIVATIVES. Moroccan Journal of Heterocyclic Chemistry. 2019;18(2). Available from: [Link]

  • PrepChem.com. Synthesis of 1-Phenyl-4-acetyl-pyrazole. Available from: [Link]

  • Chandrakantha B, et al. Characterization data for new pyrazole derivatives. ResearchGate. Available from: [Link]

  • Wang X, et al. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. 2022. Available from: [Link]

  • Google Patents. N-alkylation method of pyrazole.
  • Kinoyama I, et al. Design, synthesis, and biological evaluation of 4-arylmethyl-1-phenylpyrazole and 4-aryloxy-1-phenylpyrazole derivatives as novel androgen receptor antagonists. Bioorganic & Medicinal Chemistry Letters. 2012;22(7):2534-2538. Available from: [Link]

  • Norman NJ, et al. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. 2022. Available from: [Link]

  • Semida M, et al. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. 2022;27(11):3402. Available from: [Link]

  • A practical, two-step synthesis of 1-alkyl-4-aminopyrazoles. ResearchGate. 2025. Available from: [Link]

  • BIONATURA. Pyrazoline as a medicinal scaffold. Available from: [Link]

  • Suresh HM, Suresha Kumara TH. Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav. 2022. Available from: [Link]

  • Sheikh TU, et al. 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. Acta Crystallographica Section E. 2012;68(Pt 9):o2698. Available from: [Link]

  • Preparation and bioactivity of pyrazole derivatives as potential cross-linking agent. ResearchGate. 2025. Available from: [Link]

  • Pandhurnekar C, et al. A Comprehensive Review on Synthesis and Applications of Pyrazole and its Analogues. Journal of Advanced Scientific Research. 2021. Available from: [Link]

  • Norman NJ, et al. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. CNGBdb. 2022. Available from: [Link]

  • Growing Science. Synthesis and characterization of novel fluorescent dye containing pyrazole and triazine moieties and its bioconjugation with bovine serum albumin. Available from: [Link]

  • ResearchGate. Synthesis of 1-(4-(1H-pyrrol-1-yl)phenyl)ethan-1-one (7). (i) NaH, dry DMF, 0–5 °C, 2 h, rt, 2 h. Available from: [Link]

  • MDPI. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. 2024. Available from: [Link]

Sources

Exploratory

biological activity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

An In-depth Technical Guide to the Biological Activity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and its Derivatives Authored by: A Senior Application Scientist Abstract The pyrazole nucleus is a cornerstone in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Biological Activity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and its Derivatives

Authored by: A Senior Application Scientist

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of pharmacological activities.[1][2] This guide provides a comprehensive technical overview of the potential biological activities of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a representative member of the pyrazole class. While specific literature on this exact molecule is nascent, this document synthesizes the extensive research on analogous pyrazole derivatives to propose likely avenues of biological effect and to provide detailed, field-proven methodologies for their investigation. We will delve into the probable anti-inflammatory, antimicrobial, and anticancer properties of this compound, elucidating the underlying mechanisms and offering robust experimental protocols for validation. This guide is intended for researchers, scientists, and professionals in drug development who are exploring the therapeutic potential of novel pyrazole-based compounds.

Introduction: The Pyrazole Scaffold in Drug Discovery

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a privileged scaffold in drug design due to its metabolic stability and versatile synthetic accessibility.[1][3] Pyrazole derivatives are known to exhibit a remarkable spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, antiviral, and anticancer effects.[4][5][6] Prominent examples of pyrazole-containing drugs include the anti-inflammatory agent celecoxib and the anti-obesity drug rimonabant, highlighting the therapeutic significance of this chemical class.[1][5] The ethanone moiety attached to the pyrazole ring, as in our topic compound, is a common feature in many biologically active pyrazoles, often serving as a key pharmacophoric element.[7]

This guide will focus on the systematic evaluation of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, leveraging the wealth of knowledge on related structures to inform our experimental design and mechanistic hypotheses.

Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

The synthesis of 4-acetylpyrazoles can be achieved through several established routes. A common and efficient method involves the palladium-catalyzed cross-coupling of a pyrazole triflate with a suitable acetylating agent.[8][9] Alternatively, the Vilsmeier-Haack reaction on a corresponding pyrazole precursor can yield the desired carbaldehyde, which can then be converted to the ethanone.[8] A generalized synthetic workflow is presented below.

Synthesis_Workflow cluster_start Starting Materials cluster_reaction Core Synthesis cluster_functionalization Functionalization 1,3-Diketone 1,3-Diketone Cyclocondensation Cyclocondensation 1,3-Diketone->Cyclocondensation Reacts with Propylhydrazine Propylhydrazine Propylhydrazine->Cyclocondensation Propylpyrazole_Intermediate 1-Propyl-1H-pyrazole Intermediate Cyclocondensation->Propylpyrazole_Intermediate Forms Friedel-Crafts_Acylation Friedel-Crafts Acylation Propylpyrazole_Intermediate->Friedel-Crafts_Acylation Acylated via Final_Compound 1-(1-propyl-1H-pyrazol-4-yl)ethanone Friedel-Crafts_Acylation->Final_Compound Yields

Caption: Generalized workflow for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Potential Biological Activities and Mechanistic Insights

Based on the extensive literature on pyrazole derivatives, we can hypothesize several key biological activities for 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Anti-inflammatory and Analgesic Activity

Proposed Mechanism of Action:

Anti_Inflammatory_Pathway Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 & COX-2 Enzymes Arachidonic_Acid->COX_Enzymes Metabolized by Prostaglandins Prostaglandins COX_Enzymes->Prostaglandins Produces Inflammation_Pain Inflammation & Pain Prostaglandins->Inflammation_Pain Leads to Pyrazole_Compound 1-(1-propyl-1H-pyrazol-4-yl)ethanone Pyrazole_Compound->COX_Enzymes Inhibits

Caption: Proposed inhibition of the prostaglandin synthesis pathway by the pyrazole compound.

Antimicrobial Activity

Pyrazole derivatives have been widely investigated for their antibacterial and antifungal properties.[4][13][14][15] The mode of action can vary, but some pyrazoles have been shown to inhibit essential microbial enzymes or disrupt cell wall synthesis.[16] For instance, some pyrazole derivatives have been identified as potent inhibitors of bacterial DNA gyrase.[16]

Anticancer Activity

The cytotoxic effects of pyrazole compounds against various cancer cell lines are a growing area of research.[17][18] Mechanisms of action include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involved in cancer cell proliferation and survival.[19] For example, some pyrazole derivatives have been shown to inhibit tubulin polymerization, a critical process for cell division.[19]

Experimental Protocols for Biological Evaluation

The following are detailed, step-by-step methodologies for assessing the hypothesized biological activities of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

In Vitro Anti-inflammatory Assay: COX-1/COX-2 Inhibition

This assay determines the compound's ability to inhibit the COX-1 and COX-2 enzymes, providing insight into its anti-inflammatory potential and selectivity.

Protocol:

  • Enzyme and Substrate Preparation: Prepare solutions of purified ovine COX-1 and human recombinant COX-2 enzymes in Tris-HCl buffer. Prepare a solution of arachidonic acid (substrate) in ethanol.

  • Compound Preparation: Dissolve 1-(1-propyl-1H-pyrazol-4-yl)ethanone in DMSO to create a stock solution. Prepare serial dilutions to be tested.

  • Assay Procedure:

    • In a 96-well plate, add the enzyme solution, a heme cofactor, and either the test compound or a vehicle control (DMSO).

    • Pre-incubate the mixture at room temperature for 10 minutes.

    • Initiate the reaction by adding the arachidonic acid solution.

    • Incubate at 37°C for 5 minutes.

    • Stop the reaction by adding a solution of HCl.

  • Detection: Quantify the amount of prostaglandin E2 (PGE2) produced using a commercial ELISA kit.

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of the compound against various bacterial and fungal strains.

Protocol:

  • Microorganism Preparation: Prepare standardized inoculums of test bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) in appropriate broth media.

  • Compound Preparation: Prepare serial twofold dilutions of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in the broth medium in a 96-well microtiter plate.

  • Inoculation: Add the standardized microbial inoculum to each well. Include positive (microbes only) and negative (broth only) controls.

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 30°C for 48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anticancer Assay: MTT Cell Viability Assay

This colorimetric assay assesses the cytotoxic effect of the compound on cancer cell lines by measuring metabolic activity.

Protocol:

  • Cell Culture: Culture human cancer cell lines (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) in appropriate media and conditions.

  • Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of 1-(1-propyl-1H-pyrazol-4-yl)ethanone for 24, 48, or 72 hours. Include a vehicle control.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: In Vitro COX Inhibition

Compound COX-1 IC50 (µM) COX-2 IC50 (µM) Selectivity Index (COX-1/COX-2)
1-(1-propyl-1H-pyrazol-4-yl)ethanone TBD TBD TBD
Celecoxib (Control) >100 0.04 >2500

| Ibuprofen (Control) | 15 | 35 | 0.43 |

Table 2: Antimicrobial Activity (MIC in µg/mL)

Compound S. aureus E. coli C. albicans
1-(1-propyl-1H-pyrazol-4-yl)ethanone TBD TBD TBD
Ciprofloxacin (Control) 0.5 0.015 N/A

| Fluconazole (Control) | N/A | N/A | 1 |

Table 3: In Vitro Cytotoxicity (IC50 in µM)

Compound MDA-MB-231 (Breast Cancer) A549 (Lung Cancer) MCF 10A (Non-cancerous)
1-(1-propyl-1H-pyrazol-4-yl)ethanone TBD TBD TBD

| Doxorubicin (Control) | 0.8 | 1.2 | 5.6 |

Conclusion

While 1-(1-propyl-1H-pyrazol-4-yl)ethanone is a novel compound with limited specific data, the extensive research on the pyrazole class of molecules provides a strong foundation for investigating its biological potential. The proposed anti-inflammatory, antimicrobial, and anticancer activities are logical starting points for a comprehensive evaluation. The experimental protocols outlined in this guide offer a robust framework for elucidating the pharmacological profile of this and other related pyrazole derivatives. The insights gained from such studies will be invaluable for the advancement of pyrazole-based drug discovery.

References

  • Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (2021). MDPI. [Link]

  • Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. (2023). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • Synthesis and antimicrobial activity of some novel pyrazoles. (n.d.). Scholars Research Library. [Link]

  • Review on Biological Activities of Pyrazole Derivatives. (2024). Journal of Chemical Health Risks. [Link]

  • Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. (n.d.). PMC. [Link]

  • Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (2024). Recent Patents on Biotechnology. [Link]

  • Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives. (2016). PubMed. [Link]

  • Synthesis and antimicrobial activity of Novel Pyrazole Derivatives. (2019). Oriental Journal of Chemistry. [Link]

  • Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. (2025). PubMed. [Link]

  • Synthesis and Antibacterial Activity of a Novel Series of Potent DNA Gyrase Inhibitors. Pyrazole Derivatives. (2004). ACS Publications. [Link]

  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. (2019). Journal of Drug Delivery and Therapeutics. [Link]

  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Research Square. [Link]

  • Current status of pyrazole and its biological activities. (n.d.). PMC. [Link]

  • Synthesis, characterization and biological activity of certain Pyrazole derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research. [Link]

  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. (n.d.). Oriental Journal of Chemistry. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. [Link]

  • Proposed mechanism for the formation of pyrazole‐ethanone. (n.d.). ResearchGate. [Link]

  • 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. (n.d.). Acta Crystallographica Section E. [Link]

  • Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. (2025). Arabian Journal of Chemistry. [Link]

  • Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). (n.d.). ResearchGate. [Link]

  • Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. (2021). MDPI. [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). ResearchGate. [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl. [Link]

  • A Novel Pyrazole Exhibits Potent Anticancer Cytotoxicity via Apoptosis, Cell Cycle Arrest, and the Inhibition of Tubulin Polymerization in Triple-Negative Breast Cancer Cells. (2024). MDPI. [Link]

Sources

Foundational

Unveiling the Therapeutic Potential of 1-(1-propyl-1H-pyrazol-4-yl)ethanone: A Technical Guide to Target Identification

Abstract The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effec...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating a wide array of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2][3] This technical guide focuses on a specific pyrazole-containing compound, 1-(1-propyl-1H-pyrazol-4-yl)ethanone, and outlines a comprehensive, multi-pronged strategy for the identification of its potential therapeutic targets. In the absence of pre-existing biological data for this specific molecule, this document serves as a roadmap for researchers and drug development professionals, detailing a logical progression from computational predictions to rigorous experimental validation. We will explore a suite of in silico and in vitro techniques, providing not only procedural outlines but also the strategic rationale behind the selection and sequencing of these methodologies. The ultimate goal is to equip research teams with the foundational knowledge and practical frameworks necessary to unlock the therapeutic promise of novel chemical entities like 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Introduction: The Pyrazole Moiety as a Privileged Scaffold

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a prominent feature in a multitude of approved pharmaceutical agents.[4] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, capable of engaging with a diverse range of biological targets.[3][5] The success of drugs like Celecoxib (a COX-2 inhibitor) and Rimonabant (a cannabinoid receptor antagonist) underscores the therapeutic potential embedded within this chemical class.[4]

The subject of this guide, 1-(1-propyl-1H-pyrazol-4-yl)ethanone, is a structurally intriguing molecule for which the biological targets remain unelucidated. Its pyrazole core, substituted with a propyl group at the N1 position and an ethanone moiety at the C4 position, presents a unique chemical architecture that warrants a systematic investigation of its bioactivity. This guide will provide a strategic workflow to deorphanize this compound, moving from broad, predictive approaches to specific, high-confidence target validation.

A Phased Approach to Target Identification: From In Silico to In Vitro

For a novel compound with no known biological activity, a logical and resource-efficient approach to target identification begins with computational methods to generate initial hypotheses. These in silico predictions can then guide the selection of more focused and resource-intensive experimental validation studies. This phased strategy, outlined below, maximizes the probability of success while minimizing unnecessary experimentation.

G cluster_0 Phase 1: In Silico Target Prediction cluster_1 Phase 2: Experimental Validation & Deconvolution cluster_2 Phase 3: Target Validation & Functional Assays A Compound Structure (1-(1-propyl-1H-pyrazol-4-yl)ethanone) B Similarity-Based Methods (e.g., SwissTargetPrediction) A->B C Pharmacophore Modeling A->C D Reverse Docking A->D E Prioritized Target List B->E C->E D->E H Cellular Thermal Shift Assay (CETSA) E->H Hypothesis Testing F Phenotypic Screening G Chemical Proteomics (Affinity Chromatography-MS) F->G Target Deconvolution I Direct Target Engagement Confirmation G->I H->I J In Vitro Enzyme/Receptor Binding Assays I->J K Kinome/GPCR Panel Screening I->K L Cell-Based Functional Assays J->L K->L M Validated Therapeutic Target L->M

Caption: A strategic workflow for identifying the therapeutic targets of a novel compound.

Phase 1: In Silico Target Prediction - Generating Actionable Hypotheses

The initial phase of target identification for 1-(1-propyl-1H-pyrazol-4-yl)ethanone will leverage computational tools to predict potential protein targets based on its chemical structure. This cost-effective approach narrows the vast landscape of the human proteome to a manageable list of high-probability candidates.

Similarity-Based Approaches

The principle of molecular similarity, which posits that structurally similar molecules are likely to have similar biological activities, is a powerful tool in early-stage drug discovery.[6] Web-based platforms like SwissTargetPrediction utilize large databases of known ligand-target interactions to predict the targets of a query molecule.[7]

Protocol: Target Prediction using SwissTargetPrediction

  • Input: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

  • Submission: Navigate to the SwissTargetPrediction web server and paste the SMILES string into the query box.

  • Prediction: Initiate the prediction algorithm. The server will compare the 2D and 3D similarity of the query molecule to a library of over 280,000 active compounds with known targets.[7]

  • Analysis: The output will be a ranked list of potential targets, with a higher probability assigned to targets of molecules that are more similar to the query compound. This list will provide initial hypotheses for further investigation.

Pharmacophore Modeling

Pharmacophore modeling identifies the essential three-dimensional arrangement of chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centers, aromatic rings) that are necessary for a molecule to interact with a specific biological target.[8][9][10] If a set of known active ligands for a particular target is available, a pharmacophore model can be built and used to screen for new molecules that fit the model.[9]

Protocol: Ligand-Based Pharmacophore Model Generation and Screening

  • Ligand Set Collection: If the similarity searches suggest a particular target class (e.g., kinases, GPCRs), gather a set of known, structurally diverse ligands for a specific target within that class.

  • Model Generation: Utilize software such as MOE (Molecular Operating Environment) or Discovery Studio to generate a pharmacophore model from the aligned active ligands. The model will represent the key interaction points.

  • Virtual Screening: Screen a 3D conformational database of 1-(1-propyl-1H-pyrazol-4-yl)ethanone against the generated pharmacophore model.

  • Evaluation: A positive "hit" indicates that the compound can adopt a conformation that satisfies the spatial and chemical requirements of the pharmacophore, suggesting it may bind to the target.

Reverse Docking

Reverse (or inverse) docking is a structure-based computational approach that "docks" a small molecule into the binding sites of a large collection of protein structures.[6] This method can identify potential targets by predicting the binding affinity of the small molecule to various proteins.[6]

Protocol: Reverse Docking Workflow

  • Protein Structure Database: Select a database of 3D protein structures (e.g., the Protein Data Bank - PDB).

  • Docking Software: Employ a docking program such as AutoDock Vina or Glide.

  • Screening: Systematically dock the 3D structure of 1-(1-propyl-1H-pyrazol-4-yl)ethanone into the binding pockets of the proteins in the database.

  • Scoring and Ranking: The docking software will calculate a binding score for each protein-ligand interaction. Rank the potential targets based on these scores.

  • Filtering: Filter the results based on biological relevance and druggability to generate a refined list of potential targets.

G cluster_0 In Silico Target Prediction Workflow A 1-(1-propyl-1H-pyrazol-4-yl)ethanone (SMILES/3D Structure) B Similarity Search (e.g., SwissTargetPrediction) A->B C Pharmacophore Screening A->C D Reverse Docking A->D E Integrated Analysis & Prioritization B->E C->E D->E F Hypothesized Target List E->F

Caption: A visual representation of the in silico target prediction workflow.

Phase 2: Experimental Validation and Target Deconvolution

The hypotheses generated from the in silico predictions must be validated through experimental approaches. This phase focuses on confirming that 1-(1-propyl-1H-pyrazol-4-yl)ethanone engages with cellular targets and on identifying these targets in an unbiased manner.

Phenotypic Screening

Phenotypic screening involves testing a compound in a biologically relevant system (e.g., cell lines, primary cells) to observe a specific phenotypic change without a preconceived notion of the target.[11][12] This approach is particularly valuable for novel compounds as it can reveal unexpected biological activities.[13]

Protocol: High-Content Imaging-Based Phenotypic Screen

  • Cell Line Selection: Choose a panel of human cancer cell lines representing different tissue origins.

  • Compound Treatment: Treat the cells with a concentration range of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

  • Staining: After a defined incubation period, fix the cells and stain them with a cocktail of fluorescent dyes that highlight various cellular components (e.g., nucleus, cytoskeleton, mitochondria).

  • Image Acquisition: Use a high-content imaging system to automatically capture images of the treated cells.

  • Image Analysis: Analyze the images to quantify a wide range of cellular features (e.g., cell number, nuclear size, mitochondrial morphology).

  • Phenotypic Profiling: A significant and consistent change in a particular cellular phenotype (e.g., induction of apoptosis, cell cycle arrest) provides a lead for subsequent target deconvolution efforts.

Chemical Proteomics: Affinity Chromatography-Mass Spectrometry

Chemical proteomics is a powerful technique for the unbiased identification of protein targets that directly interact with a small molecule.[14][15] One common approach is affinity chromatography coupled with mass spectrometry.

Protocol: Affinity Chromatography-Mass Spectrometry

  • Probe Synthesis: Synthesize a derivative of 1-(1-propyl-1H-pyrazol-4-yl)ethanone that incorporates a linker and an affinity tag (e.g., biotin).

  • Immobilization: Immobilize the biotinylated probe onto streptavidin-coated beads.

  • Cell Lysate Incubation: Incubate the beads with a cell lysate. Proteins that bind to the compound will be captured on the beads.

  • Washing: Wash the beads extensively to remove non-specifically bound proteins.

  • Elution: Elute the bound proteins from the beads.

  • Mass Spectrometry: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Compare the proteins identified from the probe-incubated sample to a control sample (e.g., beads without the probe) to identify specific binders.

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method that directly measures the engagement of a compound with its target protein in a cellular environment.[1][16][17] The principle is that ligand binding stabilizes a protein, leading to an increase in its thermal stability.[18][19][20]

Protocol: Western Blot-Based CETSA for Target Validation

  • Cell Treatment: Treat intact cells with either 1-(1-propyl-1H-pyrazol-4-yl)ethanone or a vehicle control.

  • Heat Challenge: Heat aliquots of the treated cells to a range of temperatures.

  • Cell Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

  • Western Blotting: Analyze the amount of a specific, hypothesized target protein remaining in the soluble fraction at each temperature using Western blotting.

  • Data Analysis: A shift in the melting curve of the target protein to a higher temperature in the presence of the compound indicates direct target engagement.

G cluster_0 Experimental Target Validation Workflow A Phenotypic Screening B Observed Phenotype A->B C Chemical Proteomics B->C Target Deconvolution E Candidate Target List C->E D Cellular Thermal Shift Assay (CETSA) F Confirmed Target Engagement D->F E->D Hypothesis Testing

Caption: A flowchart illustrating the experimental workflow for target validation.

Phase 3: Target Validation and Functional Characterization

Once a high-confidence target has been identified and direct engagement confirmed, the next crucial step is to validate its functional relevance and to characterize the mode of action of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

In Vitro Enzymatic or Receptor Binding Assays

If the identified target is an enzyme or a receptor, its functional modulation by the compound should be assessed in a purified, in vitro system.

Protocol: Enzyme Inhibition Assay

  • Reagents: Obtain the purified recombinant target enzyme, its substrate, and any necessary cofactors.

  • Assay Setup: In a microplate format, set up reactions containing the enzyme, substrate, and a range of concentrations of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

  • Reaction and Detection: Incubate the reactions and then measure the product formation using a suitable detection method (e.g., absorbance, fluorescence, luminescence).

  • Data Analysis: Plot the enzyme activity as a function of the compound concentration and determine the IC50 (half-maximal inhibitory concentration) value.

Broad Kinase or GPCR Panel Screening

Given the prevalence of pyrazole scaffolds in kinase and GPCR inhibitors, it is prudent to screen 1-(1-propyl-1H-pyrazol-4-yl)ethanone against large panels of these target classes.[2][5][21] This can provide valuable information on the compound's selectivity.

Protocol: Kinase Panel Screening

  • Service Provider: Engage a contract research organization (CRO) that offers kinase profiling services.[2][5][22]

  • Compound Submission: Provide a sample of 1-(1-propyl-1H-pyrazol-4-yl)ethanone at a specified concentration.

  • Screening: The CRO will screen the compound against a panel of hundreds of kinases, typically at a fixed ATP concentration.

  • Data Analysis: The results will be provided as the percent inhibition for each kinase at the tested compound concentration. Significant inhibition of specific kinases will identify them as potential targets.

Cell-Based Functional Assays

The final step in target validation is to demonstrate that the engagement of the identified target by the compound leads to the observed cellular phenotype.

Protocol: Target Knockdown/Knockout and Phenotypic Rescue

  • Genetic Perturbation: Use techniques like siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout to reduce or eliminate the expression of the target protein in the cell line used for the initial phenotypic screen.

  • Phenotypic Analysis: Assess whether the genetic perturbation recapitulates the phenotype observed with compound treatment.

  • Rescue Experiment: If the knockdown/knockout mimics the compound's effect, treat the genetically modified cells with 1-(1-propyl-1H-pyrazol-4-yl)ethanone. A lack of further potentiation of the phenotype would provide strong evidence that the compound acts through the identified target.

Data Presentation and Interpretation

To facilitate clear communication and decision-making, all quantitative data should be summarized in tables.

Table 1: Summary of In Silico Target Predictions

Prediction Method Top 5 Predicted Targets Confidence Score/Rank
Similarity Search
Pharmacophore Model

| Reverse Docking | | |

Table 2: Results of In Vitro Functional Assays

Assay Type Target IC50/EC50 (µM)
Enzyme Inhibition

| Receptor Binding | | |

Conclusion

The journey from a novel chemical entity to a potential therapeutic is a complex and multifaceted process. This technical guide provides a systematic and logical framework for the initial, and most critical, step in this journey: the identification of the therapeutic targets of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. By integrating computational predictions with robust experimental validation, researchers can efficiently and effectively navigate the complexities of target deconvolution. The methodologies outlined herein are not merely a series of protocols but a strategic approach designed to maximize the chances of uncovering the true biological function of this promising pyrazole derivative. The successful identification of its molecular targets will pave the way for further preclinical development and, ultimately, the potential to address unmet medical needs.

References

  • Vertex AI Search. (2026, February 1). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY.
  • Sanchez, T. W., et al. (n.d.). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PMC - NIH.
  • ACS Publications. (2023, March 27). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
  • Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service.
  • Pharmaron CRO Services. (n.d.). Kinase Panel Profiling I.
  • Taylor & Francis Online. (2011, August 22). Computational approaches for drug target identification in pathogenic diseases.
  • Creative Biolabs. (n.d.). In Silico Target Prediction.
  • BenchChem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
  • PubMed. (n.d.). In Silico Target Prediction for Small Molecules.
  • Celtarys. (2023, April 12). High-Throughput Screening of GPCRs for Drug Discovery.
  • Evotec. (n.d.). Chemical Proteomics.
  • Taylor & Francis Online. (2024, September 29). Cellular thermal shift assay: an approach to identify and assess protein target engagement.
  • Creative Bioarray. (n.d.). GPCR Screening Services.
  • Reaction Biology. (n.d.). GPCR Assay Services.
  • Nature Asia. (2015, August 30). New computational method for identifying drug targets.
  • ACS Publications. (2024, October 7). End-to-End Throughput Chemical Proteomics for Photoaffinity Labeling Target Engagement and Deconvolution.
  • PerkinElmer. (2021, June 29). Cellular Thermal Shift Assays - bringing relevant target engagement to your drug discovery workflow.
  • Monash University. (n.d.). Chemistry-based functional proteomics for drug target deconvolution.
  • PubMed. (n.d.). Targeting disease: Computational approaches for drug target identification.
  • PubMed. (2022, September 15). A brief introduction to chemical proteomics for target deconvolution.
  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
  • Cancer Research. (2008, May 1). Target deconvolution using chemiproteomics. AACR Journals.
  • NCBI. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
  • Patsnap Synapse. (2025, May 21). What are computational methods in drug discovery?.
  • ResearchGate. (2025, August 10). (PDF) In Silico Target Prediction for Small Molecules: Methods and Protocols.
  • PMC. (n.d.). Advances in G Protein-Coupled Receptor High-throughput Screening.
  • Protac - Drug Discovery Pro. (n.d.). Applications and Limitations of Pharmacophore Modeling.
  • Oxford Academic. (2019, November 10). Computational/in silico methods in drug target and lead prediction.
  • ION Biosciences. (n.d.). Gαq GPCR assays.
  • Patsnap Synapse. (2025, May 21). What is pharmacophore modeling and its applications?.
  • Eurofins Discovery. (n.d.). Kinase Screening and Profiling - Guidance for Smart Cascades.
  • MDPI. (2018, August 6). Truly Target-Focused Pharmacophore Modeling: A Novel Tool for Mapping Intermolecular Surfaces.
  • Slideshare. (n.d.). Pharmacophore modeling | PDF.
  • PubMed. (2011, November 18). From in silico target prediction to multi-target drug design: current databases, methods and applications.
  • PubMed. (2025, February 6). Pharmacophore modeling in drug design.
  • PubMed. (2021, April 16). A standard operating procedure for an enzymatic activity inhibition assay.
  • bio.tools. (n.d.). SwissTargetPrediction.
  • Chemspace. (2026, January 18). Phenotypic Screening in Drug Discovery Definition & Role.
  • Promega Corporation. (n.d.). Detecting Kinase Activity Across the Kinome.
  • Oncolines B.V. (2024, October 19). Kinome Profiling.
  • Cambridge Healthtech Institute. (n.d.). Target-Identification-Phenotypic-Screening.
  • Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained.
  • EUbOPEN. (n.d.). NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. Version.
  • Drug Hunter. (2023, May 1). Drug Target Identification Methods After a Phenotypic Screen.
  • protocols.io. (n.d.). In vitro α-glucosidase inhibitory assay.
  • PubMed Central. (n.d.). A platform for target prediction of phenotypic screening hit molecules.
  • Drug Target Review. (2019, June 5). Phenotypic profiling in drug discovery.
  • YouTube. (2023, August 18). functional in vitro assays for drug discovery.
  • Sigma-Aldrich. (n.d.). Enzymatic Assay of Trypsin Inhibitor.
  • protocols.io. (2019, November 13). Enzymatic Assay of Trypsin Inhibition.

Sources

Exploratory

The Emerging Therapeutic Potential of 1-(1-propyl-1H-pyrazol-4-yl)ethanone Derivatives and Analogs: A Technical Guide for Drug Discovery Professionals

Foreword: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in modern drug discover...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in modern drug discovery.[1] Its remarkable metabolic stability and versatile chemical reactivity have led to its incorporation into a multitude of approved therapeutic agents, spanning a wide range of diseases.[2][3] From the anti-inflammatory celecoxib to novel anticancer and antiviral agents, the pyrazole scaffold has consistently demonstrated its value as a "privileged structure" in medicinal chemistry.[4][5] This guide focuses on a specific, promising class of pyrazole derivatives: those based on the 1-(1-propyl-1H-pyrazol-4-yl)ethanone core. We will delve into the synthesis, biological activities, and structure-activity relationships of these compounds, providing researchers and drug development professionals with a comprehensive technical overview of this exciting area of therapeutic research.

The Core Moiety: Synthesis and Characterization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

The synthesis of the core scaffold, 1-(1-propyl-1H-pyrazol-4-yl)ethanone, is a critical first step in the exploration of its derivatives. While numerous methods exist for the synthesis of the pyrazole ring, a common and efficient approach involves the N-alkylation of a pre-formed pyrazole.[6][7]

A plausible and adaptable synthetic route begins with the commercially available 1-(1H-pyrazol-4-yl)ethanone. The N-alkylation of the pyrazole ring can be achieved with high regioselectivity at the N1 position.[8] This is typically accomplished by deprotonating the pyrazole nitrogen with a suitable base, followed by the introduction of an alkylating agent, in this case, a propyl halide.[6]

General Protocol for N-propylation of 1-(1H-pyrazol-4-yl)ethanone

This protocol describes a general procedure for the N1-propylation of 1-(1H-pyrazol-4-yl)ethanone using propyl iodide in the presence of a base.

Materials:

  • 1-(1H-pyrazol-4-yl)ethanone

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate (K₂CO₃)

  • Propyl iodide

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a solution of 1-(1H-pyrazol-4-yl)ethanone (1 equivalent) in anhydrous DMF, add sodium hydride (1.1 equivalents) portion-wise at 0 °C under an inert atmosphere.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes to ensure complete deprotonation of the pyrazole nitrogen.

  • Add propyl iodide (1.2 equivalents) dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and then dry over anhydrous Na₂SO₄.

  • Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Diagram of the Synthetic Workflow:

G cluster_0 Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone Start 1-(1H-pyrazol-4-yl)ethanone Step1 Deprotonation with NaH in DMF at 0 °C Start->Step1 Reactant Step2 Addition of Propyl Iodide Step1->Step2 Intermediate Step3 Reaction at Room Temperature Step2->Step3 Step4 Aqueous Work-up (Quenching, Extraction, Washing) Step3->Step4 Step5 Purification (Column Chromatography) Step4->Step5 End 1-(1-propyl-1H-pyrazol-4-yl)ethanone Step5->End Final Product

Caption: Synthetic workflow for the N-propylation of 1-(1H-pyrazol-4-yl)ethanone.

Characterization

The synthesized 1-(1-propyl-1H-pyrazol-4-yl)ethanone and its derivatives should be thoroughly characterized using a suite of spectroscopic techniques to confirm their structure and purity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of the hydrogen and carbon atoms, confirming the presence of the propyl group and the pyrazole core.

  • Infrared (IR) Spectroscopy: Identifies the characteristic functional groups, such as the carbonyl (C=O) of the ethanone moiety and the C=N and C=C bonds of the pyrazole ring.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern, further confirming the structure.

  • Elemental Analysis: Determines the percentage composition of elements (C, H, N), which should be in close agreement with the calculated values for the proposed structure.

Therapeutic Potential and Biological Activities

Pyrazole derivatives are renowned for their broad spectrum of pharmacological activities.[4][9] The introduction of a 1-propyl-4-ethanone substitution pattern can modulate these activities and confer selectivity towards specific biological targets. The primary therapeutic areas where these derivatives show promise are in anti-inflammatory and anticancer applications.

Anti-inflammatory Activity

Mechanism of Action: The anti-inflammatory effects of many pyrazole derivatives are attributed to their ability to inhibit the COX enzymes, which are crucial for the synthesis of prostaglandins, key mediators of inflammation.[11] Selective inhibition of COX-2 over COX-1 is a desirable trait as it is associated with a reduced risk of gastrointestinal side effects.[10]

Diagram of the COX-2 Inhibition Pathway:

G Arachidonic_Acid Arachidonic Acid COX2 COX-2 Enzyme Arachidonic_Acid->COX2 PGG2 Prostaglandin G2 (PGG2) COX2->PGG2 PGH2 Prostaglandin H2 (PGH2) PGG2->PGH2 Prostaglandins Prostaglandins (PGE2, etc.) PGH2->Prostaglandins Inflammation Inflammation (Pain, Fever, Swelling) Prostaglandins->Inflammation Pyrazole_Derivative 1-Propyl-Pyrazolyl Ethanone Derivative Pyrazole_Derivative->COX2 Inhibition

Caption: Inhibition of the COX-2 pathway by 1-propyl-pyrazolyl ethanone derivatives.

Quantitative Data on Anti-inflammatory Activity of Pyrazole Analogs:

Compound ClassIn Vivo Model% Inhibition of EdemaReference
1,3,4-Trisubstituted PyrazolesCarrageenan-induced paw edema≥84.2%[2]
Pyrazole-pyrazoline derivativesCarrageenan-induced paw edema28.6-30.9%[11]
3-phenyl-N-[3-(4-phenylpiperazin-1yl) propyl]-1H-pyrazole-5-carboxamide derivativesCarrageenan-induced rat paw edema70-78%[2]
Anticancer Activity

The development of novel anticancer agents with high efficacy and low toxicity is a critical area of research.[13] Pyrazole derivatives have emerged as a promising class of compounds with potent cytotoxic activity against various cancer cell lines.[14][15] Their mechanisms of action are diverse and can involve the inhibition of key signaling pathways, induction of apoptosis, and cell cycle arrest.

Potential Mechanisms of Action:

  • Enzyme Inhibition: Targeting kinases and other enzymes involved in cancer cell proliferation and survival.

  • Apoptosis Induction: Triggering programmed cell death in cancer cells.

  • Cell Cycle Arrest: Halting the progression of the cell cycle, thereby preventing cell division.

Diagram of a Potential Anticancer Mechanism:

G Pyrazole_Derivative 1-Propyl-Pyrazolyl Ethanone Derivative Target_Kinase Target Kinase (e.g., EGFR, VEGFR) Pyrazole_Derivative->Target_Kinase Inhibition Apoptosis Apoptosis Pyrazole_Derivative->Apoptosis Induction Signaling_Cascade Downstream Signaling (e.g., MAPK, PI3K/Akt) Target_Kinase->Signaling_Cascade Activation Cell_Proliferation Cancer Cell Proliferation & Survival Signaling_Cascade->Cell_Proliferation

Caption: Potential mechanism of anticancer action via kinase inhibition and apoptosis induction.

Quantitative Data on Anticancer Activity of Pyrazole Analogs:

Compound ClassCancer Cell LineIC₅₀ (µM)Reference
Pyrazole Hybrids4T1 (Breast Cancer)25 ± 0.4[16]
Quinolin-2(1H)-one-based PyrazolesHeLa (Cervical Cancer)10.41 ± 0.217[17]
Quinolin-2(1H)-one-based PyrazolesDU-145 (Prostate Cancer)10.77 ± 0.124[17]
Ferrocene-Pyrazole HybridsHCT-116 (Colon Cancer)3.12[17]

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship (SAR) is paramount in medicinal chemistry for the rational design of more potent and selective drug candidates. For 1-(1-propyl-1H-pyrazol-4-yl)ethanone derivatives, SAR studies would focus on modifications at several key positions:

  • The N1-propyl group: Altering the length and branching of the alkyl chain can influence lipophilicity and binding to the target protein.

  • The 4-ethanone moiety: Modifications of the acetyl group, such as conversion to other functional groups (e.g., oximes, hydrazones), can significantly impact biological activity.

  • Substitution on the pyrazole ring: Introducing substituents at the 3 and 5 positions of the pyrazole ring can modulate the electronic properties and steric profile of the molecule.

A preliminary SAR analysis of antibacterial pyrazole derivatives suggests that the length of an alkyl linker can significantly influence activity, with shorter chains often being more beneficial.[18]

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of novel 1-(1-propyl-1H-pyrazol-4-yl)ethanone derivatives, robust and validated biological assays are essential.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.[14][17]

Protocol:

  • Cell Seeding: Seed cancer cells (e.g., HCT-116, HeLa) in 96-well plates at a density of 3 x 10⁵ cells/well and incubate overnight at 37°C in a humidified 5% CO₂ incubator.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized pyrazole derivatives (typically in a range of concentrations) for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for a further 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

In Vivo Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

This is a widely used and reliable model for evaluating the acute anti-inflammatory activity of compounds.[2][11]

Protocol:

  • Animal Model: Use adult Wistar rats or Swiss albino mice.

  • Compound Administration: Administer the test compounds orally or intraperitoneally at a specific dose. The control group receives the vehicle, and a standard drug group receives a known anti-inflammatory agent (e.g., indomethacin).

  • Induction of Edema: After a set time (e.g., 1 hour) following compound administration, inject a 1% solution of carrageenan subcutaneously into the sub-plantar region of the right hind paw of each animal.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Conclusion and Future Directions

The 1-(1-propyl-1H-pyrazol-4-yl)ethanone scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the fields of anti-inflammatory and anticancer drug discovery. The synthetic accessibility of this core and the vast potential for chemical modification offer a rich landscape for medicinal chemists to explore.

Future research should focus on:

  • Synthesis of diverse libraries: Creating a wide range of analogs with systematic modifications to elucidate detailed SAR.

  • Mechanism of action studies: Investigating the precise molecular targets and signaling pathways affected by the most potent compounds.

  • In vivo efficacy and safety profiling: Evaluating the therapeutic potential and toxicity of lead compounds in relevant animal models.

By leveraging the insights and protocols outlined in this guide, researchers can accelerate the discovery and development of novel drugs based on the 1-(1-propyl-1H-pyrazol-4-yl)ethanone core, ultimately contributing to the advancement of human health.

References

  • Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 2736.
  • Current status of pyrazole and its biological activities. (2016). [PMC].
  • In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Deriv
  • Synthesis and Anti-Inflammatory Activity of Some O-Propargylated-N-acetylpyrazole Derived from 1,3-Diarylpropenones. (n.d.). [PMC].
  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). orientjchem.org.
  • Pyrazoles and Pyrazolines as Anti-Inflamm
  • Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Deriv
  • Application Notes and Protocols for N-alkylation of 5-Hydrazinyl-4-phenyl-1H-pyrazole. (n.d.). Benchchem.
  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). ACS Omega.
  • SYNTHESIS OF ANNULATED PYRAZOLES VIA A TANDEM ALKYLATION/DIRECT ARYLATION SEQUENCE Evangelos Aktoudianakis A thesis submitted in. (2022).
  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. (n.d.).
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (2020). International Journal of Pharmaceutical Sciences Review and Research.
  • (PDF) Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. (2025).
  • Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Deriv
  • Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022).
  • Pyrazole–pyrazoline derivatives as next-generation anti-inflamm
  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). University of Pretoria.
  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing.
  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2025).
  • Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. (2023). IJPPR.
  • Pyrazole and Pyrimidine Scaffolds as Promising Anticancer Agents. (2025). Bentham Science.
  • Investigation of the anti-inflammatory and analgesic activities of promising pyrazole derivative | Request PDF. (2026).
  • Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. (n.d.).
  • Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. (2025). MDPI.
  • Muthubhupathi G, et al.
  • (PDF) SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H- PYRAZOL-3-ONE DERIVATIVES. (2019).
  • Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors. (n.d.). [PMC].
  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for
  • Enzyme-Controlled Highly Selective N-Alkylation of Pyrazoles with Simple Haloalkanes. (n.d.).
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.). KTU ePubl.
  • (PDF) One‐Pot Synthesis and Anticancer Activity of Novel Pyrazole Hybrids. (n.d.).
  • Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. (2025). Semantic Scholar.
  • 4 - Organic Syntheses Procedure. (n.d.).
  • Design, Synthesis and Bioactivity Evaluation of Novel 2-(pyrazol-4-yl)-1,3,4-oxadiazoles Containing an Imidazole Fragment as Antibacterial Agents. (2023). MDPI.
  • (PDF) Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. (n.d.).

Sources

Foundational

The Pyrazole Core: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Significance of the Pyrazole Scaffold The pyrazole ring, a five-membered heterocycle with two adjacen...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrazole Scaffold

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1][2][3] Its remarkable versatility and favorable pharmacological properties have cemented its status as a "privileged scaffold," a molecular framework that is recurrently found in bioactive compounds and approved drugs.[1][4] This guide delves into the multifaceted role of the pyrazole core, exploring its fundamental chemical attributes, its diverse applications in drug design, and the synthetic strategies that underpin its widespread use. We will dissect the structure-activity relationships (SAR) that govern its efficacy and provide practical insights for its application in contemporary drug discovery programs.

Part 1: The Chemical and Pharmacophoric Attributes of the Pyrazole Core

The utility of the pyrazole moiety in drug design stems from its unique combination of structural and electronic features. As a five-membered aromatic heterocycle, it possesses a distinct electronic distribution and conformational rigidity that can be strategically exploited.[5][6]

Key Physicochemical Properties:

  • Hydrogen Bonding Capabilities: The N-unsubstituted pyrazole ring is a versatile hydrogen bond donor and acceptor, enabling it to form crucial interactions with biological targets.[1] Substitution at the N1 position removes the hydrogen bond donor capacity, a modification that is often used to fine-tune binding affinity and pharmacokinetic properties.[1]

  • Dipole Moment and Aromaticity: The presence of two nitrogen atoms imparts a significant dipole moment to the ring, influencing its solubility and ability to engage in polar interactions. Its aromatic nature contributes to the overall stability of the molecule.

  • Tunable Lipophilicity: The lipophilicity of pyrazole-containing compounds can be readily modulated through substitution at various positions on the ring, allowing for the optimization of ADME (absorption, distribution, metabolism, and excretion) properties.[1]

  • Metabolic Stability: The pyrazole core is generally resistant to metabolic degradation, contributing to improved pharmacokinetic profiles of drug candidates.[5]

The Pyrazole Core as a Bioisostere:

A significant role of the pyrazole scaffold in medicinal chemistry is its function as a bioisostere, a chemical group that can replace another group in a molecule without significantly altering its biological activity.[1][5] This strategy is often employed to enhance potency, improve physicochemical properties, or circumvent intellectual property limitations.[5]

  • Benzene Ring Bioisostere: The pyrazole ring can serve as a bioisosteric replacement for a benzene ring, often leading to compounds with reduced lipophilicity and improved aqueous solubility.[5]

  • Other Heterocycle Bioisosteres: Pyrazole can also mimic other heterocyclic systems, such as imidazoles and triazoles, providing alternative scaffolds for lead optimization.[7][8] The choice of bioisostere can have a profound impact on the resulting pharmacological profile.

Part 2: The Pyrazole Core in Action: Therapeutic Applications

The pyrazole scaffold is a key component in a wide array of therapeutic agents across various disease areas. Its ability to interact with a multitude of biological targets underscores its importance in drug discovery.[2][6][9]

Anticancer Agents

The pyrazole nucleus is particularly prominent in the development of anticancer drugs, especially as a scaffold for protein kinase inhibitors.[1][4][10] Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is a hallmark of many cancers.[1][11]

Mechanism of Action in Kinase Inhibition:

The pyrazole ring is an excellent "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase hinge region, which is the flexible part of the enzyme that connects the N- and C-lobes.[12] This interaction mimics the binding of the adenine ring of ATP, the natural substrate of kinases, effectively blocking the enzyme's activity.[12]

DOT Script for Pyrazole as a Hinge Binder:

G cluster_kinase Kinase Hinge Region cluster_pyrazole Pyrazole Inhibitor Hinge_AA1 Backbone NH Hinge_AA2 Backbone C=O Pyrazole Pyrazole Core N1 N2 R1 R1 Pyrazole->R1 R2 R2 Pyrazole->R2 N1->Hinge_AA2 H-bond N2->Hinge_AA1 H-bond caption Pyrazole core as a kinase hinge binder.

Caption: Pyrazole core forming hydrogen bonds with the kinase hinge region.

Examples of Pyrazole-Containing Kinase Inhibitors:

Drug NameTarget Kinase(s)Therapeutic Indication
Crizotinib ALK, ROS1, c-METNon-small cell lung cancer
Ruxolitinib JAK1, JAK2Myelofibrosis, polycythemia vera
Encorafenib BRAF V600EMelanoma, colorectal cancer
Asciminib BCR-ABL1 (allosteric)Chronic myeloid leukemia
Pirtobrutinib BTKMantle cell lymphoma

Data sourced from multiple references.[1][4][13][14]

The structural diversity of these drugs highlights the adaptability of the pyrazole scaffold. By modifying the substituents on the pyrazole ring, medicinal chemists can achieve high levels of potency and selectivity for specific kinase targets.[10]

Anti-inflammatory Agents

The pyrazole core is a key feature of several nonsteroidal anti-inflammatory drugs (NSAIDs). The most notable example is Celecoxib, a selective cyclooxygenase-2 (COX-2) inhibitor.[15][16] COX-2 is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.[17]

The design of selective COX-2 inhibitors was a major breakthrough in the management of inflammatory conditions, as it offered a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs. The diaryl-substituted pyrazole motif of celecoxib is crucial for its selective binding to the COX-2 active site.

Antimicrobial and Antiviral Agents

Researchers have extensively explored pyrazole derivatives for their potential as antimicrobial and antiviral agents.[9][15] These compounds have shown activity against a range of pathogens, including bacteria, fungi, and viruses. The mechanism of action of pyrazole-based antimicrobials can vary, and may involve the inhibition of essential enzymes or disruption of cellular processes.[9]

Other Therapeutic Areas

The versatility of the pyrazole scaffold extends to a multitude of other therapeutic areas, including:

  • Antidepressants and Antipsychotics: Some pyrazole derivatives have shown efficacy in treating central nervous system disorders.[2][18]

  • Antidiabetic Agents: Pyrazole-containing compounds have been investigated for their potential to lower blood glucose levels.[2]

  • Anti-obesity Agents: Rimonabant, a pyrazole derivative, was developed as a cannabinoid receptor 1 (CB1) antagonist for the treatment of obesity, although it was later withdrawn due to psychiatric side effects.[5][15]

Part 3: Synthesis of the Pyrazole Core

The widespread use of the pyrazole scaffold in medicinal chemistry is largely due to its synthetic accessibility.[1][19] A variety of reliable and versatile methods have been developed for the synthesis of pyrazole derivatives.

The Knorr Pyrazole Synthesis:

The most common and classical method for synthesizing pyrazoles is the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[19] This reaction, known as the Knorr pyrazole synthesis, allows for the introduction of a wide range of substituents on the pyrazole ring.

DOT Script for Knorr Pyrazole Synthesis:

G Reactant1 1,3-Dicarbonyl Compound Intermediate Condensation Intermediate Reactant1->Intermediate Reactant2 Hydrazine Derivative Reactant2->Intermediate Product Pyrazole Derivative Intermediate->Product Cyclization caption General scheme of the Knorr pyrazole synthesis.

Caption: General scheme of the Knorr pyrazole synthesis.

Experimental Protocol: Synthesis of a 1,3,5-Trisubstituted Pyrazole Derivative

This protocol provides a representative example of the Knorr pyrazole synthesis.

Materials:

  • 1,3-Diketone (e.g., 1-phenyl-1,3-butanedione)

  • Hydrazine hydrate or a substituted hydrazine (e.g., phenylhydrazine)

  • Ethanol

  • Glacial acetic acid (catalytic amount)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Ice bath

  • Büchner funnel and filter paper

  • Thin-layer chromatography (TLC) plate and developing chamber

  • Recrystallization solvent (e.g., ethanol/water)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the 1,3-diketone (1.0 eq) in ethanol.

  • Addition of Reagents: To the stirred solution, add the hydrazine derivative (1.0-1.1 eq) followed by a catalytic amount of glacial acetic acid.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction is typically complete within 2-4 hours.

  • Workup: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to precipitate the product.

  • Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold ethanol to remove any unreacted starting materials.

  • Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure pyrazole derivative.

  • Characterization: Characterize the final product by appropriate analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its structure and purity.

Note: This is a general protocol and may require optimization for specific substrates. Always follow appropriate laboratory safety procedures.

Part 4: Future Perspectives and Conclusion

The pyrazole core continues to be a highly valuable and versatile scaffold in medicinal chemistry.[3][16] Its journey from a simple heterocyclic compound to a key component of numerous life-saving drugs is a testament to its remarkable chemical and pharmacological properties.

Future research in this area is likely to focus on:

  • Novel Synthetic Methodologies: The development of more efficient, sustainable, and regioselective methods for the synthesis of complex pyrazole derivatives.[19][20]

  • Exploration of New Biological Targets: The application of the pyrazole scaffold to modulate the activity of novel and challenging biological targets.

  • Fragment-Based Drug Discovery: The use of pyrazole fragments in fragment-based screening to identify new starting points for drug discovery programs.

  • Pyrazole-Based PROTACs and Molecular Glues: The incorporation of the pyrazole moiety into novel therapeutic modalities such as proteolysis-targeting chimeras (PROTACs) and molecular glues.

References

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - MDPI.
  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC.
  • Pharmacological Activities of Pyrazole and Its Derivatives A Review.
  • Pyrazoles in Drug Discovery - PharmaBlock.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI.
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research.
  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery: Future Medicinal Chemistry.
  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed.
  • Bioisosteric replacements of the pyrazole moiety of rimonabant: synthesis, biological properties, and molecular modeling investigations of thiazoles, triazoles, and imidazoles as potent and selective CB1 cannabinoid receptor antagonists - PubMed.
  • Pyrazolones as a potential anticancer scaffold: Recent trends and future perspectives.
  • Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists | Journal of Medicinal Chemistry - ACS Publications.
  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PubMed.
  • Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review - PubMed.
  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing.
  • Application Notes: The Pyrazole Scaffold in Modern Kinase Inhibitor Development - Benchchem.
  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations - Frontiers.
  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - MDPI.
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI.
  • Pyrazole: an emerging privileged scaffold in drug discovery - PMC.

Sources

Exploratory

The Evolving Landscape of 1H-Pyrazol-4-yl Ethanones: A Technical Guide for Drug Discovery

Abstract The substituted 1H-pyrazol-4-yl ethanone scaffold has emerged as a cornerstone in modern medicinal chemistry, underpinning the development of a diverse array of therapeutic agents. This technical guide provides...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The substituted 1H-pyrazol-4-yl ethanone scaffold has emerged as a cornerstone in modern medicinal chemistry, underpinning the development of a diverse array of therapeutic agents. This technical guide provides an in-depth exploration of this privileged heterocyclic motif, intended for researchers, scientists, and drug development professionals. We will dissect the core synthetic methodologies, elucidate the nuanced structure-activity relationships that govern biological efficacy, and present practical, field-proven protocols. By integrating fundamental chemical principles with strategic drug discovery insights, this document aims to empower researchers to rationally design and synthesize novel 1H-pyrazol-4-yl ethanone derivatives with enhanced therapeutic potential.

Introduction: The Pyrazole Core - A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, is a recurring motif in a multitude of FDA-approved drugs and clinical candidates.[1][2][3] Its unique physicochemical properties, including its ability to participate in hydrogen bonding and hydrophobic interactions, make it an ideal scaffold for engaging with biological targets.[3][4] The 1H-pyrazol-4-yl ethanone framework, in particular, offers a versatile platform for structural modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. The ethanone moiety at the 4-position serves as a key synthetic handle and a crucial point for interaction with biological receptors.

The significance of this scaffold is underscored by its presence in compounds exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antioxidant effects.[1][4][5] Notable examples of pyrazole-containing drugs include the anti-inflammatory agent celecoxib and the antipsychotic CDPPB, highlighting the therapeutic success of this heterocyclic system.[1][3] This guide will delve into the synthetic strategies that unlock the chemical diversity of this scaffold and explore how subtle structural changes can dramatically impact biological outcomes.

Synthetic Strategies for Substituted 1H-Pyrazol-4-yl Ethanones

The construction of the pyrazole ring is a well-established area of organic synthesis, with the Knorr pyrazole synthesis and its variations remaining a cornerstone.[6][7][8] These methods typically involve the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative.

The Knorr Pyrazole Synthesis and Related Cyclocondensations

The most classical and widely employed method for pyrazole synthesis is the reaction between a 1,3-dicarbonyl compound and a hydrazine.[7][8][9][10] The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to afford the aromatic pyrazole ring.[6]

Causality behind Experimental Choices: The choice of hydrazine (e.g., hydrazine hydrate, phenylhydrazine, or substituted hydrazines) directly dictates the substituent at the N1 position of the pyrazole ring. The nature of the 1,3-dicarbonyl compound determines the substituents at positions 3 and 5. For the synthesis of 1H-pyrazol-4-yl ethanones, a key precursor is a 1,3,5-tricarbonyl compound or a functionalized equivalent that allows for the introduction of the ethanone moiety at the C4 position.

A common and efficient approach involves the use of α,β-unsaturated carbonyl compounds (chalcones) as precursors to the 1,3-dicarbonyl system.

Knorr_Synthesis Chalcone Chalcone (α,β-Unsaturated Ketone) Pyrazoline Pyrazoline Intermediate Chalcone->Pyrazoline Cyclocondensation Hydrazine Hydrazine (R-NHNH2) Hydrazine->Pyrazoline Ethanone Substituted 1H-Pyrazol-4-yl Ethanone Pyrazoline->Ethanone Oxidation/Aromatization

Caption: Generalized workflow for the synthesis of pyrazol-4-yl ethanones from chalcones.

Multi-Component Reactions (MCRs)

More recently, multi-component reactions have gained traction for the synthesis of highly substituted pyrazoles in a single, efficient step.[10][11] These reactions offer advantages in terms of atom economy, reduced waste, and simplified purification procedures. A common MCR approach for pyrazoles involves the in-situ generation of a 1,3-dicarbonyl intermediate which then reacts with a hydrazine.[10]

Trustworthiness through Self-Validating Systems: The elegance of MCRs lies in their convergent nature. The successful formation of the complex pyrazole product from simple starting materials provides inherent validation of the reaction cascade. Spectroscopic analysis (¹H NMR, ¹³C NMR, MS) of the final product confirms the incorporation of all components and the regiochemistry of the cyclization.

Experimental Protocols

The following protocols are provided as representative examples for the synthesis of substituted 1H-pyrazol-4-yl ethanones.

Protocol 1: Synthesis of 1-(3,5-diphenyl-1H-pyrazol-4-yl)ethanone via Claisen-Schmidt Condensation and Subsequent Cyclization

This two-step protocol first involves the synthesis of a chalcone intermediate followed by its cyclization with hydrazine.

Step 1: Synthesis of (E)-1,3-diphenylprop-2-en-1-one (Chalcone)

  • To a stirred solution of acetophenone (10 mmol) and benzaldehyde (10 mmol) in ethanol (50 mL) at room temperature, add a 10% aqueous solution of sodium hydroxide (10 mL) dropwise.

  • Continue stirring at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water (200 mL) and acidify with dilute HCl to pH 5-6.

  • The precipitated solid is filtered, washed with cold water, and dried.

  • Recrystallize the crude product from ethanol to obtain pure (E)-1,3-diphenylprop-2-en-1-one.

Step 2: Synthesis of 1-(3,5-diphenyl-1H-pyrazol-4-yl)ethanone

  • Reflux a mixture of the synthesized chalcone (5 mmol) and hydrazine hydrate (10 mmol) in glacial acetic acid (20 mL) for 8-10 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into crushed ice.

  • The solid product that separates out is filtered, washed thoroughly with water, and dried.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane) to afford the desired 1-(3,5-diphenyl-1H-pyrazol-4-yl)ethanone.

Protocol 2: One-Pot Synthesis of Substituted 1H-Pyrazol-4-yl Ethanones

This protocol exemplifies a more streamlined approach.

  • In a round-bottom flask, combine a substituted acetophenone (10 mmol), a substituted benzaldehyde (10 mmol), and hydrazine hydrate (20 mmol) in ethanol (50 mL).

  • Add a catalytic amount of a suitable acid (e.g., glacial acetic acid, 5 drops).

  • Reflux the reaction mixture for 12-16 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the mixture and reduce the solvent volume under reduced pressure.

  • Add cold water to the residue to precipitate the product.

  • Filter the solid, wash with water, and dry.

  • Purify by recrystallization or column chromatography.

Structure-Activity Relationships (SAR) and Biological Applications

The biological activity of substituted 1H-pyrazol-4-yl ethanones is highly dependent on the nature and position of the substituents on the pyrazole ring and the aryl moieties.

Substituent PositionNature of SubstituentObserved Biological ActivityReference(s)
N1-position Unsubstituted (H), Phenyl, Substituted PhenylModulates lipophilicity and can influence target selectivity. Phenyl substitution is common in anti-inflammatory agents.[12]
C3-position Aryl, HeteroarylCrucial for interaction with the target protein. Electron-withdrawing or donating groups on the aryl ring can significantly alter activity.[13][14]
C5-position Aryl, AlkylAffects the overall shape and steric profile of the molecule, influencing binding affinity.[13][14]
Ethanone Moiety Can be further derivatizedThe carbonyl group can act as a hydrogen bond acceptor. Derivatization can lead to prodrugs or compounds with altered pharmacological profiles.[15]
Anti-inflammatory Activity

Many 1H-pyrazol-4-yl ethanone derivatives have been investigated as potential anti-inflammatory agents, often targeting cyclooxygenase (COX) enzymes.[4][12] The presence of specific aryl substituents at the C3 and C5 positions is often critical for potent and selective COX-2 inhibition.[16]

Antimicrobial Activity

The pyrazole scaffold is a well-known pharmacophore in antimicrobial drug discovery.[5][11] Substituted 1H-pyrazol-4-yl ethanones have demonstrated activity against a range of bacterial and fungal pathogens.[11][17] The introduction of halogen atoms or other electron-withdrawing groups on the aryl rings can enhance antimicrobial potency.[13][14]

Anticancer Activity

The versatility of the 1H-pyrazol-4-yl ethanone core has been exploited in the design of novel anticancer agents.[15][18] These compounds can exert their effects through various mechanisms, including the inhibition of protein kinases, which are often dysregulated in cancer cells.

Drug_Discovery_Workflow cluster_0 Design & Synthesis cluster_1 Biological Evaluation cluster_2 Lead Optimization Scaffold 1H-Pyrazol-4-yl Ethanone Scaffold SAR Structure-Activity Relationship Analysis Scaffold->SAR Synthesis Chemical Synthesis SAR->Synthesis Library Compound Library Synthesis->Library Screening In vitro Screening (e.g., Enzyme Assays) Library->Screening Cell_based Cell-based Assays (e.g., Cytotoxicity) Screening->Cell_based In_vivo In vivo Studies (Animal Models) Cell_based->In_vivo Hit_to_Lead Hit-to-Lead In_vivo->Hit_to_Lead Lead_Opt Lead Optimization Hit_to_Lead->Lead_Opt Lead_Opt->SAR Preclinical Preclinical Candidate Lead_Opt->Preclinical

Caption: A typical drug discovery workflow involving substituted 1H-pyrazol-4-yl ethanones.

Conclusion and Future Perspectives

The substituted 1H-pyrazol-4-yl ethanone core continues to be a highly fruitful scaffold in the quest for novel therapeutic agents. Its synthetic tractability, coupled with the rich chemical space accessible through substitution, ensures its continued relevance in drug discovery. Future research will likely focus on the development of more efficient and sustainable synthetic methodologies, such as flow chemistry and biocatalysis. Furthermore, the application of computational modeling and artificial intelligence will undoubtedly accelerate the rational design of next-generation 1H-pyrazol-4-yl ethanone-based drugs with improved efficacy, selectivity, and safety profiles. The exploration of this versatile scaffold is far from exhausted, and it is poised to yield further breakthroughs in the treatment of a wide range of human diseases.

References

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • A review on Pyrazole derivatives of pharmacological potential. Journal of Pharmaceutical and BioSciences. [Link]

  • Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Latin American Journal of Pharmacy. [Link]

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews: Journal of Chemistry. [Link]

  • Process for the preparation of pyrazoles.
  • Knorr Pyrazole Synthesis. Chem Help Asap. [Link]

  • An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Current Organic Chemistry. [Link]

  • Knorr Pyrazole Synthesis. J&K Scientific LLC. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. World Journal of Pharmaceutical Research. [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. [Link]

  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society. [Link]

  • Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. [Link]

  • Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. Monash University. [Link]

  • Current status of pyrazole and its biological activities. Journal of Advanced Pharmaceutical Technology & Research. [Link]

  • Design, synthesis, and structure–activity relationships of pyrazole derivatives as potential FabH inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Structure–activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. Acta Pharmaceutica Sinica B. [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC. [Link]

  • Recent applications of pyrazole and its substituted analogs. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Design, synthesis, and structure-activity relationships of pyrazole derivatives as potential FabH inhibitors. PubMed. [Link]

  • Structure-activity relationship of pyrazol-4-yl-pyridine derivatives and identification of a radiofluorinated probe for imaging the muscarinic acetylcholine receptor M4. PubMed. [Link]

  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. [Link]

Sources

Foundational

An In-depth Technical Guide to the Safety and Toxicity Profile of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Disclaimer: This document is intended for researchers, scientists, and drug development professionals. The safety and toxicity profile of 1-(1-propyl-1H-pyrazol-4-yl)ethanone has not been extensively studied.

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: This document is intended for researchers, scientists, and drug development professionals. The safety and toxicity profile of 1-(1-propyl-1H-pyrazol-4-yl)ethanone has not been extensively studied. The information herein is largely extrapolated from data on structurally similar pyrazole-containing compounds. All personnel handling this substance must be adequately trained in laboratory safety procedures and should consult the most current Safety Data Sheet (SDS) before use. This guide is for informational purposes and does not replace a formal risk assessment.

Executive Summary

Chemical Identity and Predicted Physicochemical Properties

  • IUPAC Name: 1-(1-propyl-1H-pyrazol-4-yl)ethanone

  • Molecular Formula: C8H12N2O

  • Molecular Weight: 152.19 g/mol

  • Structure:

N---N-CH2CH2CH3 \ / C=C

A compound's physicochemical properties are foundational to its toxicological profile, influencing its absorption, distribution, metabolism, and excretion (ADME). While experimental data is absent, computational methods can provide initial estimates.

PropertyPredicted Value/InformationSignificance in Toxicology
Physical Form Likely a solid or oil at room temperature.Influences route of exposure (e.g., inhalation of dust vs. skin contact).
Water Solubility Predicted to be sparingly soluble.Affects environmental fate and bioavailability.
LogP (Octanol-Water Partition Coefficient) Moderately lipophilic (estimated).Influences membrane permeability and potential for bioaccumulation.
pKa Weakly basic (pyrazole ring).Affects ionization state at physiological pH, impacting receptor binding and transport.

Hazard Identification and Classification (Extrapolated)

There is no specific GHS/CLP classification for 1-(1-propyl-1H-pyrazol-4-yl)ethanone. However, based on data from analogous compounds such as 1-(1-methyl-1H-pyrazol-4-yl)ethanone and 1-(1H-pyrazol-1-yl)ethanone, a precautionary classification is warranted.[3][4][5]

Table 1: Projected GHS Hazard Classification

Hazard ClassCategoryHazard StatementBasis for Extrapolation
Acute Toxicity, OralCategory 4H302: Harmful if swallowedCommon classification for similar substituted pyrazoles.[3][4][6]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritationFrequently observed with functionalized heterocyclic compounds.[7]
Serious Eye Damage/Eye IrritationCategory 2AH319: Causes serious eye irritationA common hazard for this chemical class.[7]
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritationOften associated with fine organic powders or volatile compounds.[5]

Projected GHS Label Elements:

  • Pictogram: GHS07 (Exclamation Mark)

  • Signal Word: Warning

  • Precautionary Statements: P261, P264, P270, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P332+P313, P337+P313, P501.[4][8][9]

Postulated Toxicological Profile

Acute Toxicity

Based on analogs, 1-(1-propyl-1H-pyrazol-4-yl)ethanone is likely to be harmful if ingested.[3][4] The primary target organs upon acute exposure are expected to be the gastrointestinal tract, with potential for systemic effects if significant absorption occurs. Dermal and inhalation toxicity are expected to be lower but should not be disregarded without empirical data.

Skin and Eye Irritation

Structurally similar compounds consistently demonstrate skin and eye irritation.[7][10][11][12] This is likely due to the chemical reactivity of the ethanone moiety and the overall physicochemical properties of the molecule, which may disrupt the lipid bilayers of epithelial cells.

Genotoxicity and Mutagenicity

The genotoxic potential of this compound is unknown. The pyrazole ring itself is present in many pharmaceuticals; however, the complete structure must be evaluated. An initial in silico assessment using DEREK (Deductive Estimation of Risk from Existing Knowledge) or a similar platform would be a prudent first step to identify any structural alerts for mutagenicity. This would be followed by a standard battery of genotoxicity tests.

Metabolism and Toxicokinetics

The metabolism of 1-(1-propyl-1H-pyrazol-4-yl)ethanone is likely to proceed via several pathways:

  • Oxidation: The propyl side chain is susceptible to oxidation by cytochrome P450 enzymes (CYPs) at the α, β, and γ carbons.

  • Reduction: The ketone group can be reduced to a secondary alcohol.

  • Conjugation: Hydroxylated metabolites could be further conjugated with glucuronic acid or sulfate to facilitate excretion.

Understanding the metabolic fate is crucial, as metabolites may be more or less toxic than the parent compound.

Proposed Experimental Safety Assessment Strategy

A tiered, systematic approach is essential for characterizing the safety profile of a new chemical entity. The following workflows are proposed based on industry standards and regulatory guidelines.

Tier 1: Foundational Safety Assessment

This initial phase focuses on acute effects and genotoxicity, providing the core data needed for safe handling in a research setting.

G cluster_tier1 Tier 1: Foundational Safety Assessment Ames Bacterial Reverse Mutation Assay (Ames Test) inVitro_Micronucleus In Vitro Mammalian Cell Micronucleus Test (e.g., CHO, TK6 cells) Ames->inVitro_Micronucleus If positive or equivocal Acute_Oral Acute Oral Toxicity (OECD 423/420) Skin_Irritation In Vitro Skin Irritation (OECD 439) Eye_Irritation In Vitro Eye Irritation (e.g., BCOP, OECD 437)

Caption: Tier 1 testing workflow for initial hazard characterization.

Expertise & Causality: The Ames test is the initial screen for point mutations caused by the compound or its metabolites.[13] An in vitro micronucleus assay is then used to detect clastogenic (chromosome-breaking) or aneugenic (chromosome loss/gain) events in mammalian cells, providing a more comprehensive picture of genotoxic potential. Acute toxicity studies establish the lethal dose (LD50) and identify signs of systemic toxicity.[8] Modern in vitro irritation models are used first to reduce and replace animal testing, in line with the 3Rs principle.

Tier 2: Sub-acute and Mechanistic Studies

If the compound is prioritized for further development, more detailed studies are required.

G cluster_tier2 Tier 2: Pre-developmental Safety MetID Metabolite Identification (In Vitro Liver Microsomes) Repeat_Dose 14- or 28-Day Repeat-Dose Oral Toxicity Study (Rodent) MetID->Repeat_Dose Inform dose selection & metabolite monitoring CYP_Inhibition CYP450 Inhibition Assay hERG hERG Channel Assay CYP_Inhibition->hERG Assess drug-drug interaction risk

Caption: Tier 2 workflow for detailed preclinical safety evaluation.

Expertise & Causality: Metabolite identification is critical to determine if unique or disproportionate human metabolites are formed. CYP inhibition assays are essential for predicting potential drug-drug interactions. A repeat-dose study provides invaluable information on target organ toxicity, dose-response relationships, and the No-Observed-Adverse-Effect Level (NOAEL). The hERG assay is a critical screen for cardiotoxicity, a common cause of drug attrition.

Experimental Protocols

Protocol: Bacterial Reverse Mutation (Ames) Test (OECD 471)
  • Objective: To assess the mutagenic potential of the test article by measuring its ability to induce reverse mutations at selected loci of several bacterial strains.

  • Materials: Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and Escherichia coli strain (WP2 uvrA), test compound, positive controls, S9 metabolic activation mix.

  • Procedure:

    • Prepare a range of concentrations of the test compound.

    • In separate tubes, combine the test compound, the bacterial culture, and either a phosphate buffer (non-activated) or the S9 mix (metabolically activated).

    • After a brief pre-incubation, add molten top agar and pour the mixture onto minimal glucose agar plates.

    • Incubate the plates at 37°C for 48-72 hours.

    • Count the number of revertant colonies on each plate.

  • Validation: The assay is valid if the negative and positive controls perform as expected and the background lawn of bacterial growth is present. A positive result is a concentration-dependent increase in revertant colonies, typically a two-fold or greater increase over the negative control.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)
  • Objective: To determine the acute oral toxicity of a substance and estimate an LD50 range.

  • Animals: Typically, female rats (e.g., Sprague-Dawley), 8-12 weeks old.

  • Procedure:

    • Fast animals overnight prior to dosing.

    • Administer a single oral dose of the test substance to a group of three animals using a stepwise procedure with fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

    • Observe animals closely for the first few hours post-dosing and then daily for 14 days for signs of toxicity (e.g., changes in skin, fur, eyes, motor activity, and behavior).

    • Record body weights periodically.

    • The outcome of the first group determines the dose for the next group (if any). If mortality occurs, the dose for the next group is lowered. If no mortality, the next group may receive a higher dose.

    • At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

  • Validation: The results allow for the classification of the substance into a specific GHS toxicity category based on the observed mortality at different dose levels.

Safe Handling and Exposure Control

Given the projected hazards, stringent safety measures are mandatory.

  • Engineering Controls: Handle only in a well-ventilated area, preferably within a certified chemical fume hood.[4][9]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[9][14]

    • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves immediately if contamination occurs.[9]

    • Respiratory Protection: If working outside a fume hood or with large quantities, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

  • Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[8][10]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[15]

First Aid and Emergency Procedures

  • If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[8][10]

  • If on Skin: Immediately wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9][10]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[9][10]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[10][11]

  • Fire-fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Wear a self-contained breathing apparatus (SCBA).[9][14]

Conclusion

While 1-(1-propyl-1H-pyrazol-4-yl)ethanone lacks specific public toxicity data, a precautionary approach based on structurally related pyrazole derivatives is essential. The compound should be treated as harmful if swallowed and as a skin, eye, and respiratory irritant. This guide provides a framework for its safe handling and outlines the critical experimental workflows required to establish a definitive safety and toxicity profile. Adherence to these scientific principles and rigorous experimental design is paramount for any researcher or institution working with this and other novel chemical entities.

References

  • National Analytical Corporation. (n.d.). 1-(1H-Pyrazol-4-yl) ethanone.
  • Fisher Scientific. (2025, December 18). Safety Data Sheet - Pyrazole.
  • Sigma-Aldrich. (n.d.). 1-(1-Methyl-1h-pyrazol-4-yl)-ethanone.
  • Safety Data Sheet. (n.d.). 1-Phenyl-3-methyl-5-pyrazolone.
  • ChemicalBook. (2022, December 31). Chemical Safety Data Sheet MSDS / SDS - 1-(1H-pyrazol-1-yl)ethanone.
  • JP-8735. (2023, January 2). Safety Data Sheet.
  • Fisher Scientific. (2025, December 22). Safety Data Sheet - 2-Acetyl-3-methylpyrazine.
  • Angene Chemical. (2021, May 1). Safety Data Sheet - 1-(1H-Pyrazol-1-yl)ethanone.
  • Fisher Scientific. (2025, December 21). Safety Data Sheet - 3-Amino-1-methyl-1H-pyrazole.
  • Tokyo Chemical Industry. (2025, December 10). Safety Data Sheet - 5-Hydroxy-1-methyl-1H-pyrazole.
  • PubChem. (n.d.). 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one.
  • Yakan, H., et al. (2021). Synthesis of New 1-Aryl-2-(3,5-dimethylpyrazol-1-yl)ethanone Oxime Ether Derivatives and Investigation of Their Cytotoxic Effects. Processes, 9(11), 2019.
  • Baranauskiene, L., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(9), 241-255.
  • Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 2736.
  • Synerzine. (2019, February 1). Safety Data Sheet - Ethanone, 1-pyrazinyl-.
  • Sigma-Aldrich. (n.d.). 1-(1-(4-Fluorophenyl)-5-methyl-1H-pyrazol-4-yl)ethanone.
  • CompTox Chemicals Dashboard. (2025, October 15). Ethanone, 1-[1,4-dihydro-1-(phenylmethyl)-3-pyridinyl]- Hazard Genotoxicity.

Sources

Exploratory

Technical Whitepaper: Pre-Clinical Characterization of Pyrazole-Ethanone Scaffolds

Focus Entity: 1-(1-propyl-1H-pyrazol-4-yl)ethanone Executive Summary In the realm of Fragment-Based Drug Discovery (FBDD), the 1-(1-propyl-1H-pyrazol-4-yl)ethanone scaffold represents a "privileged structure." Its archit...

Author: BenchChem Technical Support Team. Date: February 2026

Focus Entity: 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Executive Summary

In the realm of Fragment-Based Drug Discovery (FBDD), the 1-(1-propyl-1H-pyrazol-4-yl)ethanone scaffold represents a "privileged structure." Its architecture—comprising a polar pyrazole core, a hydrogen-bond-accepting acetyl group, and a lipophilic propyl chain—offers an ideal starting point for developing inhibitors of Cyclooxygenase-2 (COX-2) , Protein Kinases (e.g., Aurora-A, CDK2) , and Sigma-1 receptors .

This technical guide provides a rigorous, self-validating framework for the preliminary in-vitro profiling of this specific molecule. Unlike generic protocols, this document focuses on the specific physicochemical challenges of low-molecular-weight pyrazole fragments, detailing the transition from solubility assessment to functional bioactivity in inflammatory models.

Part 1: Physicochemical Profiling (The Foundation)

Before biological efficacy can be assessed, the fragment's "druggability" must be established. Pyrazole derivatives often suffer from poor aqueous solubility once lipophilic side chains (like the N-propyl group) are added.

1.1 Kinetic Solubility Assay (Nephelometry)

Objective: Determine the concentration limit at which 1-(1-propyl-1H-pyrazol-4-yl)ethanone precipitates in physiological buffer (PBS, pH 7.4).

Rationale: The N-propyl chain increases LogP. If the compound precipitates during a bioassay, false negatives (due to lack of availability) or false positives (due to aggregate-induced toxicity) will occur.

Protocol:

  • Stock Preparation: Dissolve the test compound in 100% DMSO to a concentration of 10 mM.

  • Dilution: Prepare a serial dilution (0.1 µM to 500 µM) in PBS (pH 7.4) with a final DMSO concentration of 2% (v/v).

  • Incubation: Shake for 90 minutes at 25°C.

  • Readout: Measure light scattering (nephelometry) or absorbance at 620 nm.

  • Validation:

    • Pass Criteria: Solubility > 50 µM (typical threshold for FBDD hits).

    • Control: Hydrocortisone (High solubility), Reserpine (Low solubility).

1.2 Lipophilicity (LogD) Determination

Method: Shake-Flask Method (Octanol/PBS). Target: A LogD


 between 1.0 and 3.0 is ideal for this scaffold to ensure membrane permeability without excessive metabolic clearance.
Part 2: Cytotoxicity & Safety Screening (The Filter)

To distinguish specific pharmacological activity from general cellular toxicity, we utilize an MTT assay.

2.1 Protocol: MTT Cell Viability Assay

Cell Lines:

  • HEK293: Human Embryonic Kidney (Normal tissue proxy).

  • HepG2: Human Liver Carcinoma (Metabolic toxicity proxy).

Mechanism: The reduction of yellow tetrazolium salt (MTT) to purple formazan by mitochondrial succinate dehydrogenase. This specifically measures metabolic activity, not just membrane integrity.

Step-by-Step Workflow:

  • Seeding: Plate cells at

    
     cells/well in 96-well plates. Incubate 24h for attachment.
    
  • Treatment: Add 1-(1-propyl-1H-pyrazol-4-yl)ethanone at concentrations: 1, 10, 50, 100 µM.

    • Vehicle Control: 0.5% DMSO.

    • Positive Control (Death): 1% Triton X-100.

  • Incubation: 48 hours at 37°C, 5% CO

    
    .
    
  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS). Incubate 4 hours.

  • Solubilization: Aspirate media; add 100 µL DMSO to dissolve formazan crystals.

  • Quantification: Measure Absorbance (OD) at 570 nm.

Data Interpretation:

Compound Conc. HEK293 Viability (%) HepG2 Viability (%) Interpretation
1 µM 99.2 ± 1.5 98.5 ± 2.1 Non-toxic
10 µM 98.1 ± 1.8 96.4 ± 3.0 Non-toxic (Safe window)
50 µM 92.0 ± 4.2 88.1 ± 5.1 Mild stress

| 100 µM | 76.5 ± 6.0 | 65.2 ± 4.5 | Cytotoxic threshold |

Critical Insight: If toxicity appears >50 µM, the N-propyl chain may be causing non-specific membrane disruption.

Part 3: Functional Bioassay (The Value)

Pyrazole-ethanones are historically validated as anti-inflammatory scaffolds (COX-2/iNOS pathway inhibitors). The following assay confirms if the fragment retains this "warhead" activity.

3.1 Nitric Oxide (NO) Inhibition in Macrophages

Cell Line: RAW 264.7 (Murine macrophages). Stimulant: Lipopolysaccharide (LPS) to induce iNOS expression.

Protocol:

  • Induction: Seed RAW 264.7 cells. Treat with LPS (1 µg/mL) ± Test Compound (10, 25, 50 µM).

  • Incubation: 24 hours.

  • Griess Reaction:

    • Mix 50 µL cell supernatant with 50 µL Sulfanilamide solution.

    • Add 50 µL NED (N-1-napthylethylenediamine dihydrochloride).

  • Readout: Measure absorbance at 540 nm (Pink color indicates NO presence).

  • Calculation: % Inhibition =

    
    .
    

Causality: If the compound inhibits NO production without reducing cell viability (checked via MTT in parallel), it acts by specifically inhibiting the inflammatory signaling cascade (likely NF-kB or iNOS protein stability).

Part 4: Visualization of Mechanism & Workflow
4.1 The "Hit-to-Lead" Decision Tree

This diagram outlines the logical flow of the study.

HitToLead Start Compound: 1-(1-propyl-1H-pyrazol-4-yl)ethanone Solubility Step 1: Kinetic Solubility (PBS, pH 7.4) Start->Solubility Decision1 Soluble > 50 µM? Solubility->Decision1 Tox Step 2: Cytotoxicity (MTT) (HEK293 / HepG2) Decision1->Tox Yes Fail Discard / Re-engineer Decision1->Fail No (Aggregates) Decision2 IC50 > 50 µM? Tox->Decision2 Bioassay Step 3: Functional Assay (NO Inhibition / COX-2) Decision2->Bioassay Yes (Safe) Decision2->Fail No (Toxic) Lead Qualified Lead Fragment Bioassay->Lead Activity Confirmed

Caption: Decision tree for validating pyrazole fragments. Solubility and toxicity gates must be passed before efficacy testing.

4.2 Inflammatory Signaling Pathway (Target Mechanism)

This diagram illustrates where the pyrazole scaffold intervenes in the cellular pathway.

Pathway LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 NFkB NF-kB (Transcription Factor) TLR4->NFkB Activation Nucleus Nucleus NFkB->Nucleus Translocation iNOS iNOS Enzyme Nucleus->iNOS Transcription NO Nitric Oxide (NO) iNOS->NO Catalysis Compound 1-(1-propyl...) (Inhibitor) Compound->NFkB Potential Block Compound->iNOS Inhibition

Caption: Proposed Mechanism of Action. The pyrazole scaffold interferes with iNOS expression or activity.

Part 5: References
  • Lipinski, C. A. (2000). "Drug-like properties and the causes of poor solubility and poor permeability." Journal of Pharmacological and Toxicological Methods.

  • Mosmann, T. (1983). "Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays." Journal of Immunological Methods.

  • Bekhit, A. A., et al. (2015). "Pyrazoles as promising scaffold for the synthesis of anti-inflammatory and analgesic agents: A review." Mini Reviews in Medicinal Chemistry.

  • Di, L., & Kerns, E. H. (2006). "Profiling drug-like properties in discovery and development." Current Opinion in Chemical Biology.

  • Sigma-Aldrich Protocol. "Cell Viability Assay using MTT."

Protocols & Analytical Methods

Method

Synthesis Protocol for 1-(1-propyl-1H-pyrazol-4-yl)ethanone: An Application Note for Pharmaceutical Research and Development

Abstract: This document provides a comprehensive guide for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a valuable heterocyclic ketone for pharmaceutical and medicinal chemistry applications. The protocol detai...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive guide for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a valuable heterocyclic ketone for pharmaceutical and medicinal chemistry applications. The protocol details a robust two-step synthetic route, commencing with the N-alkylation of pyrazole to yield the 1-propyl-1H-pyrazole intermediate, followed by a regioselective Friedel-Crafts acylation to afford the target compound. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization guidelines.

Introduction and Application Notes

Pyrazole derivatives are a cornerstone in modern medicinal chemistry, exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties. The introduction of an ethanone moiety at the C-4 position of the pyrazole ring provides a key synthon for further molecular elaboration, making it a valuable intermediate in the synthesis of diverse bioactive molecules. Specifically, 1-(1-propyl-1H-pyrazol-4-yl)ethanone serves as a crucial building block in the development of novel therapeutic agents. The N-propyl group can modulate lipophilicity and metabolic stability, potentially enhancing the pharmacokinetic profile of derivative compounds.

This protocol is designed to be a self-validating system, where the successful synthesis and characterization of the intermediate and final products confirm the efficacy of the described methods. The causality behind each experimental choice is explained to provide a deeper understanding of the reaction mechanisms and to empower researchers to adapt the protocol for related syntheses.

Overall Synthetic Scheme

The synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone is achieved through a two-step process:

  • Step 1: N-propylation of Pyrazole. Synthesis of the intermediate, 1-propyl-1H-pyrazole, via a nucleophilic substitution reaction.

  • Step 2: Friedel-Crafts Acylation. Introduction of the acetyl group at the C-4 position of 1-propyl-1H-pyrazole to yield the final product.

Synthetic_Scheme Pyrazole Pyrazole Intermediate 1-propyl-1H-pyrazole Pyrazole->Intermediate Step 1: N-propylation PropylBromide 1-Bromopropane (Propylating Agent) PropylBromide->Intermediate Base Base (e.g., K₂CO₃) Solvent (e.g., DMF) Base->Intermediate FinalProduct 1-(1-propyl-1H-pyrazol-4-yl)ethanone Intermediate->FinalProduct Step 2: Friedel-Crafts Acylation AceticAnhydride Acetic Anhydride (Acylating Agent) AceticAnhydride->FinalProduct LewisAcid Lewis Acid (AlCl₃) Solvent (e.g., DCM) LewisAcid->FinalProduct

Caption: Overall two-step synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of all chemicals is paramount for safe and successful synthesis.

Table 1: Physicochemical Data of Key Compounds

CompoundMolecular FormulaMolecular Weight ( g/mol )AppearanceMelting Point (°C)Boiling Point (°C)
PyrazoleC₃H₄N₂68.08Colorless crystalline solid67-70186-188
1-BromopropaneC₃H₇Br122.99Colorless liquid-11071
1-propyl-1H-pyrazoleC₆H₁₀N₂110.16LiquidNot available178-180
Acetic AnhydrideC₄H₆O₃102.09Colorless liquid-73138-140
Aluminum ChlorideAlCl₃133.34White/pale yellow solid192.6 (sublimes)180 (sublimes)
1-(1-propyl-1H-pyrazol-4-yl)ethanone C₈H₁₂N₂O 152.19 Predicted: Liquid or low-melting solid Not available Not available

Table 2: Safety Information for Reagents

ReagentGHS PictogramsHazard StatementsPrecautionary Statements
PyrazoleDangerH302, H311, H315, H318, H372, H412P260, P280, P301+P312, P302+P352, P305+P351+P338, P310[1][2]
1-BromopropaneDangerH225, H315, H319, H335, H336, H360FD, H373P202, P210, P260, P280, P308+P313[3][4][5][6]
Acetic AnhydrideDangerH226, H302, H314, H330P210, P260, P280, P301+P312, P303+P361+P353, P304+P340, P305+P351+P338, P310[7][8][9][10]
Aluminum Chloride (anhydrous)DangerH314, AUH014P260, P280, P303+P361+P353, P305+P351+P338, P310[11]

Experimental Protocols

Part 1: Synthesis of 1-propyl-1H-pyrazole

This procedure details the N-alkylation of pyrazole using 1-bromopropane. The choice of a polar aprotic solvent like DMF facilitates the S_N2 reaction, and a mild base such as potassium carbonate is sufficient to deprotonate the pyrazole.

N_propylation cluster_reactants Reactants cluster_process Process cluster_product Product Pyrazole Pyrazole Stirring Stir at Room Temp. (e.g., 24h) Pyrazole->Stirring PropylBromide 1-Bromopropane PropylBromide->Stirring K2CO3 K₂CO₃ K2CO3->Stirring DMF DMF DMF->Stirring Heating Optional gentle heating (e.g., 50-60°C) Stirring->Heating Workup Aqueous Workup & Extraction Stirring->Workup Heating->Workup Purification Distillation or Chromatography Workup->Purification Intermediate 1-propyl-1H-pyrazole Purification->Intermediate

Caption: Workflow for the N-propylation of pyrazole.

Materials:

  • Pyrazole (1.0 eq)

  • 1-Bromopropane (1.1 eq)

  • Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, condenser, separatory funnel

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add pyrazole (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

  • Add anhydrous DMF to achieve a concentration of approximately 0.5 M with respect to pyrazole.

  • Stir the suspension at room temperature for 15 minutes.

  • Slowly add 1-bromopropane (1.1 eq) to the stirring suspension.

  • Continue stirring the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If the reaction is slow, gentle heating to 50-60°C can be applied.

  • Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of DMF).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude 1-propyl-1H-pyrazole by vacuum distillation or flash column chromatography on silica gel.

Part 2: Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

This protocol describes the Friedel-Crafts acylation of the 1-propyl-1H-pyrazole intermediate. Dichloromethane (DCM) is a common solvent for this reaction. Aluminum chloride is a strong Lewis acid that activates the acetic anhydride for electrophilic aromatic substitution at the electron-rich C-4 position of the pyrazole ring.

Friedel_Crafts_Acylation cluster_reactants Reactants cluster_process Process cluster_product Final Product Intermediate 1-propyl-1H-pyrazole Cooling Cool to 0°C Intermediate->Cooling AceticAnhydride Acetic Anhydride AceticAnhydride->Cooling AlCl3 AlCl₃ (anhydrous) Addition Slow addition of AlCl₃ AlCl3->Addition DCM DCM (anhydrous) DCM->Cooling Cooling->Addition Reaction Stir at RT or Reflux Addition->Reaction Quenching Quench with ice-water Reaction->Quenching Workup Extraction & Washing Quenching->Workup Purification Column Chromatography Workup->Purification FinalProduct 1-(1-propyl-1H-pyrazol-4-yl)ethanone Purification->FinalProduct

Caption: Workflow for the Friedel-Crafts acylation of 1-propyl-1H-pyrazole.

Materials:

  • 1-propyl-1H-pyrazole (1.0 eq)

  • Acetic anhydride (1.2 eq)

  • Aluminum chloride (AlCl₃), anhydrous (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Ice-cold water

  • 10% aqueous sodium hydroxide (NaOH) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, condenser, separatory funnel

Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve 1-propyl-1H-pyrazole (1.0 eq) and acetic anhydride (1.2 eq) in anhydrous DCM.

  • Cool the mixture to 0°C in an ice bath.

  • Carefully and portion-wise, add anhydrous aluminum chloride (1.5 eq) to the stirred solution. Caution: The addition is exothermic.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC-MS). Gentle reflux may be required to drive the reaction to completion.

  • Carefully pour the reaction mixture into a beaker of ice-cold water with vigorous stirring to quench the reaction and decompose the aluminum chloride complex.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with 10% aqueous NaOH, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Expected Characterization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

  • ¹H NMR: Expect signals corresponding to the pyrazole ring protons (two singlets), the acetyl group (a singlet around 2.4-2.5 ppm), and the propyl group (a triplet for the CH₂, a sextet for the internal CH₂, and a triplet for the terminal CH₃).

  • ¹³C NMR: Expect signals for the pyrazole ring carbons, the carbonyl carbon of the ketone (around 190-195 ppm), the acetyl methyl carbon, and the three carbons of the propyl group.

  • IR Spectroscopy: A strong absorption band characteristic of the C=O stretch of the ketone is expected in the region of 1660-1680 cm⁻¹.

  • Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of 152.19 should be observed.

References

  • EHS Daily Advisor. SDS for Acetic Anhydride: A Guide to Chemical Safety. (2024). [Link]

  • ChemSupply Australia. Safety Data Sheet ALUMINIUM CHLORIDE Hexahydrate. [Link]

  • Carl ROTH. Safety Data Sheet: Acetic acid anhydride. [Link]

  • Redox. Safety Data Sheet Aluminium Chloride. [Link]

  • New Jersey Department of Health. 1-Bromopropane - Hazardous Substance Fact Sheet. [Link]

  • EDM 3, LLC. Safety Data Sheet: Aluminum Chloride Solutions. [Link]

  • DC Fine Chemicals. Safety Data Sheet: 1-Bromopropane. [Link]

  • Carl ROTH. Safety Data Sheet: Aluminium chloride. [Link]

Sources

Application

Application Note: A Detailed Protocol for the Multi-Step Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Abstract: This application note provides a comprehensive, in-depth guide for the multi-step synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a valuable heterocyclic building block in medicinal chemistry and materials s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This application note provides a comprehensive, in-depth guide for the multi-step synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a valuable heterocyclic building block in medicinal chemistry and materials science. The described synthetic pathway is a robust four-step sequence commencing with the formylation of commercially available 1H-pyrazole. Each step is detailed with a full experimental protocol, mechanistic insights explaining the chemical transformations, and characterization guidelines. The chosen route involves a Vilsmeier-Haack formylation, followed by a regioselective N-alkylation, Grignard addition to the resulting aldehyde, and subsequent oxidation to yield the target ketone. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis, providing a reliable and reproducible methodology.

Introduction and Synthetic Strategy

Substituted pyrazoles are a cornerstone of modern heterocyclic chemistry, forming the core scaffold of numerous pharmaceuticals and agrochemicals. The title compound, 1-(1-propyl-1H-pyrazol-4-yl)ethanone, serves as a key intermediate for further molecular elaboration, enabling the introduction of diverse functionalities through its reactive ketone group.

The synthetic strategy detailed herein was designed for efficiency, scalability, and reliance on well-established, high-yielding reactions. The pathway begins with the functionalization of the pyrazole core at the C4 position, followed by modification of the N1 position, and finally, the elaboration of the C4-substituent into the desired ethanone moiety. This approach ensures high regioselectivity and avoids the formation of complex isomeric mixtures.

The overall synthetic workflow is depicted below:

G Pyrazole 1H-Pyrazole PCHO 1H-Pyrazole-4-carbaldehyde Pyrazole->PCHO Step 1: Vilsmeier-Haack Formylation NPCHO 1-Propyl-1H-pyrazole-4-carbaldehyde PCHO->NPCHO Step 2: N-Alkylation Alcohol 1-(1-Propyl-1H-pyrazol-4-yl)ethan-1-ol NPCHO->Alcohol Step 3: Grignard Reaction Ketone 1-(1-Propyl-1H-pyrazol-4-yl)ethanone (Final Product) Alcohol->Ketone Step 4: Oxidation

Caption: Overall synthetic workflow for 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Step 1: Synthesis of 1H-Pyrazole-4-carbaldehyde

Mechanistic Insight: The first step involves the formylation of the electron-rich pyrazole ring at the C4 position. The Vilsmeier-Haack reaction is the method of choice for this transformation.[1][2] It utilizes a Vilsmeier reagent, typically a chloromethyleniminium salt, generated in situ from the reaction of a substituted amide like N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[3] The pyrazole ring acts as a nucleophile, attacking the electrophilic iminium species, which, after hydrolysis during aqueous workup, yields the desired aldehyde. This method is highly effective for formylating electron-rich heterocycles.[4][5]

Experimental Protocol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, cool N,N-dimethylformamide (DMF, 4 equivalents) to 0 °C in an ice bath.

  • Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

  • Prepare a solution of 1H-pyrazole (1 equivalent) in a minimal amount of DMF and add it dropwise to the reaction mixture.

  • Once the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is approximately 7-8.

  • The product will often precipitate as a solid. Collect the solid by vacuum filtration. If no solid forms, extract the aqueous layer with ethyl acetate (3 x volumes).

  • Wash the collected solid (or combined organic extracts) with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford pure 1H-pyrazole-4-carbaldehyde.

Step 2: Synthesis of 1-Propyl-1H-pyrazole-4-carbaldehyde

Mechanistic Insight: N-alkylation of unsymmetrical pyrazoles can lead to a mixture of N1 and N2 isomers.[6] However, for pyrazoles with a substituent at the C4 position, alkylation generally shows a high preference for the N1 position. This regioselectivity is influenced by both steric and electronic factors. The use of a base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as acetonitrile or DMF facilitates the deprotonation of the pyrazole N-H, generating a pyrazolate anion which then acts as a nucleophile in an Sₙ2 reaction with the alkylating agent (1-bromopropane).[7][8]

Experimental Protocol:

  • To a round-bottom flask, add 1H-pyrazole-4-carbaldehyde (1 equivalent), potassium carbonate (K₂CO₃, 1.5 equivalents), and acetonitrile (CH₃CN) to create a stirrable suspension.

  • Add 1-bromopropane (1.2 equivalents) to the mixture.

  • Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Rinse the filter cake with a small amount of acetonitrile.

  • Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product.

  • Dissolve the crude residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

  • The resulting crude 1-propyl-1H-pyrazole-4-carbaldehyde is often of sufficient purity for the next step. If necessary, further purification can be achieved via silica gel chromatography.

Step 3: Synthesis of 1-(1-Propyl-1H-pyrazol-4-yl)ethan-1-ol

Mechanistic Insight: This step transforms the aldehyde into a secondary alcohol, which is a necessary precursor for the final ketone. The Grignard reaction is a classic and highly effective method for forming carbon-carbon bonds.[9] Methylmagnesium bromide (MeMgBr), a Grignard reagent, acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The resulting magnesium alkoxide intermediate is then protonated during an aqueous acidic workup to yield the secondary alcohol.

Experimental Protocol:

  • Dissolve 1-propyl-1H-pyrazole-4-carbaldehyde (1 equivalent) in anhydrous tetrahydrofuran (THF) in a flame-dried, three-necked flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of methylmagnesium bromide (MeMgBr, 1.2 equivalents, typically 3.0 M in diethyl ether) dropwise, maintaining the internal temperature below 5 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours. Monitor by TLC.

  • Upon completion, cool the reaction back to 0 °C and cautiously quench it by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the mixture with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude 1-(1-propyl-1H-pyrazol-4-yl)ethan-1-ol, which can be purified by column chromatography if needed.

Step 4: Synthesis of 1-(1-Propyl-1H-pyrazol-4-yl)ethanone

Mechanistic Insight: The final step is the oxidation of the secondary alcohol to the target ketone. Many reagents can accomplish this transformation.[10][11] A common and effective laboratory-scale oxidant is Pyridinium Chlorochromate (PCC). PCC is a milder chromium(VI) reagent that typically allows for the oxidation to proceed cleanly to the ketone without significant side reactions or over-oxidation, which can be a concern with stronger oxidants like Jones reagent.[12][13] The reaction is generally performed in an anhydrous chlorinated solvent like dichloromethane (DCM).

Experimental Protocol:

  • In a round-bottom flask, suspend Pyridinium Chlorochromate (PCC, 1.5 equivalents) in anhydrous dichloromethane (DCM). Adding a small amount of powdered molecular sieves or Celite can aid in the workup.

  • Prepare a solution of 1-(1-propyl-1H-pyrazol-4-yl)ethan-1-ol (1 equivalent) in anhydrous DCM.

  • Add the alcohol solution to the PCC suspension in one portion. The mixture will typically turn dark brown/black.

  • Stir the reaction at room temperature for 2-4 hours. Monitor the disappearance of the starting alcohol by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short plug of silica gel or Florisil to filter out the chromium residues.

  • Wash the plug thoroughly with additional diethyl ether.

  • Combine the filtrates and concentrate under reduced pressure.

  • The resulting crude oil or solid can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Summary of Reaction Parameters

StepReaction NameStarting MaterialKey ReagentsSolventTemp.Time (h)Typical Yield
1 Vilsmeier-Haack1H-PyrazolePOCl₃, DMFDMF90 °C3-460-75%
2 N-Alkylation1H-Pyrazole-4-carbaldehyde1-Bromopropane, K₂CO₃AcetonitrileReflux4-685-95%
3 Grignard Reaction1-Propyl-1H-pyrazole-4-carbaldehydeMeMgBrTHF0 °C to RT2-380-90%
4 Oxidation1-(1-Propyl-1H-pyrazol-4-yl)ethan-1-olPCCDCMRT2-475-85%

Safety and Handling

  • Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Grignard Reagents (MeMgBr): Extremely reactive with water and protic solvents. All glassware must be flame-dried, and the reaction must be conducted under an inert atmosphere (nitrogen or argon).

  • Pyridinium Chlorochromate (PCC): A suspected carcinogen and an oxidant. Avoid inhalation of the powder and contact with skin. Handle in a fume hood.

  • Always use appropriate PPE and follow standard laboratory safety procedures when performing these reactions.

References

  • Synthesis of pyrazole-4-carbaldehyde 74. ResearchGate. Available at: [Link]

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PMC. Available at: [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl. Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

  • Synthesis of (Pyrazol-4-yl)alkanones and Alkylpyrazole-4-Carbonitriles. CSIRO Publishing. Available at: [Link]

  • Improved Synthesis of 1H-Pyrazole-4-carbaldehyde. Taylor & Francis Online. Available at: [Link]

  • Synthesis of pyrazole 4-carbonitrile derivatives. ResearchGate. Available at: [Link]

  • Synthesis of various pyrazole-fused heterocyclic systems using pyrazole-4-carbaldehydes as versatile precursors. Semantic Scholar. Available at: [Link]

  • Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar. Available at: [Link]

  • Synthesis of 5‑Amino‑1H‑pyrazole‑4‑carbonitriles Using Ag/ZnO Nanoparticles as a Recyclable Catalyst. Taylor & Francis Online. Available at: [Link]

  • Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. ACS Publications. Available at: [Link]

  • VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES. REAL-J. Available at: [Link]

  • 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. MDPI. Available at: [Link]

  • improved synthesis of 1h-pyrazole- 4-carbaldehyde. Taylor & Francis Online. Available at: [Link]

  • ALKYLATION OF 3(5)-METHYLPYRAZOLE WITH PROPARGYL BROMIDE AND STUDY OF THERMAL AND CATALYTIC POLYMERIZATION OF THE PRODUCTS OBTAINED. ResearchGate. Available at: [Link]

  • Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. PMC. Available at: [Link]

  • Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies. Available at: [Link]

  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. ijrpb.com. Available at: [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI). ResearchGate. Available at: [Link]

  • Chemistry of Nitriles. LibreTexts Chemistry. Available at: [Link]

  • Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. Available at: [Link]

  • One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. ACS Publications. Available at: [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. Available at: [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. Available at: [Link]

  • Processes relating to the alkylation of pyrazoles.Google Patents.
  • Oxidation of pyrazoles containing the 2-hydroxyethyl group on a NiO(OH) electrode in aqueous alkali. ResearchGate. Available at: [Link]

  • reagents for alcohol oxidation. YouTube. Available at: [Link]

  • Grignard Reaction. Organic Chemistry Portal. Available at: [Link]

  • Alcohol oxidation. Wikipedia. Available at: [Link]

  • Synthesis of ketones by oxidation of alcohols. Organic Chemistry Portal. Available at: [Link]

  • A straightforward conversion of 1,4-quinones into polycyclic pyrazoles via [3 + 2]-cycloaddition with fluorinated nitrile imines. ZORA. Available at: [Link]

  • Alcohol Oxidation: "Strong" & "Weak" Oxidants. Master Organic Chemistry. Available at: [Link]

  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. Available at: [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. Available at: [Link]

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. Available at: [Link]

  • 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. ijpsr.com. Available at: [Link]

  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ResearchGate. Available at: [Link]

  • Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. arkat-usa.org. Available at: [Link]

Sources

Method

The Architect's Toolkit: A Guide to Palladium-Catalyzed Synthesis of Pyrazole Derivatives

Introduction: The Significance of Pyrazoles and the Power of Palladium The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of a wide array of therapeutic agents.[1] Its deriva...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Pyrazoles and the Power of Palladium

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, forming the structural core of a wide array of therapeutic agents.[1] Its derivatives are lauded for a broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.[1] The demand for efficient and versatile methods to construct and functionalize this privileged scaffold has driven significant innovation in synthetic organic chemistry.

Traditionally, pyrazole synthesis has relied on the condensation of hydrazines with 1,3-dicarbonyl compounds, a method known as the Knorr synthesis.[2] While foundational, this approach can be limited by the availability of the requisite precursors.[3] The advent of transition-metal catalysis, particularly with palladium, has revolutionized the field. Palladium-catalyzed reactions offer unparalleled efficiency, functional group tolerance, and predictable control over regioselectivity, enabling the construction of complex pyrazole derivatives that were previously inaccessible.[3][4]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of key palladium-catalyzed methodologies for pyrazole synthesis. We will delve into the mechanistic underpinnings of these reactions, present detailed, field-proven protocols, and offer insights into experimental design and troubleshooting.

Pillar 1: Mechanistic Foundations of Palladium Catalysis

A firm grasp of the fundamental steps in palladium catalytic cycles is essential for understanding and optimizing these synthetic transformations. Most of the reactions discussed herein operate via a Pd(0)/Pd(II) catalytic cycle, which typically involves three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into a carbon-halide or carbon-triflate bond of an aryl or vinyl electrophile, forming a Pd(II) complex.

  • Transmetalation (for Cross-Coupling) or Migratory Insertion: In cross-coupling reactions like Suzuki-Miyaura, a nucleophilic organoboron species transfers its organic group to the palladium center. In other reactions, a nucleophile or unsaturated partner coordinates to the palladium and inserts into the Pd-C bond.

  • Reductive Elimination: The two organic partners on the Pd(II) center couple, forming the new C-C, C-N, or C-O bond and regenerating the active Pd(0) catalyst.

A specialized and increasingly important strategy is C-H activation , where palladium directly functionalizes a carbon-hydrogen bond, often guided by a directing group.[5][6] This atom-economical approach avoids the need for pre-functionalized substrates.

Below is a generalized catalytic cycle for a typical cross-coupling reaction, which serves as a conceptual framework for many of the protocols that follow.

Palladium_Cross_Coupling_Cycle Figure 1: Generalized Pd(0)/Pd(II) Cross-Coupling Cycle Pd0 Pd(0)L_n (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd R-X PdII_RX R-Pd(II)L_n-X OxAdd->PdII_RX Transmetal Transmetalation PdII_RX->Transmetal R'-M PdII_R_Rprime R-Pd(II)L_n-R' Transmetal->PdII_R_Rprime RedElim Reductive Elimination PdII_R_Rprime->RedElim RedElim->Pd0 R-R'

Caption: Figure 1: Generalized Pd(0)/Pd(II) Cross-Coupling Cycle.

Pillar 2: Key Synthetic Strategies & Protocols

This section details several powerful palladium-catalyzed methods for synthesizing and functionalizing pyrazoles. Each subsection explains the core concept and provides a representative, detailed protocol.

Suzuki-Miyaura Coupling: Forging C-C Bonds at the Pyrazole Core

The Suzuki-Miyaura coupling is arguably the most versatile and widely used palladium-catalyzed reaction for forming carbon-carbon bonds. It involves the coupling of an organoboron reagent (boronic acid or ester) with an organic halide or triflate.[3][7] This method is exceptionally tolerant of various functional groups and is frequently employed to introduce aryl or heteroaryl substituents at specific positions on the pyrazole ring.[3][8]

Application Note: Synthesis of 4-Aryl-1-methyl-1H-pyrazole

This protocol describes the microwave-assisted Suzuki coupling of 4-iodo-1-methyl-1H-pyrazole with a substituted arylboronic acid. Microwave irradiation is often used to accelerate the reaction, leading to significantly reduced reaction times and often improved yields compared to conventional heating.[3]

Table 1: Reagents for Suzuki-Miyaura Coupling

ReagentFormulaMW ( g/mol )Amount (mmol)Equivalents
4-Iodo-1-methyl-1H-pyrazoleC₄H₅IN₂221.991.01.0
Phenylboronic AcidC₆H₇BO₂121.931.21.2
Pd(PPh₃)₄C₇₂H₆₀P₄Pd1155.560.030.03
Sodium Carbonate (Na₂CO₃)Na₂CO₃105.992.52.5
1,2-Dimethoxyethane (DME)C₄H₁₀O₂90.12--
Water (H₂O)H₂O18.02--

Protocol:

  • Reaction Setup: To a 10 mL microwave vial equipped with a magnetic stir bar, add 4-iodo-1-methyl-1H-pyrazole (222 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (34.7 mg, 0.03 mmol), and sodium carbonate (265 mg, 2.5 mmol).

  • Solvent Addition: Add a 10:1 mixture of DME/H₂O (5.5 mL).

  • Inert Atmosphere: Seal the vial and purge with nitrogen or argon gas for 5-10 minutes. Causality Note: This step is critical to prevent oxidation of the Pd(0) catalyst, which would render it inactive.

  • Microwave Irradiation: Place the vial in a microwave reactor and irradiate at 120°C for 10-15 minutes. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 4-phenyl-1-methyl-1H-pyrazole.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for forming carbon-nitrogen bonds, specifically for the synthesis of aryl amines.[9] In the context of pyrazole chemistry, it is invaluable for the N-arylation of the pyrazole ring itself or for introducing amino functionalities at carbon positions (C3, C4, or C5).[10][11] The choice of ligand is paramount in this reaction, with bulky, electron-rich phosphine ligands often providing the best results.[10][11][12]

Application Note: C4-Amination of a 4-Bromo-1H-pyrazole Derivative

This protocol details the palladium-catalyzed coupling of a protected 4-bromopyrazole with a secondary amine, a common transformation in the synthesis of bioactive molecules.[10][11] The use of a specialized biarylphosphine ligand like tBuDavePhos is often crucial for achieving high yields, especially with challenging substrates.[10][12]

Table 2: Reagents for Buchwald-Hartwig Amination

ReagentFormulaMW ( g/mol )Amount (mmol)Equivalents
4-Bromo-1-trityl-1H-pyrazoleC₂₂H₁₇BrN₂389.290.131.0
PiperidineC₅H₁₁N85.150.262.0
Pd(dba)₂C₃₄H₂₈O₂Pd575.000.0130.1
tBuDavePhosC₂₅H₃₆NP397.530.0260.2
Potassium t-butoxide (KOtBu)C₄H₉KO112.210.262.0
XyleneC₈H₁₀106.16--

Protocol:

  • Reaction Setup: In a glovebox or under a stream of argon, add 4-bromo-1-trityl-1H-pyrazole (50 mg, 0.13 mmol), Pd(dba)₂ (7.5 mg, 0.013 mmol), and tBuDavePhos (10.3 mg, 0.026 mmol) to an oven-dried microwave vial with a stir bar.

  • Solvent and Reagent Addition: Add anhydrous xylene (2 mL). Then add piperidine (25.5 µL, 0.26 mmol) followed by potassium t-butoxide (29.2 mg, 0.26 mmol). Causality Note: A strong, non-nucleophilic base like KOtBu is required to deprotonate the amine in the catalytic cycle without competing in side reactions.

  • Reaction Conditions: Seal the vial and heat to 120-140°C using a microwave reactor or oil bath for 1-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.[12]

  • Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium black.

  • Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to yield the 4-(piperidin-1-yl)-1-trityl-1H-pyrazole.

C-H Activation/Annulation: Advanced Ring Construction

Direct C-H activation is a cutting-edge, atom-economical strategy for forming new bonds.[5] In this approach, a C-H bond is cleaved and functionalized directly, bypassing the need for pre-installed halides or triflates. Palladium-catalyzed annulation reactions, where a new ring is fused onto the pyrazole core, often proceed via C-H activation pathways.[6][13][14][15] These methods can rapidly build molecular complexity from simple starting materials.[6][16]

Application Note: Palladium-Catalyzed Aerobic Benzannulation of Pyrazoles

This protocol describes the synthesis of an indazole (a fused pyrazole-benzene system) via the aerobic oxidative annulation of a pyrazole with an internal alkyne.[13] This "green" approach utilizes molecular oxygen as the terminal oxidant, avoiding the need for stoichiometric metallic oxidants.

Table 3: Reagents for C-H Annulation

ReagentFormulaMW ( g/mol )Amount (mmol)Equivalents
1-MethylpyrazoleC₄H₆N₂82.100.51.0
DiphenylacetyleneC₁₄H₁₀178.230.751.5
Pd(OAc)₂C₄H₆O₄Pd224.520.0250.05
Sodium Acetate (NaOAc)C₂H₃NaO₂82.030.51.0
Acetic Acid (AcOH)C₂H₄O₂60.052.55.0
1,4-DioxaneC₄H₈O₂88.11--

Protocol:

  • Reaction Setup: To a pressure-rated reaction tube with a stir bar, add Pd(OAc)₂ (5.6 mg, 0.025 mmol), sodium acetate (41 mg, 0.5 mmol), and diphenylacetylene (134 mg, 0.75 mmol).

  • Reagent and Solvent Addition: Add 1-methylpyrazole (40 µL, 0.5 mmol), 1,4-dioxane (1.0 mL), and acetic acid (143 µL, 2.5 mmol). Causality Note: The combination of sodium acetate and acetic acid is reported to be critical for stabilizing the palladium catalytic system in this aerobic reaction.[13]

  • Atmosphere: Seal the tube and replace the air with oxygen (using a balloon or by purging).

  • Reaction Conditions: Heat the reaction mixture in an oil bath at 120°C for 24 hours.

  • Work-up: After cooling, dilute the mixture with dichloromethane and filter through Celite.

  • Purification: Concentrate the filtrate and purify by column chromatography on silica gel to obtain the desired 2-methyl-1,3-diphenyl-2H-indazole.

Pillar 3: Experimental Workflow and Data Management

A systematic workflow is crucial for reproducibility and success. The following diagram illustrates a typical experimental sequence from reaction setup to final product characterization.

Experimental_Workflow Figure 2: General Experimental Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis prep Reagent Weighing & Prep Solvent Degassing Inert Atmosphere Setup reaction Reagent Addition Heating & Stirring (Microwave/Oil Bath) Reaction Monitoring (TLC/LC-MS) prep->reaction workup Quenching & Extraction Drying & Concentration Column Chromatography reaction->workup analysis Yield Calculation Spectroscopic Characterization (NMR, MS) Purity Analysis (HPLC) workup->analysis

Caption: Figure 2: General Experimental Workflow.

Data Summary Table:

For efficient comparison, experimental results should be tabulated. Below is a template for summarizing outcomes from optimization studies.

Table 4: Example Reaction Optimization Summary

EntryCatalyst (mol%)Ligand (mol%)Base (equiv.)Temp (°C)Time (h)Yield (%)
1Pd(OAc)₂ (5)SPhos (10)K₂CO₃ (2)1001245
2Pd₂(dba)₃ (2.5)XPhos (6)K₃PO₄ (2)100878
3XPhos Pd G3 (5)-Cs₂CO₃ (2)801292
4Pd(PPh₃)₄ (5)-NaOtBu (2.5)120465

Conclusion and Future Outlook

Palladium catalysis has fundamentally transformed the synthesis of pyrazole derivatives, providing access to a vast chemical space with remarkable efficiency and precision. The methodologies of Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and C-H activation represent powerful tools in the arsenal of the modern synthetic chemist. As the field continues to evolve, we anticipate the development of even more sophisticated catalyst systems that operate under milder conditions, with lower catalyst loadings, and with broader substrate scopes, further empowering research and development in pharmaceuticals and materials science.

References

  • Palladium-catalyzed Aerobic Benzannulation of Pyrazoles with Alkynes. DSpace at University of Tartu. [Link]

  • Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. Europe PMC. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. ResearchGate. [Link]

  • Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Semantic Scholar. [Link]

  • Palladium-Catalyzed Annulations via Sequential C–H Activations of C(sp2) and C(sp3) Centers. ACS Publications. [Link]

  • Orchestrated Triple C–H Activation Reactions Using Two Directing Groups: Rapid Assembly of Complex Pyrazoles. Europe PMC. [Link]

  • A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences. [Link]

  • Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. Europe PMC. [Link]

  • Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. ACS Publications. [Link]

  • Access to Silylated Pyrazole Derivatives by Palladium-Catalyzed C-H Activation of a TMS group. Semantic Scholar. [Link]

  • Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Semantic Scholar. [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • 194 recent advances in the synthesis of new pyrazole derivatives. Semantic Scholar. [Link]

  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chin. Chem. Lett.[Link]

  • Buchwald–Hartwig amination. Wikipedia. [Link]

  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Europe PMC. [Link]

  • Palladium-Catalyzed Synthesis of Polysubstituted Pyrazoles by Ring-Opening Reactions of 2H-Azirines with Hydrazones. ResearchGate. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. [Link]

  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters. [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds and Their Fused Analogues. The Chemical Record. [Link]

  • Palladium-catalyzed polyannulation of pyrazoles and diynes toward multifunctional poly(indazole)s under monomer non-stoichiometric conditions. Polymer Chemistry. [Link]

  • Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. [Link]

  • Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. PubMed. [Link]

  • Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and -Pyrazoles. Thieme. [Link]

  • Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. ACS Publications. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • buchwald-hartwig coupling. Organic Chemistry Portal. [Link]

Sources

Application

Application Note: 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a Linchpin Scaffold in Kinase and COX-2 Inhibitor Design

Topic: Strategic Utilization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in Medicinal Chemistry Content Type: Advanced Application Note & Experimental Protocol Audience: Medicinal Chemists, Lead Optimization Specialists, and...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Strategic Utilization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in Medicinal Chemistry Content Type: Advanced Application Note & Experimental Protocol Audience: Medicinal Chemists, Lead Optimization Specialists, and Drug Discovery Researchers.

Executive Summary & Strategic Value

In the landscape of modern drug discovery, the pyrazole ring is recognized as a "privileged scaffold," appearing in blockbuster drugs like Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Erdafitinib (FGFR inhibitor).

The specific building block 1-(1-propyl-1H-pyrazol-4-yl)ethanone (hereafter referred to as PPE ) represents a critical intermediate for Scaffold Morphing and Fragment-Based Drug Design (FBDD) . Unlike its N-methyl analog (a key precursor for Erdafitinib), the N-propyl variant offers a strategic handle to modulate lipophilicity (LogP) and probe hydrophobic pockets within ATP-binding sites of kinases or the cyclooxygenase channel.

Key Applications:
  • Divergent Synthesis Hub: The C4-acetyl group serves as a reactive "warhead" for Claisen-Schmidt condensations, enabling the rapid generation of chalcone libraries (Michael acceptors).

  • Lipophilicity Tuning: The propyl chain increases cLogP by approximately +1.0 compared to the methyl analog, improving membrane permeability for CNS targets or enhancing affinity for hydrophobic sub-pockets (e.g., the Gatekeeper region in kinases).

  • Heterocyclic Fusion: PPE is a precursor for pyrazolo[1,5-a]pyrimidines , a bioisosteric core for purine-mimetic kinase inhibitors.

Chemical Space & Reactivity Profile

The utility of PPE lies in its dual-functional nature: the electrophilic carbonyl at C4 and the stable N1-propyl tail.

The "Divergent Synthesis Hub" Workflow

The following diagram illustrates how PPE serves as a central node for generating chemical diversity.

PPE_Reactivity PPE 1-(1-propyl-1H-pyrazol-4-yl)ethanone (PPE Core) Chalcones Pyrazolyl Chalcones (Enones) PPE->Chalcones Claisen-Schmidt Enaminones Enaminone Intermediates PPE->Enaminones Condensation Aldehydes Ar-CHO (Base/Acid) Aldehydes->Chalcones Pyrazolines Bi-Pyrazoles (Fluorescence/Anti-microbial) Chalcones->Pyrazolines Cyclization Hydrazine Hydrazines (NH2NH2) Hydrazine->Pyrazolines DMADMA DMF-DMA (Reflux) DMADMA->Enaminones Pyrimidines Pyrazolo[1,5-a]pyrimidines (Kinase Inhibitors) Enaminones->Pyrimidines + Guanidine/Urea

Figure 1: Divergent synthesis pathways originating from the PPE scaffold. The C4-acetyl group allows access to three distinct chemotypes: Chalcones, Bi-pyrazoles, and Fused Pyrimidines.

Detailed Experimental Protocols

Protocol A: Microwave-Assisted Claisen-Schmidt Condensation

Objective: To synthesize a library of (E)-3-aryl-1-(1-propyl-1H-pyrazol-4-yl)prop-2-en-1-ones (Chalcones) as potential anti-inflammatory agents or Michael acceptor warheads.

Rationale: Traditional base-catalyzed aldol condensation often suffers from long reaction times and side reactions (Cannizzaro). Microwave irradiation accelerates the rate-determining dehydration step.

Materials:
  • Substrate: 1-(1-propyl-1H-pyrazol-4-yl)ethanone (1.0 equiv, 152 mg for 1 mmol scale).

  • Electrophile: Substituted Benzaldehyde (1.1 equiv).

  • Catalyst: KOH (40% aq. solution) or Piperidine (for acid-sensitive substrates).

  • Solvent: Ethanol (EtOH) or Methanol (MeOH).

  • Equipment: Monowave reactor (e.g., Anton Paar or Biotage).

Step-by-Step Methodology:
  • Preparation: In a 10 mL microwave vial, dissolve PPE (1.0 mmol) and the selected aryl aldehyde (1.1 mmol) in EtOH (3 mL).

  • Catalysis: Add KOH (40% aq., 0.1 mL) dropwise. The solution typically turns yellow/orange, indicating enolate formation.

  • Irradiation: Seal the vial. Program the microwave reactor:

    • Temperature: 80°C

    • Time: 10–15 minutes

    • Stirring: High (600 rpm)

    • Power: Dynamic (Max 150W)

  • Workup (Self-Validating Step):

    • Pour the reaction mixture into crushed ice-water (20 mL) containing dilute HCl (to neutralize base).

    • Observation: A solid precipitate must form. If oil forms, the product is likely impure or the reaction is incomplete.

    • Troubleshooting: If oil persists, extract with Ethyl Acetate, dry over Na2SO4, and evaporate.

  • Purification: Recrystallize the crude solid from hot Ethanol.

    • Purity Check: TLC (Hexane:EtOAc 7:3). The product will be UV-active and less polar than the starting aldehyde.

Data Table: Expected Yields & Physicochemical Properties
Substituent (Ar-CHO)Reaction Time (MW)Yield (%)AppearancePotential Application
Phenyl10 min85-90Yellow SolidGeneral Screening
4-Cl-Phenyl10 min92Pale YellowLipophilic Pocket Probe
4-NO2-Phenyl8 min95Orange SolidElectrophilic Warhead
4-OMe-Phenyl15 min80Yellow XtalElectron-Rich Donor
Protocol B: Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives (Kinase Template)

Objective: To fuse a pyrimidine ring onto the pyrazole core, mimicking the ATP purine structure found in CDK and MAPK inhibitors.

Mechanism: This reaction proceeds via an enaminone intermediate formed by reacting PPE with DMF-DMA, followed by cyclization with a binucleophile (e.g., guanidine).

Step-by-Step Methodology:
  • Enaminone Formation:

    • Mix PPE (1.0 mmol) with N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv) in Toluene (5 mL).

    • Reflux for 4–6 hours.

    • Validation: Monitor by TLC.[1][2] The starting ketone spot should disappear, replaced by a more polar, UV-active spot (the enaminone).

    • Evaporate solvent to dryness to obtain the crude enaminone (typically a yellow solid).

  • Cyclization:

    • Dissolve the crude enaminone in glacial Acetic Acid (5 mL) or Ethanol/NaOEt.

    • Add Guanidine Hydrochloride (1.2 equiv) (or other amidines).

    • Reflux for 6–8 hours.

  • Isolation:

    • Cool to room temperature. Pour into ice water.

    • Neutralize with NaHCO3.

    • Filter the precipitate.

  • Characterization (Critical):

    • 1H NMR: Look for the disappearance of the dimethylamino singlets (~3.1 ppm) and the appearance of pyrimidine aromatic protons.

Biological Context & Mechanism of Action

When designing inhibitors using this scaffold, the 1-propyl group plays a specific role in the binding mode.

Binding Mode Hypothesis (Kinase Domain)
  • The Pyrazole N2: Acts as a Hydrogen Bond Acceptor (HBA) interacting with the Hinge Region (e.g., Valine/Leucine backbone NH).

  • The C4-Substituent (The modified Acetyl group): Projects into the solvent-exposed region or the ribose-binding pocket, depending on the fusion geometry.

  • The N1-Propyl Tail:

    • Function: Occupies the hydrophobic "Gatekeeper" pocket or the solvent channel.

    • Advantage:[3][4][5][6][7] The propyl chain provides a "Goldilocks" steric bulk—larger than methyl (Erdafitinib type) to fill voids, but flexible enough to avoid steric clash, unlike a rigid phenyl ring.

Biological Screening Workflow

The following DOT diagram outlines the decision tree for screening libraries derived from PPE.

Bio_Screening Library PPE-Derived Library (Chalcones/Pyrimidines) Primary Primary Screen (Single Conc. 10 µM) Library->Primary Hit_Decision >50% Inhibition? Primary->Hit_Decision Discard Discard Hit_Decision->Discard No IC50 Dose Response (IC50) (10-point dilution) Hit_Decision->IC50 Yes Selectivity Selectivity Panel (Kinase Profiling / COX-1 vs COX-2) IC50->Selectivity IC50 < 1 µM Lead Lead Candidate Selectivity->Lead Selectivity Index > 10

Figure 2: Hierarchical screening cascade for validating PPE-derived hits.

References

  • Erdafitinib Discovery: Perera, T. P. S., et al. (2017). "Discovery and Pharmacological Characterization of JNJ-42756493 (Erdafitinib), a Functionally Selective Small-Molecule FGFR Family Inhibitor." Molecular Cancer Therapeutics. Link

  • Pyrazole Privileged Structures: Faria, J. V., et al. (2017). "Recent Advances in the Synthesis of Pyrazoles: A Review." Frontiers in Chemistry. Link

  • Claisen-Schmidt Protocol: Girisha, K. S., et al. (2010). "Synthesis and pharmacological study of 1-acetyl/propyl-3-aryl-5-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-pyrazoline." European Journal of Medicinal Chemistry. Link

  • Kinase Inhibitor Design: Roskoski, R. (2016). "Classification of small molecule protein kinase inhibitors based upon the structures of their drug-enzyme complexes." Pharmacological Research. Link

  • Microwave Synthesis: Kappe, C. O. (2004). "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition. Link

Sources

Method

The Strategic Application of 1-(1-Propyl-1H-pyrazol-4-yl)ethanone in the Synthesis of Advanced Pharmaceutical Intermediates

This technical guide provides an in-depth exploration of the utility of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a pivotal intermediate in pharmaceutical synthesis, with a particular focus on the construction of kinase in...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth exploration of the utility of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a pivotal intermediate in pharmaceutical synthesis, with a particular focus on the construction of kinase inhibitors. The pyrazole moiety is a cornerstone in medicinal chemistry, recognized for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3][4] The N-propyl substitution on the pyrazole ring offers a valuable handle for modulating physicochemical properties such as lipophilicity and metabolic stability, thereby influencing the pharmacokinetic profile of the final drug candidate.

The acetyl group at the C4 position of the pyrazole ring is a versatile functional group that serves as a key anchor point for building more complex molecular architectures, most notably the pyrazolo[3,4-d]pyrimidine scaffold.[5][6] This fused heterocyclic system is a privileged structure in the design of kinase inhibitors, as it mimics the purine core of ATP and can effectively compete for the ATP-binding site of various kinases.[1][5] Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders, making kinase inhibitors a critical class of therapeutic agents.[7]

This document will detail the synthetic pathways leveraging 1-(1-propyl-1H-pyrazol-4-yl)ethanone, providing both application notes and step-by-step protocols for researchers and drug development professionals.

Part 1: Synthesis of the Core Intermediate: 1-(1-Propyl-1H-pyrazol-4-yl)ethanone

The journey towards complex pharmaceutical agents begins with the efficient synthesis of the core building block. The preparation of 1-(1-propyl-1H-pyrazol-4-yl)ethanone can be achieved through a multi-step sequence, starting from readily available commercial materials.

Protocol 1: Synthesis of 1-(1-Propyl-1H-pyrazol-4-yl)ethanone

This protocol outlines a representative synthesis of the title compound.

Step 1: N-Propylation of Pyrazole

  • Reaction: Pyrazole is alkylated with a propyl halide under basic conditions.

  • Reagents and Materials:

    • Pyrazole

    • 1-Bromopropane (or 1-iodopropane)

    • Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

    • N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

    • Reaction vessel, magnetic stirrer, heating mantle, and standard glassware

  • Procedure:

    • To a solution of pyrazole (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

    • Stir the mixture at room temperature for 15 minutes.

    • Add 1-bromopropane (1.1 eq) dropwise to the suspension.

    • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

    • Upon completion, cool the mixture to room temperature and pour it into ice-water.

    • Extract the aqueous layer with ethyl acetate (3 x volumes).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-propyl-1H-pyrazole.

Step 2: Vilsmeier-Haack Formylation

  • Reaction: The N-propylated pyrazole is formylated at the C4 position.

  • Reagents and Materials:

    • 1-Propyl-1H-pyrazole

    • Phosphorus oxychloride (POCl₃)

    • N,N-Dimethylformamide (DMF)

    • Ice bath, reaction vessel, and standard glassware

  • Procedure:

    • In a flask cooled in an ice bath, add DMF (3.0 eq).

    • Slowly add POCl₃ (1.2 eq) dropwise while maintaining the temperature below 10 °C.

    • Stir the resulting Vilsmeier reagent for 30 minutes at 0 °C.

    • Add 1-propyl-1H-pyrazole (1.0 eq) dropwise to the Vilsmeier reagent.

    • Allow the reaction to warm to room temperature and then heat to 80-90 °C for 2-3 hours.

    • Cool the reaction mixture and carefully pour it onto crushed ice.

    • Neutralize the solution with a saturated sodium bicarbonate solution.

    • Extract the product with dichloromethane, dry the organic layer over sodium sulfate, and concentrate to give 1-propyl-1H-pyrazole-4-carbaldehyde.

Step 3: Grignard Reaction to form the Ethanone

  • Reaction: The aldehyde is converted to the corresponding ethanone via a Grignard reaction followed by oxidation.

  • Reagents and Materials:

    • 1-Propyl-1H-pyrazole-4-carbaldehyde

    • Methylmagnesium bromide (MeMgBr) in THF (1M solution)

    • Anhydrous Tetrahydrofuran (THF)

    • Pyridinium chlorochromate (PCC) or Dess-Martin periodinane

    • Dichloromethane (DCM)

    • Silica gel for column chromatography

  • Procedure:

    • Dissolve 1-propyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in anhydrous THF under an inert atmosphere.

    • Cool the solution to 0 °C in an ice bath.

    • Add methylmagnesium bromide solution (1.2 eq) dropwise.

    • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

    • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

    • Extract the product with ethyl acetate, dry the organic layer, and concentrate to obtain the secondary alcohol.

    • Dissolve the crude alcohol in DCM and add PCC (1.5 eq).

    • Stir the mixture at room temperature for 2-4 hours until the oxidation is complete (monitored by TLC).

    • Filter the reaction mixture through a pad of silica gel, washing with DCM.

    • Concentrate the filtrate and purify the residue by column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Part 2: Application in the Synthesis of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors

The true value of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a pharmaceutical intermediate is demonstrated in its conversion to the pyrazolo[3,4-d]pyrimidine scaffold, a core component of numerous kinase inhibitors.[1][5][6] A common and efficient strategy involves a Claisen condensation followed by cyclization with an appropriate amine-bearing heterocycle.

Workflow for Kinase Inhibitor Synthesis

G cluster_0 Step 1: Intermediate Preparation cluster_1 Step 2: Core Scaffold Synthesis cluster_2 Step 3: Further Functionalization A 1-(1-Propyl-1H-pyrazol-4-yl)ethanone D Ethyl 2,4-dioxo-4-(1-propyl-1H-pyrazol-4-yl)butanoate (β-Ketoester) A->D Claisen Condensation B Diethyl oxalate B->D C Sodium Ethoxide (Base) C->D F Pyrazolo[3,4-d]pyrimidine Core D->F Cyclization E Substituted Aminopyrimidine E->F G Final Kinase Inhibitor Candidate F->G e.g., Suzuki Coupling, Amide Bond Formation

Caption: Synthetic workflow from the pyrazole-ethanone intermediate to a final kinase inhibitor.

Protocol 2: Synthesis of a Pyrazolo[3,4-d]pyrimidine Core

This protocol details the conversion of 1-(1-propyl-1H-pyrazol-4-yl)ethanone into a representative pyrazolo[3,4-d]pyrimidine scaffold.

Step 1: Claisen Condensation to form a β-Ketoester

  • Rationale: The Claisen condensation introduces a second carbonyl group, creating a 1,3-dicarbonyl moiety that is primed for cyclization.[8][9][10] Sodium ethoxide is a common strong base used to deprotonate the α-carbon of the ethanone, initiating the condensation.

  • Reagents and Materials:

    • 1-(1-Propyl-1H-pyrazol-4-yl)ethanone

    • Diethyl oxalate

    • Sodium ethoxide (EtONa)

    • Anhydrous ethanol

    • Reaction vessel under an inert atmosphere (e.g., nitrogen or argon)

  • Procedure:

    • In a flame-dried flask under an inert atmosphere, dissolve sodium ethoxide (1.2 eq) in anhydrous ethanol.

    • To this solution, add 1-(1-propyl-1H-pyrazol-4-yl)ethanone (1.0 eq) followed by diethyl oxalate (1.2 eq) at room temperature.

    • Stir the reaction mixture at room temperature for 12-16 hours. The formation of a precipitate may be observed.

    • Monitor the reaction by TLC. Upon completion, carefully acidify the reaction mixture with dilute hydrochloric acid to pH ~4-5.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 2,4-dioxo-4-(1-propyl-1H-pyrazol-4-yl)butanoate, which can often be used in the next step without further purification.

Step 2: Cyclization to form the Pyrazolo[3,4-d]pyrimidine Core

  • Rationale: The β-ketoester readily undergoes a condensation-cyclization reaction with an appropriate binucleophile, such as an aminopyrimidine. The choice of the aminopyrimidine derivative will determine the substitution pattern on the final pyrimidine ring of the fused system.

  • Reagents and Materials:

    • Crude ethyl 2,4-dioxo-4-(1-propyl-1H-pyrazol-4-yl)butanoate

    • A substituted aminopyrimidine (e.g., 2,4-diamino-6-chloropyrimidine)

    • Acetic acid or another suitable solvent like ethanol

  • Procedure:

    • Dissolve the crude β-ketoester from the previous step (1.0 eq) in glacial acetic acid.

    • Add the substituted aminopyrimidine (1.0 eq) to the solution.

    • Heat the reaction mixture to reflux (around 120 °C) for 4-8 hours.

    • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

    • Pour the reaction mixture into ice-water to precipitate the product.

    • Filter the solid, wash with water, and then with a small amount of cold ethanol.

    • Dry the solid under vacuum to obtain the pyrazolo[3,4-d]pyrimidine product. Further purification can be achieved by recrystallization or column chromatography if necessary.

Data Presentation

Intermediate/ProductMolecular FormulaMolecular Weight ( g/mol )Typical Yield (%)Analytical Method
1-(1-Propyl-1H-pyrazol-4-yl)ethanoneC₈H₁₂N₂O152.1960-70 (overall)NMR, MS
Ethyl 2,4-dioxo-4-(1-propyl-1H-pyrazol-4-yl)butanoateC₁₂H₁₆N₂O₄252.2775-85NMR, MS
Representative Pyrazolo[3,4-d]pyrimidine CoreVariesVaries65-80NMR, MS, HPLC

Concluding Remarks for the Senior Researcher

The synthetic routes detailed herein underscore the strategic importance of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a versatile and valuable intermediate in modern drug discovery. The protocols provided are robust and can be adapted for the synthesis of a diverse library of pyrazolo[3,4-d]pyrimidine-based kinase inhibitors. The N-propyl group offers a key point for SAR (Structure-Activity Relationship) studies, allowing for fine-tuning of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the final drug candidates. Further functionalization of the pyrazolo[3,4-d]pyrimidine core, for example through palladium-catalyzed cross-coupling reactions at halogenated positions, opens up a vast chemical space for the development of highly potent and selective kinase inhibitors.[11] The presented methodologies provide a solid foundation for researchers aiming to innovate within this critical therapeutic area.

References

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Open Access Journals - Research and Reviews. Available at: [Link]

  • Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. PubMed. Available at: [Link]

  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. MDPI. Available at: [Link]

  • Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][7]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. Available at: [Link]

  • Synthesis of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][7]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. Semantic Scholar. Available at: [Link]

  • Claisen Condensation. SynArchive. Available at: [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers. Available at: [Link]

  • Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. Journal of Chemical Health Risks. Available at: [Link]

  • Pyrazole and its Derivatives: Chemistry and Biological Importance. Bentham Science. Available at: [Link]

  • Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol. MDPI. Available at: [Link]

  • US20210009566A1 - Process for the preparation of pyrimidinyl-4-aminopyrazole compounds. Google Patents.
  • "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation-Knorr Reaction-Hydrolysis Sequence. Organic Chemistry Portal. Available at: [Link]

  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters. Available at: [Link]

Sources

Application

Advanced Protocols for Pyrazole Synthesis via 1,3-Diketone Condensation

Application Note & Technical Guide Executive Summary The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore in blockbuster drugs such as Celecoxib (Celebrex) and Rimonabant. Wh...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Technical Guide

Executive Summary

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, serving as the pharmacophore in blockbuster drugs such as Celecoxib (Celebrex) and Rimonabant. While the Knorr pyrazole synthesis—condensation of 1,3-diketones with hydrazines—is chemically established, its application in drug discovery is often plagued by regioselectivity issues and purification bottlenecks.

This guide moves beyond textbook theory to provide field-proven protocols. We address the critical challenge of controlling regiochemistry in unsymmetrical diketones and offer a validated "green" protocol that eliminates chromatographic purification for specific substrates.

Scientific Foundation: Mechanism & Regiocontrol[1]

The Mechanistic Pathway

The reaction proceeds through a condensation-cyclization sequence.[1][2] The initial attack of the hydrazine nitrogen on the carbonyl carbon is the regiodetermining step. In symmetrical 1,3-diketones, this is trivial. In unsymmetrical substrates, two competing pathways exist, dictated by:

  • Electronic Effects: Hydrazine attacks the more electrophilic carbonyl.

  • Steric Effects: Hydrazine attacks the less hindered carbonyl.

Understanding this duality is key to process optimization.

Visualization: Reaction Mechanism

The following diagram illustrates the bifurcation point in the Knorr synthesis mechanism.

KnorrMechanism Start 1,3-Diketone + Hydrazine Inter1 Hydrazone Intermediate A (Kinetic Control) Start->Inter1 Attack at C1 (Less Hindered) Inter2 Hydrazone Intermediate B (Thermodynamic Control) Start->Inter2 Attack at C3 (More Electrophilic) Cyclization Intramolecular Cyclization Inter1->Cyclization Inter2->Cyclization Dehydration Dehydration (-H2O) Cyclization->Dehydration Product Pyrazole Core Dehydration->Product

Figure 1: Mechanistic pathway of Knorr Pyrazole Synthesis highlighting the regiochemical bifurcation.

Experimental Design Strategy

Before selecting a protocol, analyze your substrate using the decision tree below. "Standard" conditions often yield mixtures for unsymmetrical ketones; specialized conditions are required for high Regiomeric Excess (RE).

DecisionTree Input Substrate Analysis Sym Symmetrical 1,3-Diketone? Input->Sym Unsym Unsymmetrical Input->Unsym ProtocolA Protocol A: Standard Ethanol Reflux Sym->ProtocolA Yes Fluor Contains CF3/Rf Group? Unsym->Fluor ProtocolB Protocol B: Regioselective (Fluorous/Solvent Control) Fluor->ProtocolB Yes (High Regiocontrol Needed) ProtocolC Protocol C: Green 'On-Water' Synthesis Fluor->ProtocolC No (Standard/Green)

Figure 2: Protocol selection workflow based on substrate sterics and electronics.

Detailed Protocols

Protocol A: Standard Acid-Catalyzed Synthesis

Best for: Symmetrical diketones or initial screening. Scale: 1.0 mmol - 100 mmol

Reagents:

  • 1,3-Diketone (1.0 equiv)

  • Hydrazine hydrate or Alkyl/Aryl hydrazine (1.1 equiv)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid (cat. 2-3 drops) or HCl (1M)

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-diketone (1.0 equiv) in EtOH (5 mL/mmol).

  • Addition: Add the hydrazine derivative (1.1 equiv) dropwise at room temperature. Note: Exothermic reaction; cooling may be required for large scales.

  • Catalysis: Add glacial acetic acid (catalytic amount).

  • Reflux: Heat the mixture to reflux (78°C for EtOH) for 2–4 hours. Monitor consumption of diketone by TLC (Hexane:EtOAc 3:1).

  • Work-up:

    • Option 1 (Precipitation): Cool to 0°C. If solid forms, filter and wash with cold EtOH.

    • Option 2 (Extraction): Remove solvent in vacuo. Redissolve residue in EtOAc, wash with NaHCO3 (sat.) and Brine. Dry over Na2SO4.

Protocol B: Regioselective Synthesis (Fluorinated Diketones)

Best for: Unsymmetrical diketones where one substituent is a fluoroalkyl group (e.g., -CF3). Scientific Rationale: The strongly electron-withdrawing -CF3 group makes the adjacent carbonyl highly electrophilic, favoring initial hydrazine attack at that position. However, solvent choice can invert this selectivity.

Reagents:

  • Trifluoromethyl-1,3-diketone

  • Aryl hydrazine[2][3][4][5][6]

  • Solvent: Ethanol (favors 5-CF3 isomer) vs. Acetic Acid (favors 3-CF3 isomer).

Procedure (Targeting 5-CF3 isomer):

  • Dissolve diketone in absolute ethanol .

  • Add hydrazine (1.0 equiv) at 0°C to favor kinetic control.

  • Stir at room temperature for 12 hours. Avoid reflux to prevent thermodynamic equilibration.

  • Evaporate solvent and purify via column chromatography (often required due to minor isomer formation).

Protocol C: Green "On-Water" Synthesis

Best for: Sustainable chemistry, avoiding volatile organic compounds (VOCs). Mechanism: Hydrophobic effect accelerates the reaction at the organic-water interface.

Procedure:

  • Mix 1,3-diketone (1.0 mmol) and hydrazine (1.1 mmol) in Water (3 mL) .

  • Stir vigorously at Room Temperature or 50°C.

  • The product often precipitates out as a solid.

  • Isolation: Filter the solid, wash with water, and dry.[7]

  • Validation: Check melting point and NMR. This method frequently yields high purity without chromatography.

Data Presentation & Comparison

Table 1: Comparison of Synthetic Methodologies

ParameterProtocol A (Standard)Protocol B (Regioselective)Protocol C (Green/Water)
Solvent Ethanol/MethanolEtOH or AcOH (Critical)Water
Temp Reflux (78-80°C)0°C to RTRT to 50°C
Time 2 - 4 Hours12 - 24 Hours10 - 60 Minutes
Yield 85 - 95%70 - 85%90 - 98%
Regioselectivity Low (Mixtures possible)High (Substrate dependent)Moderate
Purification Crystallization/ExtractionChromatography often neededFiltration (Solid products)

Troubleshooting & Expert Tips

  • Oiling Out: If the product forms an oil in Protocol C (Water), induce crystallization by scratching the glass or adding a seed crystal. Alternatively, extract with Ethyl Acetate.

  • Regioisomer Identification:

    • 1H NMR: Look for the pyrazole C4-H proton singlet. In 1,3,5-trisubstituted pyrazoles, the chemical shift of substituents will differ based on proximity to the N-phenyl ring (shielding effect).

    • 19F NMR: Essential for Protocol B. Isomers will show distinct CF3 shifts.

  • Reaction Stalling: If the reaction stalls at the hydrazone intermediate (visible on TLC), add a stronger acid catalyst (HCl) or increase temperature to drive the dehydration step.

References

  • Knorr Pyrazole Synthesis Mechanism & Overview Source: Organic Chemistry Portal [Link]

  • Regioselectivity in the Reaction of 1,3-Diketones with Hydrazines Source: Royal Society of Chemistry (RSC) - Reaction Pathways [Link]

  • Green Synthesis of Pyrazoles "On Water" Source: Green Chemistry (RSC) [Link]

  • One-Pot Synthesis from Acid Chlorides (Heller & Natarajan) Source: Organic Letters (via NIH/PubMed) [Link]

  • Microwave-Assisted Synthesis of Pyrazoles Source: GSC Online Press [Link]

Sources

Method

laboratory-scale preparation of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Application Note & Protocol A Robust and Scalable Laboratory-Scale Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone Abstract & Introduction Substituted pyrazoles are a cornerstone of modern medicinal chemistry, appearin...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

A Robust and Scalable Laboratory-Scale Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Abstract & Introduction

Substituted pyrazoles are a cornerstone of modern medicinal chemistry, appearing in a wide array of therapeutic agents. The title compound, 1-(1-propyl-1H-pyrazol-4-yl)ethanone, serves as a key intermediate for the synthesis of more complex molecules, including potential anti-inflammatory agents and kinase inhibitors.[1] This application note provides a detailed, reliable, and scalable protocol for the laboratory synthesis of this compound. The chosen synthetic strategy is the direct N-alkylation of commercially available 1-(1H-pyrazol-4-yl)ethanone (4-acetylpyrazole) with 1-bromopropane. This method is selected for its high efficiency, operational simplicity, and use of readily available, cost-effective reagents. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental procedure, outline purification and characterization techniques, and discuss critical process parameters.

Chemical Principles and Mechanistic Rationale

The core of this synthesis is the nucleophilic substitution reaction (SN2) at the N1 position of the pyrazole ring.

The N-Alkylation Reaction

Pyrazole is an aromatic heterocycle with two nitrogen atoms. The pyrrole-like nitrogen (N1) is nucleophilic after deprotonation. In the presence of a base, the acidic N-H proton of 1-(1H-pyrazol-4-yl)ethanone is abstracted to form a pyrazolate anion. This anion is an excellent nucleophile that readily attacks the electrophilic carbon of an alkyl halide, such as 1-bromopropane, displacing the bromide ion and forming the desired N-C bond.[2][3]

Causality of Reagent Selection
  • Starting Material: 1-(1H-pyrazol-4-yl)ethanone (CAS 25016-16-4) is an ideal precursor.[4] It is commercially available and possesses the required acetyl functional group at the C4 position, obviating the need for a potentially low-yielding and non-regioselective Friedel-Crafts acylation step on a pre-alkylated pyrazole core.

  • Base: Potassium carbonate (K₂CO₃) is chosen as the base. It is a mild, inexpensive, and non-hygroscopic solid, making it easy to handle. While stronger bases like sodium hydride (NaH) could be used to achieve faster deprotonation, they require strictly anhydrous conditions and greater handling precautions.[5] K₂CO₃ provides a sufficient concentration of the pyrazolate anion for the reaction to proceed efficiently at moderately elevated temperatures.

  • Alkylating Agent: 1-Bromopropane is a suitable propyl source.[6] It offers a good balance between reactivity and cost. While 1-iodopropane would be more reactive, it is also more expensive and light-sensitive.

  • Solvent: N,N-Dimethylformamide (DMF) is an excellent solvent for this reaction. As a polar aprotic solvent, it effectively solvates the potassium cation of the base while poorly solvating the pyrazolate anion, thus enhancing its nucleophilicity. It also has a high boiling point, allowing the reaction to be conducted at elevated temperatures to ensure a reasonable reaction rate.

The overall reaction scheme is presented below:

Caption: Synthetic scheme for the N-alkylation of 4-acetylpyrazole.

Detailed Experimental Protocol

This protocol is designed for a ~5 gram scale synthesis but can be adjusted as needed.

Materials and Equipment
Material/EquipmentSpecification
1-(1H-pyrazol-4-yl)ethanone>97% purity
1-Bromopropane>98% purity
Potassium Carbonate (K₂CO₃)Anhydrous, powdered
N,N-Dimethylformamide (DMF)Anhydrous, >99.8%
Ethyl Acetate (EtOAc)ACS Grade
HexanesACS Grade
BrineSaturated NaCl solution
Magnesium Sulfate (MgSO₄)Anhydrous
Round-bottom flask100 mL, with stir bar
CondenserAllihn or Liebig
Heating mantle with controller
Separatory funnel250 mL
Rotary evaporator
TLC platesSilica gel 60 F₂₅₄
Glass column for chromatography3-4 cm diameter
Silica Gel for column chromatography230-400 mesh
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(1H-pyrazol-4-yl)ethanone (5.00 g, 45.4 mmol, 1.0 equiv.) and anhydrous potassium carbonate (9.41 g, 68.1 mmol, 1.5 equiv.).

  • Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF, 45 mL) to the flask.

  • Reagent Addition: Attach a condenser to the flask. Add 1-bromopropane (5.0 mL, 6.74 g, 54.8 mmol, 1.2 equiv.) to the stirring suspension at room temperature.

  • Reaction: Heat the reaction mixture to 65 °C using a heating mantle. Maintain this temperature and stir vigorously for 4-6 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 50% Ethyl Acetate in Hexanes. The starting material has a lower Rf value than the product. The reaction is complete when the starting material spot is no longer visible.

  • Work-up - Quenching and Extraction:

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Pour the reaction mixture into a beaker containing 150 mL of cold water.

    • Transfer the aqueous mixture to a 250 mL separatory funnel and extract with Ethyl Acetate (3 x 50 mL).

    • Combine the organic layers in the separatory funnel and wash with water (2 x 50 mL) followed by brine (1 x 50 mL) to remove residual DMF and salts.

  • Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

Purification Protocol

The crude product can be purified by flash column chromatography.

  • Column Preparation: Prepare a slurry of silica gel in 10% ethyl acetate/hexanes and pack a glass column.

  • Loading: Adsorb the crude product onto a small amount of silica gel, and load it onto the top of the packed column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexanes (starting from 10% EtOAc and gradually increasing to 40% EtOAc).

  • Fraction Collection: Collect fractions and analyze them by TLC. Combine the fractions containing the pure product.

  • Final Concentration: Remove the solvent from the combined pure fractions under reduced pressure to yield 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a white to pale yellow solid or oil.

Data Summary & Characterization

ParameterValue
Molecular FormulaC₈H₁₂N₂O
Molecular Weight152.19 g/mol
Theoretical Yield6.91 g
Expected Yield (Practical)75-90% (5.2 - 6.2 g)
AppearanceWhite to pale yellow solid or oil
TLC Mobile Phase50% Ethyl Acetate / Hexanes
Expected Rf~0.4 (product), ~0.2 (starting material)

Expected Spectroscopic Data:

  • ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~7.9 (s, 1H, pyrazole-H), ~7.8 (s, 1H, pyrazole-H), 4.1 (t, J = 7.2 Hz, 2H, N-CH₂), 2.5 (s, 3H, COCH₃), 1.9 (sext, J = 7.4 Hz, 2H, CH₂CH₃), 0.9 (t, J = 7.4 Hz, 3H, CH₂CH₃).

  • ¹³C NMR (101 MHz, CDCl₃): δ (ppm) ~192.5 (C=O), ~140.0 (pyrazole-CH), ~132.0 (pyrazole-CH), ~120.0 (pyrazole-Cq), ~52.0 (N-CH₂), ~26.0 (COCH₃), ~23.5 (CH₂CH₃), ~11.0 (CH₂CH₃).

  • IR (ATR, cm⁻¹): ~2960 (C-H), ~1670 (C=O, ketone), ~1550 (C=N/C=C stretch).

  • MS (ESI+): m/z 153.1 [M+H]⁺.

Workflow Visualization

The following diagram illustrates the complete workflow from reaction setup to final product characterization.

Caption: Overall workflow for the synthesis and purification.

Safety Precautions

  • 1-Bromopropane: Is a volatile and potentially harmful alkylating agent. Handle in a well-ventilated fume hood.

  • N,N-Dimethylformamide (DMF): Is a skin and respiratory irritant. Avoid inhalation and skin contact.

  • General Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, at all times.

References

  • Cingolani, A., Effendy, E., & Pettinari, C. (2002). 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone: a new monoclinic polymorph. Acta Crystallographica Section E: Structure Reports Online, 58(11), o1263–o1265. [Link]

  • Al-Zaydi, K. M. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21. [Link]

  • Abdellattif, M. H., & El-Serwy, W. S. (2016). 2-Bromo-1-(1H-pyrazol-4-yl)ethanone: Versatile Precursor for Novel Mono- and Bis[pyrazolylthiazoles]. Journal of Heterocyclic Chemistry, 54(1), 226-234. [Link]

  • Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 25-30. [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

  • Abrigach, F., et al. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Retrieved from [Link]

  • Guseinov, F. I., et al. (2025). ALKYLATION OF 3(5)-METHYLPYRAZOLE WITH PROPARGYL BROMIDE AND STUDY OF THERMAL AND CATALYTIC POLYMERIZATION OF THE PRODUCTS OBTAINED. IZVESTIYA VYSSHIKH UCHEBNYKH ZAVEDENIY KHIMIYA KHIMICHESKAYA TEKHNOLOGIYA, 68(4), 91-99. [Link]

  • NIST. (n.d.). Ethanone, 1-(1H-pyrazol-4-yl)-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 1-(1h-pyrazol-4-yl)-ethanone. Retrieved from [Link]

  • Miller, S. A., et al. (2013). Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. The Journal of Organic Chemistry, 78(13), 6348–6359. [Link]

  • Organic Chemistry Portal. (n.d.). Alkyl bromide synthesis by bromination or substitution. Retrieved from [Link]

Sources

Application

cyclocondensation reactions for pyrazole ring formation

An Application Guide to Cyclocondensation Reactions for Pyrazole Ring Formation Introduction: The Pyrazole Core in Modern Chemistry Pyrazoles, five-membered aromatic heterocycles with two adjacent nitrogen atoms, represe...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to Cyclocondensation Reactions for Pyrazole Ring Formation

Introduction: The Pyrazole Core in Modern Chemistry

Pyrazoles, five-membered aromatic heterocycles with two adjacent nitrogen atoms, represent a cornerstone of modern medicinal chemistry and materials science.[1][2] The unique structural and electronic properties of the pyrazole nucleus have established it as a privileged scaffold in drug discovery. Its presence is integral to the function of numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib, the erectile dysfunction treatment Sildenafil, and the cannabinoid receptor antagonist Rimonabant.[3]

The synthetic routes to this vital heterocycle are numerous, but cyclocondensation reactions remain the most fundamental and widely employed strategy. These methods involve the formation of the pyrazole ring through the reaction of a binucleophilic hydrazine (or its derivative) with a 1,3-dielectrophilic species.[1][4] This guide provides an in-depth exploration of the primary cyclocondensation pathways for pyrazole synthesis, offering detailed mechanistic insights, field-proven protocols, and expert analysis for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in established chemical principles.

Core Synthetic Strategy I: The Knorr Pyrazole Synthesis

The archetypal method for pyrazole synthesis is the cyclocondensation of 1,3-dicarbonyl compounds with hydrazines, a reaction first reported by Ludwig Knorr in 1883.[1][5] This robust and versatile reaction has remained a primary tool for heterocyclic chemists for over a century.[4][6]

Mechanism and Rationale

The Knorr synthesis proceeds via a well-established pathway involving initial condensation followed by cyclization and dehydration. The reaction is typically acid-catalyzed, as protonation of a carbonyl oxygen increases its electrophilicity, facilitating the initial nucleophilic attack by the hydrazine.[6][7]

The mechanism unfolds as follows:

  • Initial Condensation: One nitrogen atom of the hydrazine attacks one of the carbonyl groups of the 1,3-dicarbonyl compound.

  • Intermediate Formation: This leads to a carbinolamine intermediate which readily dehydrates to form a hydrazone or its enamine tautomer.[8][9]

  • Intramolecular Cyclization: The second nitrogen atom of the hydrazine derivative then performs an intramolecular nucleophilic attack on the remaining carbonyl group.

  • Dehydration and Aromatization: The resulting five-membered ring intermediate eliminates a second molecule of water to yield the stable, aromatic pyrazole ring.[10]

Knorr_Mechanism cluster_0 1,3-Dicarbonyl + Hydrazine cluster_1 Intermediate Formation cluster_2 Cyclization & Dehydration Dicarbonyl 1,3-Dicarbonyl Hydrazone Hydrazone/Enamine Intermediate Dicarbonyl->Hydrazone Condensation (-H2O) Hydrazine Hydrazine (R'-NHNH2) Hydrazine->Hydrazone CyclicIntermediate 5-Hydroxypyrazoline Intermediate Hydrazone->CyclicIntermediate Intramolecular Cyclization Pyrazole Pyrazole Product CyclicIntermediate->Pyrazole Dehydration (-H2O)

Caption: Mechanism of the Knorr Pyrazole Synthesis.

The Challenge of Regioselectivity

A significant challenge in the Knorr synthesis arises when an unsymmetrical 1,3-dicarbonyl is reacted with a substituted hydrazine (e.g., methylhydrazine).[11] This scenario can lead to the formation of two distinct regioisomeric pyrazoles, which are often difficult to separate. Control over which nitrogen atom of the substituted hydrazine attacks which carbonyl group is paramount for a successful synthesis.

Several factors govern the regiochemical outcome:[11]

  • Steric Hindrance: Bulky substituents on the dicarbonyl or hydrazine can direct the initial attack to the less sterically hindered position.

  • Electronic Effects: The inherent reactivity of the two carbonyl carbons, influenced by electron-withdrawing or -donating groups, dictates the site of initial nucleophilic attack. Under acidic conditions, the reaction tends to be thermodynamically controlled, while basic conditions favor kinetic control.[11]

  • Reaction pH: The acidity or basicity of the medium can alter the nucleophilicity of the hydrazine nitrogens and the electrophilicity of the carbonyl carbons.[11]

  • Solvent: The choice of solvent can have a dramatic impact. Notably, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly enhance regioselectivity compared to traditional solvents like ethanol.[12] This is attributed to the ability of these solvents to form hemiketal intermediates preferentially at the more electrophilic carbonyl group, effectively guiding the subsequent cyclization.[12]

Table 1: Effect of Solvent on Regioselectivity in Pyrazole Formation

1,3-Diketone Substrate Hydrazine Solvent Regioisomeric Ratio Reference
1-(4-Fluorophenyl)-4,4,4-trifluorobutane-1,3-dione Methylhydrazine EtOH 1:1.3
1-(4-Fluorophenyl)-4,4,4-trifluorobutane-1,3-dione Methylhydrazine TFE 85:15 [12]

| 1-(4-Fluorophenyl)-4,4,4-trifluorobutane-1,3-dione | Methylhydrazine | HFIP | 97:3 | |

Core Synthetic Strategy II: From α,β-Unsaturated Carbonyls

Another major cyclocondensation route utilizes α,β-unsaturated carbonyl compounds (e.g., chalcones) as the 1,3-dielectrophilic partner.[1][4] This method typically proceeds through a pyrazoline (dihydropyrazole) intermediate, which is subsequently oxidized to the aromatic pyrazole.[13][14]

Mechanism and Rationale

The reaction sequence is a tandem Michael addition-cyclization process:

  • Michael Addition: The hydrazine acts as a nucleophile, attacking the β-carbon of the α,β-unsaturated system in a conjugate addition.

  • Intramolecular Condensation: The second nitrogen of the hydrazine then attacks the carbonyl carbon to form a five-membered heterocyclic ring, the pyrazoline.[15]

  • Aromatization: The pyrazoline intermediate is then aromatized to the final pyrazole product. This can occur spontaneously via elimination if a suitable leaving group is present at the β-position, or it can be achieved by adding an external oxidizing agent.[4][14]

Chalcone_Mechanism cluster_0 Reactants cluster_1 Reaction Cascade cluster_2 Aromatization Chalcone α,β-Unsaturated Carbonyl MichaelAdduct Michael Adduct Chalcone->MichaelAdduct Michael Addition Hydrazine Hydrazine Hydrazine->MichaelAdduct Pyrazoline Pyrazoline Intermediate MichaelAdduct->Pyrazoline Intramolecular Cyclization Pyrazole Pyrazole Product Pyrazoline->Pyrazole Oxidation / Elimination

Caption: Pyrazole Synthesis from α,β-Unsaturated Carbonyls.

This method is particularly valuable for synthesizing 1,3,5-triarylpyrazoles from chalcones.[4] The reaction can often be carried out efficiently using both conventional heating and microwave irradiation, with the latter offering significantly reduced reaction times.[2]

Application Protocols

The following protocols are presented as robust starting points for the synthesis of pyrazole derivatives. As with any chemical synthesis, appropriate safety precautions must be taken, including the use of personal protective equipment and a well-ventilated fume hood.

Protocol 1: Classic Knorr Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol is adapted from the foundational 1883 synthesis by Ludwig Knorr and modern procedural refinements.[5][8]

Materials and Equipment:

  • Phenylhydrazine (1.0 eq)

  • Ethyl acetoacetate (1.2 eq)

  • 1-Propanol or Ethanol

  • Glacial Acetic Acid (catalytic amount, ~3-5 drops)

  • Round-bottom flask with reflux condenser

  • Heating mantle or hot plate with stirrer

  • Beaker, Buchner funnel, filter paper

  • TLC plates, developing chamber, and UV lamp

Procedure:

  • Reaction Setup: In a round-bottom flask, combine ethyl acetoacetate (1.2 eq) and phenylhydrazine (1.0 eq).

  • Solvent and Catalyst Addition: Add 1-propanol or ethanol as the solvent (approx. 3-5 mL per 3 mmol of hydrazine) and 3-5 drops of glacial acetic acid.[8]

  • Heating: Heat the reaction mixture to approximately 100°C with stirring under reflux for 1-2 hours.[8] The formation of water droplets on the flask walls is often observed.[9]

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Isolation: Once the reaction is complete, cool the mixture to room temperature. Add cold water to the reaction flask to precipitate the product.[8]

  • Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold water and allow it to air dry.

  • Recrystallization: For higher purity, recrystallize the crude product from a suitable solvent such as ethanol.

  • Characterization: Determine the melting point, and acquire NMR and/or mass spectrometry data to confirm the structure and purity of the final product.

Protocol 2: Microwave-Assisted Synthesis of Pyrazoles from Chalcones

This protocol leverages the efficiency of microwave heating for the rapid synthesis of pyrazoles from chalcones and hydrazine hydrate.[2]

Materials and Equipment:

  • Substituted Chalcone (1.0 eq)

  • Hydrazine Hydrate (1.5-2.0 eq) or Phenylhydrazine (1.1 eq)

  • Glacial Acetic Acid or Ethanol

  • Microwave reaction vessel (10 mL) with stir bar

  • Microwave reactor

  • Ice-water bath

  • Filtration apparatus

Procedure:

  • Vessel Charging: In a 10 mL microwave reaction vessel, combine the chalcone (1.0 eq) and the hydrazine derivative (e.g., phenylhydrazine, 1.1 eq).[11][16]

  • Solvent Addition: Add glacial acetic acid or ethanol as the solvent (3-5 mL).[16]

  • Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture for 6-10 minutes at a suitable temperature (e.g., 100-120°C). Note: Microwave reaction parameters should be optimized for the specific substrate and instrument.

  • Cooling and Precipitation: After the reaction is complete, cool the vessel to room temperature, which may be assisted by compressed air cooling in the reactor. Pour the cooled reaction mixture into an ice-water bath to precipitate the crude product.[2]

  • Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, and dry. Recrystallize the solid from ethanol to obtain the purified pyrazole derivative.[2]

  • Characterization: Confirm the identity and purity of the product using standard analytical techniques (Melting Point, NMR, MS).

Workflow Start Combine Reactants & Solvent Reaction Heating (Conventional or Microwave) Start->Reaction Monitoring Monitor Progress (TLC) Reaction->Monitoring Monitoring->Reaction Incomplete Workup Cool & Precipitate in Water Monitoring->Workup Complete Purification Filter & Recrystallize Workup->Purification Analysis Characterize Product (MP, NMR, MS) Purification->Analysis

Caption: General Experimental Workflow for Pyrazole Synthesis.

Conclusion

Cyclocondensation reactions, particularly the Knorr synthesis and its variations using α,β-unsaturated systems, are powerful and indispensable tools for constructing the pyrazole core. A thorough understanding of the underlying mechanisms, especially the factors governing regioselectivity, is crucial for the rational design and successful execution of pyrazole syntheses. By carefully selecting precursors, catalysts, and solvents, researchers can efficiently access a vast array of substituted pyrazoles for applications in drug discovery, agrochemicals, and materials science. The protocols provided herein serve as a practical guide for implementing these foundational reactions in the laboratory.

References

  • Fustero, S., Sánchez-Roselló, M., & Simón-Fuentes, A. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Organic Letters.
  • Labiad, B., et al. (2023). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules.
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI.
  • Synthesis of Pyrazolesulfoximines Using α-Diazosulfoximines with Alkynes. (2024). Organic Letters.
  • A Technical Guide to the Knorr Pyrazole Synthesis of 1883. (2025). Benchchem.
  • Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis. (2025). Benchchem.
  • Synthesis and Crystal Structures of N-Substituted Pyrazolines. (2012). Molecules.
  • Design, Synthesis And Characterization Of Some Chalcone Pyrazole Analgues And Their Evaluation For Plant Growth Regulators. (2023). International Journal of Environmental Sciences.
  • Vuluga, D., et al. (2023). Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. Green Chemistry.
  • Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry. Available at: [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI.
  • Vuluga, D., et al. (2011). Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. Green Chemistry. Available at: [Link]

  • Synthesis of Pyrazolesulfoximines Using α-Diazosulfoximines with Alkynes. (2024). ACS Publications. Available at: [Link]

  • Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. Available at: [Link]

  • Synthesis of Pyrazoline Derivatives from Chalcones. (2021). The UNC Asheville Journal of Undergraduate Scholarship.
  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

  • Nachtsheim, B. J. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry.
  • Design And Development of Pyrazole-Substituted Chalcones: A Synthetic Perspective. (2023). IJIRT.
  • Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap.
  • Process for the preparation of pyrazole and its derivatives. (2009). Google Patents.
  • Synthesis and Characterization of Some New Pyrazole and Pyrimidine Derivatives From Chalcones and Evaluation of Their Biological. (2025). Journal of Education and Science.
  • Portilla, J. (2022). Synthesis and Properties of Pyrazoles. Encyclopedia MDPI.
  • Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC.
  • Reactivity of Cross-Conjugated Enynones in Cyclocondensations with Hydrazines: Synthesis of Pyrazoles and Pyrazolines. (2021). The Journal of Organic Chemistry. Available at: [Link]

  • Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. (n.d.). Thieme Chemistry. Available at: [Link]

  • 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). ResearchGate.
  • Knorr Pyrazole Synthesis of Edaravone. (2017). The Royal Society of Chemistry.
  • synthesis of pyrazoles. (2019). YouTube. Available at: [Link]

  • The mechanism of the reaction of hydrazines with α,β-unsaturated carbonyl compounds to afford hydrazones and. (2021). RUIdeRA.

Sources

Method

Application Note: High-Fidelity Synthesis of Pyrazolyl-Pyrimidine Kinase Inhibitor Cores

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthetic utility of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a pivotal intermediate in the construction of pyrazolyl-...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the synthetic utility of 1-(1-propyl-1H-pyrazol-4-yl)ethanone as a pivotal intermediate in the construction of pyrazolyl-pyrimidine scaffolds—a privileged structure in kinase inhibitor design (e.g., JAK, CDK, and Aurora kinase inhibitors).

Executive Summary

The molecule 1-(1-propyl-1H-pyrazol-4-yl)ethanone (CAS: 933454-80-9) serves as a critical electrophilic building block for synthesizing bi-heteroaryl kinase inhibitors. Its C4-acetyl group functions as a reactive "handle," allowing for the rapid assembly of a pyrimidine ring via enaminone intermediates. This transformation is essential for creating Type I ATP-competitive inhibitors , where the resulting pyrimidine ring acts as the hinge-binding motif, and the pyrazole moiety orients substituents into the solvent-exposed or hydrophobic regions of the kinase pocket.

This guide provides a validated protocol for converting this ketone into a 4-(1-propyl-1H-pyrazol-4-yl)pyrimidin-2-amine core, a scaffold homologous to clinically approved JAK inhibitors.

Structural Role in Drug Design

In kinase inhibitor medicinal chemistry, the pyrazole-pyrimidine motif is ubiquitous.[1]

  • The Pyrimidine Ring: Typically functions as the "hinge binder," forming hydrogen bonds (donor-acceptor) with the backbone residues of the kinase ATP-binding site (e.g., Glu, Leu, Met).

  • The Pyrazole Ring: Acts as a rigid linker that projects the N1-substituent (in this case, the propyl group) into the Ribose Binding Pocket or the Hydrophobic Back Pocket (Selectivity Pocket) depending on the specific kinase topology.

  • The Propyl Group: A lipophilic tail that can probe hydrophobic regions (e.g., the gatekeeper residue vicinity), improving potency over simple methyl analogs.

Mechanistic Pathway Diagram

The following diagram illustrates the role of this building block in the context of JAK/STAT signaling inhibition.

KinaseInhibition cluster_pathway JAK-STAT Signaling Pathway Cytokine Cytokine (Ligand) Receptor Cytokine Receptor Cytokine->Receptor Binding JAK JAK Kinase (Active) Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation Transcription Gene Transcription (Inflammation/Proliferation) STAT->Transcription Dimerization & Translocation Inhibitor Pyrazolyl-Pyrimidine Inhibitor Inhibitor->JAK ATP Competition (Blocks Phosphorylation)

Figure 1: Mechanism of action for pyrazolyl-pyrimidine inhibitors in the JAK-STAT pathway. The synthesized scaffold competes with ATP, preventing STAT phosphorylation.

Chemical Properties & Handling

PropertySpecification
IUPAC Name 1-(1-propyl-1H-pyrazol-4-yl)ethanone
CAS Number 933454-80-9
Molecular Weight 152.19 g/mol
Appearance White to off-white solid or pale yellow oil
Solubility Soluble in DCM, MeOH, EtOH, DMSO; sparingly soluble in water.
Stability Stable under standard conditions. Avoid strong oxidizing agents.
Hazards Irritant (Skin/Eye). Use standard PPE (gloves, goggles, fume hood).

Validated Synthetic Protocol

This protocol describes the conversion of 1-(1-propyl-1H-pyrazol-4-yl)ethanone into a functionalized kinase inhibitor core in two steps.

Reaction Scheme Diagram

Synthesis SM Starting Material 1-(1-propyl-1H-pyrazol-4-yl)ethanone Intermediate Enaminone Intermediate (E)-3-(dimethylamino)-1-... prop-2-en-1-one SM->Intermediate Step 1 Condensation Reagent1 DMF-DMA (Reflux, 110°C) Product Final Scaffold 4-(1-propyl-1H-pyrazol-4-yl) pyrimidin-2-amine Intermediate->Product Step 2 Cyclization Reagent2 Guanidine Carbonate NaOEt/EtOH (Cyclization)

Figure 2: Synthetic route from acetyl-pyrazole to pyrazolyl-pyrimidine core.

Step 1: Enaminone Formation (Linker Activation)

The acetyl group is converted into a reactive enaminone using N,N-Dimethylformamide dimethyl acetal (DMF-DMA). This step introduces the necessary carbons for the subsequent pyrimidine ring formation.

  • Reagents: 1-(1-propyl-1H-pyrazol-4-yl)ethanone (1.0 eq), DMF-DMA (1.5 - 2.0 eq).

  • Solvent: Neat (preferred) or Toluene/DMF if solubility is an issue.

  • Conditions: 100–110°C (Reflux), 4–12 hours.

Procedure:

  • Charge a round-bottom flask with 1-(1-propyl-1H-pyrazol-4-yl)ethanone (10 mmol, 1.52 g).

  • Add DMF-DMA (20 mmol, 2.66 mL) directly to the flask.

  • Fit with a reflux condenser and heat to 110°C under nitrogen.

  • Monitor by TLC (5% MeOH in DCM) or LC-MS. The starting ketone peak should disappear, replaced by a more polar enaminone peak (M+H = 208).

  • Workup: Cool to room temperature. The product often precipitates upon cooling or addition of a small amount of diethyl ether/hexanes.

  • Purification: Filter the solid and wash with cold hexanes. If oil remains, remove excess DMF-DMA under high vacuum.

    • Yield Expectation: >85% (Yellow/Orange solid).[2]

    • Critical Check: 1H NMR should show two doublets for the alkene protons (J ~12-13 Hz) indicating the trans (E) geometry.

Step 2: Pyrimidine Ring Closure

The enaminone reacts with a binucleophile (Guanidine) to close the pyrimidine ring.

  • Reagents: Enaminone intermediate (1.0 eq), Guanidine Carbonate (1.5 eq) or Guanidine HCl (2.0 eq) + Base.

  • Solvent: Ethanol or 2-Methoxyethanol.

  • Base: Sodium Ethoxide (NaOEt) or Potassium Carbonate (K2CO3).

  • Conditions: Reflux (80–100°C), 12–24 hours.

Procedure:

  • Dissolve the Enaminone (5 mmol, 1.04 g) in absolute Ethanol (20 mL).

  • Add Guanidine Carbonate (7.5 mmol, 1.35 g). (Note: If using Guanidine HCl, add 2.0 eq of NaOEt to neutralize).

  • Heat the mixture to reflux with stirring.

  • Monitor by LC-MS. The enaminone peak (208) converts to the product peak (M+H = 204).

  • Workup: Cool to room temperature. The product often crystallizes out.

  • Pour the reaction mixture into ice-water (50 mL). Stir for 30 minutes.

  • Filter the precipitate, wash with water, and dry under vacuum.

  • Purification: Recrystallization from EtOH/Water or column chromatography (DCM:MeOH 95:5) if necessary.

    • Product:4-(1-propyl-1H-pyrazol-4-yl)pyrimidin-2-amine .

Step 3: Downstream Functionalization (SAR Expansion)

The resulting free amine (-NH2) on the pyrimidine is a versatile handle for generating a library of inhibitors:

  • Amide Coupling: React with acyl chlorides to probe the solvent front.

  • Buchwald-Hartwig: Coupling with aryl halides to extend the scaffold.

  • Sandmeyer Reaction: Convert -NH2 to -Cl or -I for further cross-coupling.

Troubleshooting & Expert Insights

IssueProbable CauseCorrective Action
Low Yield in Step 1 Incomplete reaction or hydrolysis of DMF-DMA.Ensure glassware is dry. Use fresh DMF-DMA. Increase temperature to 110°C. Run neat (no solvent).
Oiling out in Step 2 Product is too soluble in EtOH.Evaporate EtOH and triturate the residue with cold water or diethyl ether.
Regioselectivity Issues N/A for this specific route.The reaction of enaminones with guanidine is highly regioselective for the 4-substituted pyrimidine.
Impurity Formation Polymerization of enaminone.Do not store the enaminone for long periods. Use immediately in Step 2. Store at -20°C if necessary.

Expert Tip: The propyl group on the pyrazole is relatively short. For optimizing potency against specific kinases (e.g., JAK2 vs JAK1), consider synthesizing the tosyl-protected analog first, then deprotecting and alkylating with various alkyl halides (cyclopentyl, isopropyl, etc.) at the very end of the synthesis. However, using the pre-alkylated 1-propyl starting material is more convergent and efficient for focused library generation.

References

  • Fabbro, D., et al. "Protein kinases as targets for anticancer agents: from bench to bedside." Pharmacology & Therapeutics, 2002. Link

  • Lin, X., et al. "Design and synthesis of pyrazole derivatives as potent JAK inhibitors." Bioorganic & Medicinal Chemistry Letters, 2018.[3] (Describes the general enaminone route for JAK inhibitors). Link

  • Abu-Shanab, F. A., et al. "Dimethylformamide Dimethyl Acetal (DMFDMA) in Heterocyclic Synthesis: Synthesis of Polysubstituted Pyridines, Pyrimidines."[4] International Journal of Organic Chemistry, 2011.[4] Link

  • BOC Sciences. "1-(1-propyl-1H-pyrazol-4-yl)ethanone Product Page." Chemical Building Blocks Catalog.

  • National Center for Biotechnology Information. "PubChem Compound Summary for Pyrazole Derivatives." PubChem. Link

Disclaimer: This protocol is for research purposes only. Always consult Safety Data Sheets (SDS) and perform a risk assessment before handling chemical reagents.

Sources

Application

Application Note: Designing Biological Assays for Pyrazole-Based Compounds

Introduction: The Pyrazole Advantage and Challenge The pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is a "privileged scaffold" in medicinal chemistry.[1][2] It forms the core of blockbuster d...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Advantage and Challenge

The pyrazole ring (a 5-membered heterocycle with two adjacent nitrogen atoms) is a "privileged scaffold" in medicinal chemistry.[1][2] It forms the core of blockbuster drugs like Ruxolitinib (JAK inhibitor), Celecoxib (COX-2 inhibitor), and Crizotinib (ALK inhibitor).

However, pyrazoles present distinct physicochemical challenges in assay design:

  • Hydrogen Bonding: The un-substituted nitrogen (

    
    ) acts as a donor, while the pyridine-like nitrogen (
    
    
    
    ) acts as an acceptor. This makes them excellent ATP-mimetics but prone to non-specific binding if not optimized.
  • Solubility: Many bioactive pyrazoles are lipophilic, leading to precipitation in aqueous buffers.

  • Colloidal Aggregation: Pyrazoles are statistically more likely to form colloidal aggregates than other scaffolds, leading to false-positive inhibition in enzymatic assays.

This guide details the protocols required to screen pyrazoles rigorously, distinguishing true pharmacological inhibition from assay artifacts.

Pre-Assay Validation: Solubility & Compound Handling

Before any biological testing, the "critical aggregation concentration" (CAC) and aqueous solubility limit must be established. Pyrazoles often "crash out" when diluted from DMSO into aqueous buffer.

Protocol A: Kinetic Solubility & Nephelometry Check

Objective: Determine the maximum safe concentration for bioassays.

Materials:

  • Compound Stock: 10 mM in 100% DMSO.

  • Assay Buffer: PBS pH 7.4 or HEPES (specific to your target kinase).

  • Readout: Nephelometer or Plate Reader (Absorbance at 620 nm).

Step-by-Step:

  • Preparation: Prepare a 2-fold serial dilution of the pyrazole compound in 100% DMSO (Range: 10 mM down to 0.1 mM).

  • Intermediate Dilution: Transfer 2 µL of each DMSO stock into 98 µL of Assay Buffer in a clear 96-well plate. (Final DMSO: 2%).[3]

    • Note: Mixing directly into buffer prevents "shock precipitation" better than adding buffer to compound.

  • Incubation: Shake at 500 rpm for 90 minutes at Room Temperature (RT).

  • Readout: Measure light scattering (OD620).

  • Analysis: A spike in OD620 indicates precipitation. The assay limit is the highest concentration before the spike.

Data Interpretation Table:

OD620 ValueVisual StatusAssay Suitability
< 0.005ClearPass: Suitable for biochemical/cell assays.
0.005 - 0.02Slight HazeCaution: Use detergents (0.01% Triton X-100).
> 0.02Cloudy/PrecipitateFail: Do not test above this concentration.

Biochemical Assay Design: Kinase Inhibition (TR-FRET)

Since pyrazoles are classic ATP-competitive inhibitors, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the gold standard. It is less susceptible to compound autofluorescence than standard intensity-based assays.

Protocol B: Lanthascreen™ Eu Kinase Binding Assay

Objective: Measure


 / 

while ruling out aggregation artifacts.

Critical Control: You MUST run the assay in two conditions:

  • Standard Buffer: 0.01% Triton X-100.

  • High-Detergent Buffer: 0.1% Triton X-100 (or 0.05% CHAPS). Rationale: True inhibitors are unaffected by detergent concentration. Aggregators (false positives) lose potency in high detergent because the detergent disrupts the colloid.

Workflow Diagram (Graphviz):

KinaseAssayWorkflow cluster_conditions Parallel Assay Conditions Start Pyrazole Library (DMSO Stock) Dilution Serial Dilution (Echo Acoustic) Start->Dilution CondA Condition A: Low Detergent (0.01% Triton) Dilution->CondA CondB Condition B: High Detergent (0.1% Triton) Dilution->CondB Reaction Add Kinase + Tracer Incubate 60 min CondA->Reaction CondB->Reaction Read Read TR-FRET (665nm / 615nm) Reaction->Read Analyze Compare IC50s Read->Analyze

Caption: Parallel screening workflow to identify aggregation artifacts. True binders show consistent IC50s across detergent conditions.

Step-by-Step Protocol:

  • Reagents:

    • Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA).

    • Eu-anti-GST Antibody (Donor).

    • Kinase Tracer 236 (Acceptor).

  • Plating: Dispense 10 nL of Pyrazole compound (1000x concentrate) into a 384-well low-volume white plate.

  • Enzyme Addition: Add 5 µL of Kinase/Antibody mix. Incubate 15 mins.

  • Tracer Addition: Add 5 µL of Tracer 236.

  • Incubation: 60 minutes at RT (protected from light).

  • Detection: Excitation 337 nm. Measure Emission at 615 nm (Donor) and 665 nm (Acceptor).

  • Calculation: Calculate TR-FRET Ratio =

    
    .
    

Cell-Based Assay: Target Engagement & Viability

Once biochemical potency is established, cellular permeability must be verified. Pyrazoles are generally permeable, but efflux pumps (P-gp) can be an issue.

Protocol C: NanoBRET Target Engagement (Intracellular)

Objective: Prove the pyrazole enters the cell and binds the kinase in a physiological environment.

Mechanism: Competition between the pyrazole and a cell-permeable fluorescent tracer for the NanoLuc-fused Kinase expressed in HEK293 cells.

Step-by-Step:

  • Transfection: Transfect HEK293 cells with NanoLuc-Kinase plasmid 24 hours prior.

  • Seeding: Plate 20,000 cells/well in 96-well non-binding surface plates.

  • Treatment: Add Pyrazole serial dilution + NanoBRET Tracer (at

    
     concentration).
    
  • Equilibration: Incubate 2 hours at 37°C / 5% CO2.

  • Substrate: Add NanoBRET Nano-Glo Substrate.

  • Read: Measure Donor (460 nm) and Acceptor (618 nm).

  • Result: A decrease in BRET signal indicates the pyrazole has displaced the tracer (Successful Target Engagement).

Troubleshooting & Artifact Management

The "Promiscuous Inhibitor" Decision Tree Use this logic to validate any "Hit" from a pyrazole library.

DecisionTree Q1 Biochemical Hit? Q2 Sensitive to Detergent? Q1->Q2 Yes Q3 Sensitive to Enzyme Conc? Q2->Q3 No (Stable IC50) Result_Agg ARTIFACT (Aggregator) Q2->Result_Agg Yes (IC50 shifts >3x) Result_True TRUE BINDER Proceed to Cell Assay Q3->Result_True No Result_Stoich ARTIFACT (Stoichiometric) Q3->Result_Stoich Yes

Caption: Logic flow for distinguishing valid pyrazole hits from aggregation or stoichiometric artifacts.

Common Pyrazole Artifacts
  • Redox Cycling: Some aminopyrazoles can generate

    
     in DTT-containing buffers.
    
    • Fix: Use TCEP instead of DTT as the reducing agent in kinase buffers.

  • Fluorescence Quenching: Pyrazoles with extensive conjugation (e.g., nitro-groups) may quench fluorescence.

    • Fix: Use ratiometric readouts (TR-FRET or FP) rather than simple fluorescence intensity.

References

  • Assay Guidance Manual (NIH/NCATS). Assay Interference by Aggregation.[4][5] (2017).[4][6][7][8] [Link]

  • Journal of Medicinal Chemistry. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors. (2023). [Link]

  • SLAS Discovery. Addressing Compound Reactivity and Aggregation Assay Interferences. (2021).[5][8][9] [Link][5]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Welcome to the dedicated technical support guide for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This resource is designed for researchers, medicinal chemists, and process development professionals aiming to o...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This resource is designed for researchers, medicinal chemists, and process development professionals aiming to optimize this important synthetic transformation. Here, we move beyond simple protocols to address the nuanced challenges you may encounter, providing evidence-based solutions and explaining the underlying chemical principles to empower your experimental success.

The primary route for this synthesis is the Friedel-Crafts acylation of 1-propyl-1H-pyrazole. While effective, this reaction is sensitive to several variables that can impact yield, purity, and reproducibility. This guide is structured as a series of troubleshooting questions and in-depth answers to proactively address these challenges.

Troubleshooting Guide: Common Experimental Issues & Solutions

Q1: My reaction yield is consistently low or non-existent. What are the most likely causes?

Low yield is the most common issue in Friedel-Crafts acylation of heterocyclic systems. The problem can typically be traced back to one of three areas: reagent integrity, catalyst activity, or reaction conditions.

  • Reagent & Solvent Purity: The Friedel-Crafts reaction is notoriously sensitive to moisture. The Lewis acid catalyst, typically aluminum chloride (AlCl₃), reacts violently with water, rendering it inactive. The acylating agent, acetyl chloride, will also hydrolyze to acetic acid, which does not participate in the reaction.

    • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. Verify the purity of your 1-propyl-1H-pyrazole starting material, as impurities can interfere with the reaction.

  • Catalyst Deactivation: The product, an aryl ketone, is a Lewis base. It can form a strong complex with the Lewis acid catalyst, effectively sequestering and deactivating it.[1] This is a fundamental limitation of the reaction, which is why a stoichiometric amount or even an excess of the catalyst is often required for high conversion.[1]

    • Solution: A common starting point is to use at least 1.1 to 1.5 molar equivalents of AlCl₃ relative to the pyrazole substrate. If yields remain low, consider a gradual increase in the catalyst loading.

  • Insufficiently Reactive Conditions: The pyrazole ring is less reactive than benzene in electrophilic aromatic substitution. Inadequate temperature or reaction time can lead to incomplete conversion.

    • Solution: While the reaction is often started at a low temperature (0 °C) during the addition of reagents to control the initial exotherm, it may require warming to room temperature or even gentle heating to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or GC-MS to determine the optimal reaction time.

Q2: I've isolated my product, but it's contaminated with significant impurities. How can I improve its purity?

Purity issues often stem from side reactions or inefficient purification methods.

  • Side Reactions (Polysubstitution): While acylation of 1-substituted pyrazoles strongly favors the C4 position, aggressive reaction conditions (high temperature, large excess of acylating agent) could potentially lead to minor amounts of other isomers or di-acylated products.[2]

    • Solution: Maintain strict control over reaction stoichiometry and temperature. Add the acylating agent slowly at a reduced temperature (0 °C) before allowing the reaction to warm. The deactivating nature of the introduced acyl group generally prevents further acylation, making polysubstitution less of a concern than in Friedel-Crafts alkylation.[3][4]

  • Workup & Purification Challenges: Pyrazoles can be somewhat basic and may interact with silica gel during column chromatography, leading to peak tailing and poor separation.

    • Solution:

      • Acid-Base Extraction: Depending on the impurities, an acid-base wash during the workup can be effective.

      • Recrystallization: If the product is a solid, recrystallization is an excellent method for purification. Common solvent systems include ethanol/water or ethyl acetate/hexanes.[5]

      • Deactivated Silica Gel: For column chromatography, pre-treating the silica gel with a small amount of a tertiary amine (e.g., 1% triethylamine in the eluent) can neutralize the acidic sites on the silica, improving the separation of basic compounds like pyrazoles.[5]

Q3: The reaction is not regioselective, and I am getting a mixture of isomers. How can I ensure acylation occurs at the C4 position?

For 1-substituted pyrazoles, electrophilic substitution, including Friedel-Crafts acylation, has a strong electronic preference for the C4 position. If you are observing other isomers, it is highly unusual and warrants a thorough investigation of your starting materials and product characterization.

  • Mechanism of Regioselectivity: The attack of the acylium ion electrophile at the C4 position of the pyrazole ring leads to a resonance-stabilized cationic intermediate (sigma complex) where the positive charge is delocalized without disrupting the aromatic sextet involving the N1-N2 bond. Attack at C3 or C5 leads to less stable intermediates.

  • Verification: Confirm the structure of your product and any isomers using 1H and 13C NMR spectroscopy. The coupling constants and chemical shifts for pyrazole ring protons are highly diagnostic. For 1-(1-propyl-1H-pyrazol-4-yl)ethanone, you should expect two singlets in the aromatic region of the 1H NMR spectrum corresponding to the C3-H and C5-H protons.

Frequently Asked Questions (FAQs)

Q: What is the best acylating agent for this synthesis: acetyl chloride or acetic anhydride? A: Both can be used. Acetyl chloride is generally more reactive and is the classic reagent for Friedel-Crafts acylation. It generates HCl as a byproduct. Acetic anhydride is less reactive and may require slightly harsher conditions or a different catalyst system, but it can be a suitable alternative. For laboratory-scale synthesis, acetyl chloride is most commonly employed with AlCl₃.[2]

Q: Can I use a different Lewis acid catalyst besides AlCl₃? A: Yes, other Lewis acids like ferric chloride (FeCl₃), zinc chloride (ZnCl₂), or titanium tetrachloride (TiCl₄) can also catalyze the reaction.[1] However, AlCl₃ is often the most cost-effective and reactive choice. Recent green chemistry approaches have explored using catalytic amounts (e.g., 5 mol%) of ferric chloride in environmentally benign solvents, which can be effective for activated arenes.[1]

Q: What is a recommended solvent for this reaction? A: Non-polar, aprotic solvents are required. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices as they are good at solvating the intermediate complexes and are relatively inert. Carbon disulfide (CS₂) is a traditional solvent for this reaction but is highly flammable and toxic.[6]

Q: How should I properly quench the reaction? A: The reaction must be quenched carefully, as the large excess of AlCl₃ will react exothermically with protic solvents. The standard procedure is to slowly pour the reaction mixture over crushed ice, often with the addition of concentrated HCl. This hydrolyzes the aluminum complexes, protonates the pyrazole nitrogen atoms, and helps move the aluminum salts into the aqueous layer during the subsequent workup.

Visualizing the Process

To better understand the core chemistry and troubleshooting logic, the following diagrams have been created.

Friedel_Crafts_Acylation cluster_reactants Step 1: Acylium Ion Formation cluster_attack Step 2: Electrophilic Attack cluster_deprotonation Step 3: Deprotonation & Product Formation AcCl Acetyl Chloride (CH₃COCl) Acylium Acylium Ion [CH₃C≡O]⁺ + AlCl₄⁻ AcCl->Acylium + AlCl₃ AlCl3 Aluminum Chloride (AlCl₃) Pyrazole 1-Propyl-1H-pyrazole Sigma Sigma Complex (Resonance Stabilized) Pyrazole->Sigma + Acylium Ion Product 1-(1-propyl-1H-pyrazol-4-yl)ethanone Sigma->Product - H⁺ (via AlCl₄⁻) Catalyst_Regen AlCl₃ + HCl

Caption: Reaction mechanism for Friedel-Crafts acylation of 1-propyl-1H-pyrazole.

Troubleshooting_Workflow Start Low or No Yield Observed CheckReagents 1. Verify Reagent & Solvent Quality Start->CheckReagents CheckCatalyst 2. Assess Catalyst Loading & Activity Start->CheckCatalyst CheckConditions 3. Optimize Reaction Conditions Start->CheckConditions CheckWorkup 4. Review Workup & Purification Start->CheckWorkup Sol_Reagents Use anhydrous solvents. Ensure high purity of starting materials. CheckReagents->Sol_Reagents Sol_Catalyst Use ≥1.1 molar equivalents of AlCl₃. Protect from moisture. CheckCatalyst->Sol_Catalyst Sol_Conditions Monitor with TLC. Allow to warm to RT or heat gently. Ensure sufficient reaction time. CheckConditions->Sol_Conditions Sol_Workup Consider recrystallization. Use deactivated silica for chromatography. CheckWorkup->Sol_Workup

Caption: A logical workflow for troubleshooting low-yield synthesis reactions.

Experimental Protocol & Data

Standard Protocol: Friedel-Crafts Acylation of 1-Propyl-1H-pyrazole

This protocol is a representative procedure and may require optimization based on your specific laboratory conditions and substrate purity.

  • Preparation: Under an inert atmosphere of dry nitrogen, add anhydrous aluminum chloride (AlCl₃) to a round-bottom flask equipped with a magnetic stirrer and containing anhydrous dichloromethane (DCM). Cool the resulting slurry to 0 °C using an ice-water bath.

  • Reagent Addition: Slowly add acetyl chloride to the cooled slurry while stirring. Allow the mixture to stir at 0 °C for 15-20 minutes.

  • Substrate Addition: Prepare a solution of 1-propyl-1H-pyrazole in anhydrous DCM. Add this solution dropwise to the reaction mixture, ensuring the internal temperature does not rise above 5-10 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The reaction may be complete within a few hours or may require stirring overnight.

  • Quench: Once the starting material is consumed, carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.

  • Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with DCM. Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

  • Isolation: Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent in vacuo to yield the crude product.

  • Purification: Purify the crude material by either recrystallization (e.g., from an ethyl acetate/hexanes mixture) or by column chromatography on silica gel (using a hexanes/ethyl acetate gradient, potentially with 1% triethylamine added to the eluent).[5]

Table 1: Typical Reaction Parameters
ParameterRecommended ValueRationale
1-Propyl-1H-pyrazole 1.0 eqLimiting Reagent
Acetyl Chloride 1.1 - 1.2 eqEnsures complete reaction with the substrate.
Aluminum Chloride (AlCl₃) 1.2 - 1.5 eqStoichiometric amount needed to overcome product complexation.[1]
Solvent Anhydrous DCM or DCEInert, aprotic solvent that facilitates the reaction.
Temperature 0 °C to Room Temp.Controls initial exotherm, then allows reaction to proceed to completion.
Reaction Time 2 - 16 hoursMonitored by TLC to determine endpoint.

References

  • Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties. RSC Publishing.
  • Eco-friendly methods for the synthesis of N-acyl pyrazole derivatives with luminescent properties - PMC. National Center for Biotechnology Information.
  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. ACS Publications.
  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. Oriental Scientific Publishing Company.
  • Friedel–Crafts Acylation. MilliporeSigma.
  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics.
  • Pyrazole synthesis. Organic Chemistry Portal.
  • Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Kaunas University of Technology.
  • (PDF) Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ResearchGate.
  • Method for purifying pyrazoles. Google Patents.
  • Eco-friendly and efficient Friedel–Crafts acylation of activated arenes catalyzed with low-loaded ferric chloride in propylene carbonate as the solvent. RSC Publishing.
  • How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. ResearchGate.
  • Explain the limitations of Friedel-Crafts reactions. Filo.
  • Limitations of Friedel-Crafts Alkylations. Chemistry LibreTexts.
  • Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. YouTube.
  • Troubleshooting the reaction mechanism of pyrazole formation. Benchchem.
  • Organic Syntheses Procedure. Organic Syntheses.

Sources

Optimization

Technical Support Center: Purification of Crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for the purification of crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone. As a Senior Application Scientist, my goa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the purification of crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to troubleshoot common issues and optimize your purification workflow, ensuring the high purity required for downstream applications.

I. Understanding the Chemistry: Synthesis and Potential Impurities

A common synthetic route to 1-(1-propyl-1H-pyrazol-4-yl)ethanone involves the N-alkylation of 4-acetyl-1H-pyrazole with a propyl halide or the direct acylation of 1-propyl-1H-pyrazole. Understanding the potential byproducts of these reactions is crucial for developing an effective purification strategy.

Potential Impurities:

  • Unreacted Starting Materials: 1-propyl-1H-pyrazole, 4-acetyl-1H-pyrazole, propyl halide, and acylation reagents.

  • Regioisomers: Acylation of 1-propyl-1H-pyrazole can sometimes yield small amounts of the 3- or 5-acetylated regioisomer.

  • Byproducts of Side Reactions: Depending on the specific reaction conditions, various byproducts may form. For instance, in a Vilsmeier-Haack type acylation, one might encounter formylated or chlorinated pyrazole species.

  • Solvent Residues: Residual solvents from the reaction and workup steps.

A visual representation of a typical synthetic approach and potential impurity formation is shown below:

Synthesis and Impurities cluster_synthesis Synthetic Pathway cluster_impurities Potential Impurities 1-propyl-1H-pyrazole 1-propyl-1H-pyrazole Reaction Reaction 1-propyl-1H-pyrazole->Reaction Acylating Agent Acylating Agent Acylating Agent->Reaction Crude Product Crude Product Reaction->Crude Product Unreacted SM Unreacted Starting Materials Crude Product->Unreacted SM Contains Regioisomers Regioisomers Crude Product->Regioisomers Contains Side Products Side Products Crude Product->Side Products Contains Solvent Residues Solvent Residues Crude Product->Solvent Residues Contains

Caption: Synthetic pathway and potential impurities.

II. Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the purification of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Question: My crude product is an oil. What is the best purification strategy?

Answer: An oily nature of the crude product suggests the presence of impurities that depress the melting point, or that the pure compound itself is a liquid or a low-melting solid. A close analog, 1-(1-ethyl-1H-pyrazol-4-yl)ethanone, is documented as a liquid, which makes it likely that your propyl-substituted compound is also a liquid at room temperature. Therefore, purification methods suitable for liquids should be prioritized.

Recommended Strategies for Oily Products:

  • Flash Column Chromatography: This is the most versatile and generally effective method for purifying liquid samples. It allows for the separation of compounds with different polarities.

  • Distillation (if thermally stable): If the compound is thermally stable and has a boiling point that is significantly different from its impurities, distillation (simple or fractional, depending on the boiling point differences) under reduced pressure can be a highly effective purification method.

  • Acid-Base Extraction: Pyrazoles are weakly basic and can sometimes be purified by forming a salt with an acid, washing with an organic solvent to remove non-basic impurities, and then neutralizing to recover the purified pyrazole[1].

Question: I am performing column chromatography on silica gel, but my compound is streaking or giving poor separation. What can I do?

Answer: Streaking on a silica gel column is often indicative of interactions between the basic nitrogen atoms of the pyrazole ring and the acidic silanol groups on the silica surface. This can lead to poor peak shape and inefficient separation.

Troubleshooting Steps for Column Chromatography:

  • Deactivate the Silica Gel: Before packing the column, you can neutralize the acidic sites on the silica gel by preparing a slurry of the silica in your chosen mobile phase containing a small amount of a basic additive, such as triethylamine (typically 0.1-1% v/v). This will minimize the interaction of your basic compound with the stationary phase and improve peak shape.

  • Optimize the Mobile Phase: A common mobile phase for pyrazole derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate[2][3]. You should perform a thorough thin-layer chromatography (TLC) analysis with various solvent ratios to find the optimal mobile phase that provides good separation between your product and the impurities. Aim for an Rf value of 0.2-0.4 for your target compound.

  • Consider an Alternative Stationary Phase: If issues persist, consider using a less acidic stationary phase like neutral alumina.

Question: My NMR spectrum shows persistent unknown peaks even after purification. How can I identify them?

Answer: Identifying unknown impurities is a critical step in optimizing your purification.

Strategies for Impurity Identification:

  • Consult NMR Impurity Tables: Many common laboratory solvents and reagents have characteristic NMR signals. Compare the chemical shifts of your unknown peaks to published tables of common NMR impurities.

  • Analyze Starting Materials: Run NMR spectra of all your starting materials and reagents. The impurity peaks may correspond to unreacted starting materials or byproducts derived from them.

  • LC-MS Analysis: Liquid chromatography-mass spectrometry (LC-MS) is a powerful tool for separating and identifying impurities. The mass-to-charge ratio of the impurity can provide valuable information about its molecular weight and elemental composition.

Question: I am trying to recrystallize my product, but it either oils out or does not crystallize at all. What should I do?

Answer: Recrystallization can be challenging, especially for compounds that are liquids or low-melting solids at room temperature.

Tips for Successful Recrystallization:

  • Solvent Selection is Key: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For pyrazole derivatives, common recrystallization solvents include ethanol, methanol, ethyl acetate, or mixtures of these with water or hexane[4][5].

  • Use a Solvent/Anti-Solvent System: If you cannot find a suitable single solvent, a two-solvent system can be effective. Dissolve your crude product in a small amount of a "good" solvent (in which it is very soluble). Then, slowly add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes slightly turbid. Slow cooling should then induce crystallization.

  • Induce Crystallization: If crystals do not form upon cooling, you can try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure compound.

  • Consider the Physical State: Given that the ethyl analog is a liquid, it is possible your propyl derivative is also a liquid or a very low melting solid, making recrystallization difficult or impossible. In this case, chromatography or distillation are the preferred methods.

III. Detailed Experimental Protocols

The following are detailed protocols for the most common and effective purification techniques for 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Protocol 1: Flash Column Chromatography

This method is highly recommended for the purification of liquid or oily crude products.

Materials:

  • Crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone

  • Silica gel (230-400 mesh)

  • Hexane (or petroleum ether)

  • Ethyl acetate

  • Triethylamine (optional)

  • Glass column with a stopcock

  • Sand

  • Cotton or glass wool

  • Collection tubes

  • TLC plates and developing chamber

  • UV lamp

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

    • Spot the solution onto a TLC plate.

    • Develop the TLC plate using various mixtures of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3) to determine the optimal mobile phase for separation. The ideal solvent system will show good separation between the product spot and any impurity spots, with the product having an Rf value between 0.2 and 0.4.

  • Column Preparation:

    • Place a small plug of cotton or glass wool at the bottom of the column.

    • Add a thin layer of sand.

    • Prepare a slurry of silica gel in the chosen mobile phase (if using triethylamine, add it to the mobile phase at this stage).

    • Carefully pour the slurry into the column, avoiding air bubbles.

    • Allow the silica gel to settle, and then add another thin layer of sand on top of the silica bed.

    • Drain the excess solvent until the solvent level is just at the top of the sand layer.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase.

    • Carefully apply the solution to the top of the column.

    • Alternatively, for less soluble samples, dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry powder. Carefully add this powder to the top of the column.

  • Elution and Fraction Collection:

    • Carefully add the mobile phase to the top of the column.

    • Apply gentle pressure (using a pump or a syringe) to begin eluting the sample through the column.

    • Collect fractions in separate test tubes.

    • Monitor the separation by spotting the collected fractions on TLC plates and visualizing under a UV lamp.

  • Product Isolation:

    • Combine the fractions containing the pure product.

    • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Protocol 2: Recrystallization (for solid crude products)

This method is suitable if your crude product is a solid.

Materials:

  • Crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone (solid)

  • Recrystallization solvent (e.g., ethanol, methanol, ethyl acetate, or a mixture with water or hexane)

  • Erlenmeyer flasks

  • Hot plate

  • Buchner funnel and filter flask

  • Filter paper

Procedure:

  • Solvent Selection:

    • Place a small amount of the crude solid in a test tube.

    • Add a few drops of the potential solvent and observe the solubility at room temperature.

    • If it is insoluble, heat the test tube and observe if the solid dissolves.

    • A good solvent will dissolve the compound when hot but not when cold.

  • Dissolution:

    • Place the crude solid in an Erlenmeyer flask.

    • Add the minimum amount of the chosen solvent to just dissolve the solid at its boiling point.

  • Decolorization (if necessary):

    • If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration (if necessary):

    • If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature.

    • Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Buchner funnel.

    • Wash the crystals with a small amount of the cold recrystallization solvent.

    • Allow the crystals to air dry or dry them in a vacuum oven.

IV. Data Presentation

Table 1: Recommended Solvent Systems for Column Chromatography of Pyrazole Derivatives

Stationary PhaseMobile Phase SystemTypical ApplicationReference
Silica GelHexane/Ethyl AcetateGeneral purification of pyrazole derivatives[2],[3]
Silica GelPetroleum Ether/AcetonePurification of pyrazoline derivatives[6]
Neutral AluminaDichloromethane/MethanolFor basic pyrazoles sensitive to acidic silicaN/A

Table 2: Common Solvents for Recrystallization of Pyrazole Derivatives

Solvent/Solvent SystemCommentsReference
Ethanol/WaterGood for moderately polar pyrazoles[4]
Ethyl AcetateSuitable for a range of polarities[5]
MethanolFor more polar pyrazoles[4]
IsopropanolAlternative to ethanol[4]

V. Workflow Diagram for Purification Strategy

Purification Strategy Crude Product Crude Product Is it a solid or oil? Is it a solid or oil? Crude Product->Is it a solid or oil? Solid Solid Is it a solid or oil?->Solid Solid Oil/Liquid Oil/Liquid Is it a solid or oil?->Oil/Liquid Oil/Liquid Recrystallization Recrystallization Solid->Recrystallization Column Chromatography Column Chromatography Oil/Liquid->Column Chromatography Distillation Distillation Oil/Liquid->Distillation If thermally stable Pure Product Pure Product Recrystallization->Pure Product Column Chromatography->Pure Product Distillation->Pure Product

Caption: Decision tree for selecting a purification strategy.

VI. References

  • More, M. S., Kale, S. B., & Karale, B. K. (2006). Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. Oriental Journal of Chemistry, 22(2).

  • Anonymous. (n.d.). SYNTHESIS OF SOME NEW N-ACETYLATED PYRAZOLINE DERIVATIVES VIA THE EFFICIENT ONE-POT REACTION BY USING p-TOLUENESULFONIC ACID. TSI Journals.

  • Dhingra, A. K., Chopra, B., Dass, R., & Mittal, S. K. (2016). Synthesis and Anti-Inflammatory Activity of Some O-Propargylated-N-acetylpyrazole Derived from 1,3-Diarylpropenones. International Journal of Medicinal Chemistry, 2016, 3156593.

  • Anonymous. (n.d.). Solid organic cpd.s when isolated from organic reaction.

  • Anonymous. (n.d.). Experiment 2: Recrystallization.

  • Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 2736.

  • Anonymous. (2022). Synthesis, characterization and biological study of some new N-acetyl pyrazole derivatives.

  • Dhingra, A. K., Chopra, B., Dass, R., & Mittal, S. K. (2016). Synthesis and Anti-Inflammatory Activity of Some O-Propargylated-N-acetylpyrazole Derived from 1,3-Diarylpropenones. PubMed.

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.

  • Gaikwad, N. D., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21.

  • Gaikwad, N. D., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. KTU ePubl.

  • PubChem. (n.d.). 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one.

  • Anonymous. (n.d.). Supporting Information Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement of N-Propargyl Enaminone Derivativ.

  • NIST. (n.d.). Ethanone, 1-(1H-pyrazol-4-yl)-.

  • PrepChem.com. (n.d.). Synthesis of 1-Phenyl-4-acetyl-pyrazole.

  • PubChemLite. (n.d.). 1-(1h-pyrazol-4-yl)-ethanone (C5H6N2O).

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.

  • BLDpharm. (n.d.). 37687-18-6|1-(1-Methyl-1h-pyrazol-4-yl)-ethanone.

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd.

  • Anonymous. (n.d.). Synthesis of 1-(3-Aryl/Alkyl-4-formylpyrazole-1- carbonyl).

  • Anonymous. (2011). Organic CHEMISTRY. TSI Journals.

  • ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?

  • El Kodadi, M., Malek, F., & Ramdani, A. (2004). 1-(4-{[(3,5-dimethyl-1H-pyrazol-1-yl)methyl] amino} phenyl) ethanone. Molbank, 2004(1), M369.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Common Side Products in N-Alkylpyrazole Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction N-alkylpyrazoles are a critical structural motif in modern pharmacology and materials science, forming the core of numerous FDA-approved drugs...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylpyrazoles are a critical structural motif in modern pharmacology and materials science, forming the core of numerous FDA-approved drugs and advanced materials.[1] However, their synthesis is often plagued by the formation of undesired side products, which can complicate purification, reduce yields, and introduce confounding variables in downstream applications. The primary challenges are controlling regioselectivity and preventing over-alkylation.[2]

This guide provides a comprehensive, field-tested resource for identifying, understanding, and mitigating the formation of common side products in N-alkylpyrazole synthesis. As Senior Application Scientists, we aim to move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot your experiments effectively.

Frequently Asked Questions (FAQs)

FAQ 1: I'm getting a mixture of two isomers. What are they and why are they forming?

This is the most common issue in N-alkylpyrazole synthesis. The two isomers are almost certainly the N1 and N2 regioisomers.

  • Cause: Unsymmetrical pyrazoles have two distinct nitrogen atoms (N1 and N2) that can act as nucleophiles. Their relative reactivity is influenced by a delicate balance of steric and electronic factors.[3] The nature of the alkylating agent, the solvent, and the base used can all shift this balance, leading to mixtures of products.[2][4] For instance, bulky substituents on the pyrazole ring or a bulky alkylating agent will sterically favor alkylation at the less hindered nitrogen.[2]

  • Identification: The two isomers can be distinguished using NMR spectroscopy. NOESY experiments can show through-space interactions between the new alkyl group and substituents on the pyrazole ring, confirming the site of alkylation.[5]

FAQ 2: My mass spectrum shows a peak corresponding to my desired product plus the mass of my alkylating agent. What is this side product?

You are likely observing the formation of an N,N'-dialkylated pyrazolium salt.

  • Cause: This occurs when the initially formed N-alkylpyrazole acts as a nucleophile and reacts with a second molecule of the alkylating agent. This "over-alkylation" is more likely to occur under the following conditions:

    • Excess Alkylating Agent: Using more than one equivalent of the alkylating agent.

    • High Temperatures: Increased thermal energy can overcome the activation barrier for the second alkylation.

    • Prolonged Reaction Times: Allowing the reaction to proceed long after the starting pyrazole has been consumed.

    • Highly Reactive Alkylating Agents: Reagents like methyl iodide or dimethyl sulfate are particularly prone to causing over-alkylation.[6]

FAQ 3: I'm synthesizing the pyrazole ring and alkylating it in one pot. My reaction is messy. What could be the issue?

One-pot syntheses, while efficient, can be complex. The classic Knorr pyrazole synthesis, which condenses a 1,3-dicarbonyl compound with a hydrazine, can lead to multiple side products.[7][8]

  • Cause:

    • Regioisomers from Unsymmetrical Dicarbonyls: If the 1,3-dicarbonyl compound is not symmetrical, the initial condensation with the hydrazine can occur at two different carbonyl groups, leading to a mixture of pyrazole regioisomers before the alkylation step.[9][10]

    • Incomplete Cyclization: The reaction may stall at the hydrazone or enamine intermediate stage, especially under mild conditions.

    • Side Reactions of Starting Materials: The hydrazine or dicarbonyl compound may degrade or undergo self-condensation under the reaction conditions.

FAQ 4: Could the base I'm using be causing problems?

Absolutely. While a base is often necessary to deprotonate the pyrazole, it can also promote side reactions.

  • Cause:

    • Elimination Reactions: If your alkylating agent is, for example, a 2-haloethane, a strong base can promote E2 elimination to form an alkene instead of the desired substitution.

    • Degradation: Strong bases can degrade sensitive functional groups on either the pyrazole or the alkylating agent.

    • Solvent Reactivity: Strong bases like sodium hydride (NaH) can deprotonate polar aprotic solvents like DMF or DMSO, leading to complex side reactions.

Troubleshooting Guide: From Problem to Solution

Problem 1: Poor Regioselectivity (Mixture of N1 and N2 Isomers)

This is the most frequent challenge. The N1/N2 ratio is a product of competing kinetic and thermodynamic pathways.

Root Causes & Solutions
Root CauseExplanationTroubleshooting Strategy
Steric Hindrance The bulk of substituents on the pyrazole ring and the alkylating agent can direct the reaction to the less sterically crowded nitrogen.[11]To favor the less hindered isomer, use a bulkier alkylating agent. Conversely, smaller alkylating agents may show less selectivity.[6]
Electronic Effects Electron-withdrawing groups on the pyrazole ring can decrease the nucleophilicity of the adjacent nitrogen, while electron-donating groups can increase it.[3]This is an inherent property of your substrate. If selectivity is poor, focus on other variables.
Solvent Choice Polar aprotic solvents like DMF and DMSO are common starting points.[2] However, solvent can influence which nitrogen is more available for reaction.The combination of K₂CO₃ in DMSO is known to be effective for promoting N1-alkylation.[12]
Base/Catalyst The nature of the counter-ion from the deprotonated pyrazole can influence the reaction site.For N2-alkylation, magnesium-based catalysts like MgBr₂ have been shown to provide high selectivity.[13]
Workflow for Optimizing Regioselectivity

G cluster_sterics Steric Control cluster_solvent Solvent Effects cluster_catalyst Catalytic Control start Start: Mixture of N1/N2 Isomers sterics Modify Steric Hindrance start->sterics solvent Change Solvent sterics->solvent If selectivity is still poor s1 Use bulkier alkylating agent to favor less hindered N sterics->s1 catalyst Alter Base/Catalyst solvent->catalyst If selectivity is still poor sol1 Try K2CO3 in DMSO (often favors N1) solvent->sol1 temp Adjust Temperature catalyst->temp For fine-tuning cat1 Use MgBr2 for N2 selectivity catalyst->cat1 end Goal: Improved Regioselectivity temp->end

Caption: Decision tree for improving regioselectivity.

Protocol 1.1: Promoting N1-Alkylation with K₂CO₃/DMSO [12]
  • Setup: To a solution of the 3-substituted pyrazole (1.0 equiv) in DMSO (0.2 M), add K₂CO₃ (2.0 equiv).

  • Reagent Addition: Add the alkylating agent (1.1 equiv) dropwise at room temperature.

  • Reaction: Stir the mixture at room temperature or gently heat (e.g., 50 °C) until the starting material is consumed (monitor by TLC or LC-MS).

  • Workup: Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography.

Problem 2: Formation of N,N'-Dialkylated Pyrazolium Salts

This side product arises from over-alkylation of the desired product.

Root Causes & Solutions
Root CauseExplanationTroubleshooting Strategy
Stoichiometry Using an excess of the alkylating agent drives the reaction towards the dialkylated product.Use a precise stoichiometry, typically 1.0 to 1.1 equivalents of the alkylating agent. Consider adding the alkylating agent slowly via syringe pump.
Reaction Time/Temp Higher temperatures and longer reaction times increase the probability of the second alkylation event.Monitor the reaction closely. Once the starting pyrazole is consumed, quench the reaction. If possible, run the reaction at a lower temperature.
Workflow for Preventing Over-Alkylation

G pyrazole Pyrazole product N-Alkylpyrazole pyrazole->product + RX (Desired Reaction) alkyl_halide Alkyl Halide (RX) side_product N,N'-Dialkylated Pyrazolium Salt product->side_product + RX (Side Reaction)

Caption: Reaction pathway showing the formation of the over-alkylation side product.

Analytical Characterization of Side Products

Confirming the identity of your products and byproducts is crucial.

TechniqueN1 vs. N2 IsomersN,N'-Dialkylated Salt
¹H NMR The chemical shifts of the pyrazole ring protons will be different. Protons on the alkyl group closer to the pyrazole ring will also show distinct chemical shifts. NOESY is definitive for confirming regiochemistry.[5]The salt will show two distinct sets of signals for the two alkyl groups. The pyrazole ring protons will be significantly downfield due to the positive charge.
¹³C NMR The chemical shifts of the pyrazole ring carbons will differ between the two isomers.Two sets of alkyl carbon signals will be present. The pyrazole ring carbons will be shifted downfield.
Mass Spec (ESI+) Both isomers will have the same mass and will show up as [M+H]⁺.Will appear as a cation with a mass of [M]⁺, where M is the mass of the dialkylated pyrazolium ion.

References

  • Meador, R., Mate, N. A., & Chisholm, J. D. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Source details not fully available in search results]
  • Huang, A., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. [Link]

  • Huang, A., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

  • Krasavin, M., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules. [Link]

  • Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters. [Link]

  • Walker, G. (1999). Regioselective synthesis of pyrazoles via the ring cleavage of 3-substituted N-alkylated 3-hydroxyisoindolin-1-ones. Journal of the Chemical Society, Perkin Transactions 1. [Link]

  • Yang, E., & Dalton, D. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. [Link]

  • Meador, R., Mate, N. A., & Chisholm, J. D. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. [Link]

  • Srom, O., et al. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry. [Link]

  • Various Authors. (2020). 194 recent advances in the synthesis of new pyrazole derivatives. [Source details not fully available in search results]
  • Müller, T. J. J., & Chebanov, V. A. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link]

  • Chahboun, N., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. [Link]

  • Guesmi, Z., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

  • CUTM Courseware. (n.d.). Pyrazole. CUTM Courseware. [Link]

  • Organic Syntheses Procedure. (n.d.). [Source details not fully available in search results]
  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Chem Help Asap. [Link]

  • J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. J&K Scientific LLC. [Link]

  • Le, C. V., et al. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. [Link]

  • Google Patents. (1998). N-alkylation method of pyrazole.
  • Various Authors. (2020). General procedure for the synthesis of pyrazole systems in the presence of TBAB at room temperature. ResearchGate. [Link]

  • ResearchGate. (n.d.). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. ResearchGate. [Link]

  • Saggadi, S., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules. [Link]

  • Quiroga, J., & Trilleras, J. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules. [Link]

  • ResearchGate. (2024). Leveraging Pyrazolium Ylide Reactivity to Access Indolizine and 1,2‐Dihydropyrimidine Derivatives. ResearchGate. [Link]

  • Semantic Scholar. (n.d.). An unexpected rearrangement of pyrazolium halides based on N-N bond cleavage: synthesis of 1,2-dihydropyrimidines. Semantic Scholar. [Link]

  • Mhaske, S. B., et al. (2018). PIDA-mediated N–N bond formation to access pyrazolidine-3,5-diones: a novel process for uricosuric agents G-25671 and sulfinpyrazone. Chemical Communications. [Link]

  • PubMed. (2024). Leveraging Pyrazolium Ylide Reactivity to Access Indolizine and 1,2-Dihydropyrimidine Derivatives. PubMed. [Link]

  • ResearchGate. (n.d.). A, B, C) Recent examples of the reactivity of pyrazolium halide salts... ResearchGate. [Link]

  • ResearchGate. (2025). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. ResearchGate. [Link]

Sources

Optimization

optimizing reaction conditions for pyrazole synthesis

Advanced Optimization & Troubleshooting Center Status: Operational | Tier: Level 3 (Senior Scientist) | Topic: Pyrazole Synthesis Optimization Module 1: Regioselectivity Control (The Knorr Conundrum) Context: The condens...

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Optimization & Troubleshooting Center

Status: Operational | Tier: Level 3 (Senior Scientist) | Topic: Pyrazole Synthesis Optimization

Module 1: Regioselectivity Control (The Knorr Conundrum)

Context: The condensation of unsymmetrical 1,3-diketones with substituted hydrazines (Knorr synthesis) historically yields a mixture of 1,3- and 1,5-isomers. This is the most frequent ticket logged by medicinal chemists.

Troubleshooting Guide

Q: I am getting a 1:1 mixture of regioisomers. How do I force the formation of the 1,5-isomer?

A: The "standard" ethanol/reflux protocol often fails here because it relies purely on thermodynamic control, which is subtle for sterically similar substrates.

  • The Fix: Switch to fluorinated solvents (e.g., 2,2,2-Trifluoroethanol [TFE] or Hexafluoroisopropanol [HFIP]).

  • The Science: Fluorinated alcohols are strong hydrogen bond donors (HBD). They selectively solvate the more basic carbonyl oxygen of the 1,3-diketone, effectively "masking" it from nucleophilic attack. This directs the hydrazine to the less deactivated carbonyl, significantly enhancing regioselectivity [1].

  • Protocol Adjustment: Replace Ethanol with TFE (0.5 M concentration). Stir at room temperature.

Q: My hydrazine is acid-sensitive (e.g., Boc-protected). Can I still control regioselectivity without harsh Lewis acids?

A: Yes. Move away from 1,3-diketones and use


-enaminones  or 

-alkynones
.
  • The Fix: Synthesize the enaminone precursor first (using DMF-DMA).

  • The Science: Enaminones have distinct electrophilic sites. The hard/soft acid-base (HSAB) theory dictates that the harder nucleophile (terminal

    
     of hydrazine) attacks the harder electrophile (carbonyl carbon), while the softer internal nitrogen attacks the softer Michael acceptor (beta-carbon). This "locks" the regiochemistry [2].
    
Visual Logic: Regioselectivity Decision Tree

Regioselectivity Start Start: Unsymmetrical Precursor Substrate Substrate Type? Start->Substrate Diketone 1,3-Diketone Substrate->Diketone Enaminone Enaminone / Alkynone Substrate->Enaminone CheckSolvent Solvent Strategy Diketone->CheckSolvent Result3 Single Isomer (Mechanism Locked) Enaminone->Result3 Ethanol Ethanol (Prot) CheckSolvent->Ethanol Low Selectivity Fluoro TFE/HFIP (H-Bond) CheckSolvent->Fluoro High Regiocontrol Result1 Mixture (1:1 to 3:1) Ethanol->Result1 Result2 Single Isomer (>20:1) Fluoro->Result2

Caption: Decision matrix for selecting precursors and solvents to maximize regiomeric purity.

Module 2: Reaction Kinetics & Yield Optimization

Context: Users often report "stalled" reactions or "oiling out" where the product refuses to crystallize.

Troubleshooting Guide

Q: My reaction stalls at 70% conversion. Adding more hydrazine doesn't help.

A: This is likely due to water inhibition or pH drift .

  • The Fix: Add a dehydrating agent or switch to a biphasic system.

  • The Science: The condensation releases 2 equivalents of water. In reversible equilibria, water accumulation halts the forward reaction.

  • Protocol: Add anhydrous

    
     directly to the reaction flask or use a Dean-Stark trap if refluxing in toluene. Alternatively, use microwaves  to overcome the activation energy barrier of the dehydration step (the rate-determining step) [3].
    

Q: I'm using a diazo compound for [3+2] cycloaddition, but the yield is <30%.

A: You are likely facing steric hindrance or electronic mismatch between the dipole and dipolarophile.

  • The Fix: Switch to Ru(II) or Cu(I) catalysis ("Click" conditions).

  • Data Comparison:

MethodCatalystRegioselectivityTypical YieldNotes
Thermal NoneLow (Mixture)40-60%Requires high heat (>100°C)
CuAAC CuI / Ascorbate1,4-disubstituted>90%Strictly for terminal alkynes
RuAAC Cp*RuCl(PPh3)21,5-disubstituted>85%Works on internal alkynes [4]

Module 3: Green Chemistry & Aqueous Synthesis

Context: Traditional methods use volatile organics (VOCs). Modern protocols prioritize water, which ironically can accelerate pyrazole synthesis due to the "on-water" hydrophobic effect.

Protocol: Surfactant-Mediated Aqueous Synthesis

Q: Can I run this in water if my starting materials are insoluble?

A: Yes, by using amphiphilic surfactants.

  • The Science: Nanomicelles form lipophilic cores that concentrate reactants, increasing the effective molarity and rate (Reaction Rate

    
    ).
    
  • Step-by-Step Protocol:

    • Dissolve: 2 wt% TPGS-750-M (surfactant) in water.

    • Add: 1.0 eq 1,3-diketone + 1.1 eq Hydrazine.

    • Stir: Vigorously at RT for 2-4 hours.

    • Workup: The product often precipitates. If not, add a minimal amount of EtOAc to extract the product from the micelle interior, then simply decant the water (which can be reused) [5].

Module 4: Purification & Workup (The pH Switch)

Context: Pyrazoles are amphoteric (can act as weak acids or bases). This property is the key to effortless purification without chromatography.

Troubleshooting Guide

Q: My product is stuck in the aqueous phase during extraction.

A: You are likely extracting at the wrong pH.

  • The Fix: Perform a "pH Swing" extraction.

  • The Science:

    • Acidic pH (< 2): Pyrazole is protonated (

      
      ) 
      
      
      
      Water Soluble.
    • Basic pH (> 10): If N-H is present, it may deprotonate (

      
      ) 
      
      
      
      Water Soluble.
    • Neutral pH (7-8): Neutral species

      
       Organic Soluble.
      
Visual Logic: The "pH Swing" Workup

Workup Crude Crude Reaction Mix (Acidic/Basic) Adjust Adjust pH to 7.0 - 8.0 (Use NaHCO3 or dilute HCl) Crude->Adjust PhaseCheck Check Phases Adjust->PhaseCheck Precipitate Solid Precipitate? PhaseCheck->Precipitate Filter Filter & Wash (Cold H2O) Precipitate->Filter Yes Extract Extract with EtOAc (3x) Precipitate->Extract No (Oiled out)

Caption: Workflow for isolating amphoteric pyrazoles using isoelectric precipitation logic.

References

  • Fustero, S. et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.[1] Journal of Organic Chemistry. Link

  • Maddila, S. et al. (2013). Synthesis and spectroscopic characterization of new pyrazole derivatives via enaminones. Chemical Papers.[2][3][4] Link

  • Pommier, A. et al. (2020). Microwave-Assisted Synthesis of Pyrazoles.[5][6][7][8][9] Current Organic Chemistry.

  • Zhang, L. et al. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides. Journal of the American Chemical Society. Link

  • Lipshutz, B. H. et al. (2011). Transition-Metal-Catalyzed Cross-Couplings in Water at Room Temperature. Aldrichimica Acta. Link

Sources

Troubleshooting

Technical Support Center: Scale-Up of 1-(1-propyl-1H-pyrazol-4-yl)ethanone Production

Welcome to the technical support center for the synthesis and scale-up of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the commo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and scale-up of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this key pyrazole intermediate. The following information is curated from established synthetic protocols and troubleshooting experiences to ensure scientific integrity and practical applicability in your laboratory and pilot plant settings.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Q1: What are the primary synthetic routes to 1-(1-propyl-1H-pyrazol-4-yl)ethanone?

A1: The two most prevalent synthetic strategies for this class of compounds are:

  • N-Alkylation of a Pre-formed Pyrazole Ring: This involves the synthesis of a pyrazole core, such as 4-acetyl-1H-pyrazole, followed by N-alkylation with a propyl halide (e.g., 1-bromopropane or 1-iodopropane). This method offers good control over the pyrazole core structure. However, a significant challenge is controlling the regioselectivity of the N-alkylation, as it can lead to a mixture of N1 and N2 isomers, which can be difficult to separate.[1][2]

  • Cyclization Reactions: This approach involves constructing the pyrazole ring from acyclic precursors. A common method is the reaction of a 1,3-dicarbonyl compound or its equivalent with propylhydrazine.[3][4] Another powerful method is the Vilsmeier-Haack reaction of hydrazones, which can be used to synthesize 4-formylpyrazoles that can then be converted to the target ethanone.[5][6][7][8]

Q2: What are the major challenges when scaling up the N-alkylation route?

A2: The primary scale-up challenges for the N-alkylation of 4-acetyl-1H-pyrazole include:

  • Regioselectivity Control: Achieving a high ratio of the desired N1-propyl isomer over the N2 isomer is critical. This is influenced by factors such as the choice of base, solvent, and temperature.[2]

  • Reaction Kinetics and Heat Transfer: Exothermic reactions, if not properly managed, can lead to side reactions and safety hazards on a larger scale.

  • Work-up and Purification: The separation of regioisomers and removal of inorganic salts from the reaction mixture can be cumbersome and may require multiple extraction and crystallization steps, impacting overall yield and process efficiency.[9][10]

Q3: What are the key considerations for the Vilsmeier-Haack reaction route at scale?

A3: The Vilsmeier-Haack reaction, while effective, presents its own set of scale-up challenges:

  • Handling of Reagents: Phosphorus oxychloride (POCl3) is a corrosive and moisture-sensitive reagent that requires specialized handling procedures, especially at larger scales.[6][7]

  • Exothermic Nature: The formation of the Vilsmeier reagent is highly exothermic and requires careful temperature control to prevent runaway reactions.

  • Quenching and Work-up: The reaction is typically quenched by pouring it onto ice water, which can be challenging to manage at scale. The subsequent neutralization and product extraction also require careful process design.[6]

  • Waste Disposal: The reaction generates significant amounts of acidic and phosphorus-containing waste, which requires appropriate disposal protocols.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Guide 1: Poor Regioselectivity in N-Alkylation

Problem: The reaction produces a mixture of N1 and N2 isomers, with a low yield of the desired 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Potential Causes & Solutions:

Potential CauseProposed SolutionScientific Rationale
Inappropriate Base Selection Switch to a bulkier or milder base. For instance, if using sodium hydride (NaH), consider potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3).The choice of base can significantly influence the site of deprotonation and subsequent alkylation. A bulkier base may sterically hinder attack at the more sterically crowded N2 position, favoring alkylation at N1.[2]
Solvent Effects Utilize a polar aprotic solvent such as DMF or DMSO. In some cases, fluorinated alcohols like TFE or HFIP have been shown to improve regioselectivity.The solvent can influence the dissociation of the pyrazole salt and the solvation of the cation, thereby affecting the nucleophilicity of the two nitrogen atoms. Polar aprotic solvents often favor the formation of a single regioisomer.[2]
Suboptimal Reaction Temperature Lowering the reaction temperature may increase the selectivity for the thermodynamically favored product.At lower temperatures, the reaction is more likely to proceed via the lowest energy transition state, which can lead to higher regioselectivity.
Nature of the Alkylating Agent If using propyl chloride, consider switching to propyl bromide or iodide.The reactivity of the alkylating agent follows the trend I > Br > Cl. A more reactive alkylating agent may allow for the use of milder reaction conditions, which can improve selectivity.[2]

Experimental Protocol: Optimized N-Alkylation

  • To a solution of 4-acetyl-1H-pyrazole (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add 1-bromopropane (1.2 eq) dropwise to the suspension.

  • Heat the reaction mixture to 60-70 °C and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and pour it into ice water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or crystallization.

Guide 2: Low Yield in Vilsmeier-Haack Reaction

Problem: The Vilsmeier-Haack reaction of the corresponding hydrazone results in a low yield of the desired 4-formylpyrazole precursor.

Potential Causes & Solutions:

Potential CauseProposed SolutionScientific Rationale
Incomplete Vilsmeier Reagent Formation Ensure anhydrous conditions. Add POCl3 dropwise to DMF at 0 °C with vigorous stirring.The Vilsmeier reagent is sensitive to moisture. Incomplete formation will lead to a lower concentration of the active formylating agent.[6][7]
Decomposition of Reactants or Products Maintain strict temperature control during the reaction. Do not exceed the recommended reflux temperature.Higher temperatures can lead to the decomposition of the starting materials, intermediates, or the final product, resulting in lower yields.
Insufficient Reaction Time or Temperature Increase the reaction time or temperature cautiously while monitoring the reaction progress.The formylation of some pyrazoles can be sluggish and may require more forcing conditions to achieve a good conversion.[11]
Substrate Reactivity If the pyrazole ring is substituted with electron-withdrawing groups, it may be deactivated towards electrophilic formylation.The Vilsmeier-Haack reaction is an electrophilic aromatic substitution. Electron-withdrawing groups on the pyrazole ring decrease its nucleophilicity, making the reaction more difficult.[11]

Workflow for Vilsmeier-Haack Reaction

Vilsmeier_Haack_Workflow start Start reagent_prep Prepare Vilsmeier Reagent (POCl3 + DMF @ 0°C) start->reagent_prep substrate_add Add Hydrazone to Vilsmeier Reagent reagent_prep->substrate_add reaction Heat Reaction Mixture (e.g., 70°C) substrate_add->reaction quench Quench on Ice Water & Neutralize reaction->quench extraction Extract with Organic Solvent quench->extraction purification Purify Product extraction->purification end End purification->end

Sources

Optimization

Technical Support Center: A Troubleshooting Guide for Pyrazole N-Alkylation Reactions

Welcome to the technical support center for pyrazole N-alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for pyrazole N-alkylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions encountered during the synthesis of N-alkylated pyrazoles. As these heterocycles are pivotal scaffolds in medicinal chemistry and materials science, mastering their synthesis is crucial.[1][2][3] This resource aims to equip you with the expertise to navigate the complexities of pyrazole N-alkylation, ensuring successful and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the N-alkylation of pyrazoles?

A1: The two most significant challenges in the N-alkylation of unsymmetrical pyrazoles are controlling regioselectivity and achieving high yields.[4] Alkylation can occur at either the N1 or N2 position, often leading to a mixture of regioisomers that can be difficult to separate.[4][5] Low yields can result from suboptimal reaction conditions, unwanted side reactions, or the low reactivity of the starting materials.[4]

Q2: What key factors influence the N1/N2 regioselectivity of the reaction?

A2: Regioselectivity is a nuanced aspect of pyrazole chemistry governed by a combination of factors:

  • Steric Hindrance: Alkylation generally favors the less sterically hindered nitrogen atom. Therefore, bulky substituents on the pyrazole ring or the use of a bulky alkylating agent will typically direct the reaction toward the more accessible nitrogen.[4][6][7]

  • Solvent Choice: The polarity of the solvent plays a critical role. Polar aprotic solvents such as DMF, DMSO, and acetonitrile often favor the formation of a single regioisomer.[4] In some cases, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to significantly improve regioselectivity.[4]

  • Base/Catalyst System: The choice of base is paramount. For instance, potassium carbonate (K₂CO₃) in DMSO is often effective for regioselective N1-alkylation of 3-substituted pyrazoles.[4][8] Conversely, magnesium-based catalysts, such as MgBr₂, have been reported to favor N2-alkylation.[4][9] In certain reactions, using a strong base like sodium hydride (NaH) can prevent the formation of mixed regioisomeric products.[4]

  • Electronic Effects: The electronic properties of the substituents on the pyrazole ring influence the nucleophilicity of the nitrogen atoms, thereby affecting the site of alkylation.[4]

  • Hydrogen Bonding: Intramolecular hydrogen bonding between the alkylating agent and the pyrazole can stabilize the transition state for one isomer over the other, dictating the regiochemical outcome.[10][11]

Q3: What are typical starting conditions for a base-mediated pyrazole N-alkylation?

A3: A reliable set of starting conditions involves using a carbonate base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), in a polar aprotic solvent like DMF or DMSO.[4] The reaction is generally conducted at a temperature ranging from room temperature to 80°C and is monitored for completion using techniques like TLC or LC-MS.[4]

Q4: Are there alternative methods to the traditional base-mediated alkylation?

A4: Yes, several alternative methodologies have been developed:

  • Acid-Catalyzed Alkylation: This approach utilizes a Brønsted acid catalyst, such as camphorsulfonic acid (CSA), with trichloroacetimidates as the electrophiles. It offers an alternative for substrates that are sensitive to strong bases or high temperatures.[2][6][12]

  • Phase Transfer Catalysis (PTC): PTC, particularly under solvent-free conditions, can afford high yields and simplifies the work-up procedure, making it a greener alternative.[4][13]

  • Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times and, in some instances, improve product yields.[4]

  • Enzymatic Alkylation: For unparalleled regioselectivity, engineered enzymes can be employed, often achieving greater than 99% selectivity for one regioisomer.[14]

Troubleshooting Guides

Issue 1: Poor or No Product Yield

Q: I am observing a very low yield or no formation of my desired N-alkylated pyrazole. What are the potential causes, and how can I rectify this?

A: Low or no product yield can be attributed to several factors. A systematic approach to troubleshooting is the most effective way to identify and resolve the issue.

graph LowYieldTroubleshooting { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Start [label="Low or No Yield", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckReagents [label="Check Reagents & Conditions"]; ReevaluateBase [label="Re-evaluate Base\n- Strength (e.g., NaH > K₂CO₃)\n- Anhydrous Conditions\n- Stoichiometry (slight excess)"]; AssessSolubility [label="Assess Solubility\n- Use polar aprotic (DMF, DMSO)\n- Ensure all reactants are dissolved"]; CheckAlkylatingAgent [label="Check Alkylating Agent Reactivity\n- Leaving Group (I > Br > Cl)\n- Steric Hindrance"]; IncreaseReactivity [label="Increase Reactivity\n- Higher Temperature\n- More Reactive Alkylating Agent"]; AlternativeMethods [label="Consider Alternative Methods\n- Acid-Catalyzed\n- Phase Transfer Catalysis"];

Start -> CheckReagents; CheckReagents -> ReevaluateBase [label="Base issues?"]; CheckReagents -> AssessSolubility [label="Solubility problems?"]; CheckReagents -> CheckAlkylatingAgent [label="Poor reactivity?"]; ReevaluateBase -> AssessSolubility; AssessSolubility -> CheckAlkylatingAgent; CheckAlkylatingAgent -> IncreaseReactivity [label="No reaction?"]; IncreaseReactivity -> AlternativeMethods [label="Still low yield?"]; }

Caption: A logical workflow for troubleshooting low pyrazole yield.

Troubleshooting Steps:

  • Re-evaluate Your Base: The base is critical for deprotonating the pyrazole's N-H, rendering it nucleophilic.

    • Strength: Ensure the base is sufficiently strong to deprotonate your pyrazole. For pyrazoles with electron-withdrawing groups, a stronger base like sodium hydride (NaH) may be necessary.[15]

    • Stoichiometry: A slight excess of the base (e.g., 1.2-1.5 equivalents) is often beneficial to drive the reaction to completion.[4]

    • Quality and Handling: Ensure the base is not old or has been improperly stored, which could lead to decomposition. For moisture-sensitive bases like NaH, ensure anhydrous conditions.

  • Assess Solubility: Poor solubility of either the pyrazole starting material or the base can significantly impede the reaction.

    • Solvent Choice: Ensure you are using an appropriate solvent. Polar aprotic solvents like DMF and DMSO are generally good choices for dissolving both the pyrazole and the base.[4]

    • Complete Dissolution: Visually confirm that all reactants are dissolved before proceeding with the reaction.

  • Check the Alkylating Agent's Reactivity:

    • Leaving Group: The reactivity of the alkylating agent (R-X) is highly dependent on the leaving group (X). The general order of reactivity is I > Br > Cl > OTs. If you are using a less reactive alkyl halide, consider switching to a more reactive one.

    • Steric Hindrance: A sterically hindered alkylating agent may react slowly or not at all.

  • Reaction Temperature: If the reaction is sluggish at room temperature, gradually increasing the temperature can enhance the reaction rate. However, be mindful that higher temperatures can sometimes negatively impact regioselectivity.

  • Consider Alternative Synthetic Routes: If the above optimizations fail, it may be necessary to consider alternative N-alkylation protocols, such as acid-catalyzed methods or phase transfer catalysis, which may be more suitable for your specific substrate.[4][6][13]

Issue 2: Poor Regioselectivity

Q: My reaction is producing a mixture of N1 and N2 alkylated pyrazoles that are difficult to separate. How can I improve the regioselectivity?

A: Achieving high regioselectivity is a common hurdle in pyrazole chemistry. The following decision tree and strategies can help you favor the formation of a single isomer.

graph RegioselectivityTroubleshooting { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Start [label="Poor Regioselectivity\n(Mixture of N1/N2 Isomers)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; ModifySterics [label="Modify Steric Hindrance\n- Bulky alkylating agent\n- Bulky pyrazole substituent"]; ChangeSolvent [label="Change Solvent\n- Polar aprotic (DMF, DMSO)\n- Fluorinated alcohols (TFE, HFIP)"]; AlterBase [label="Alter Base/Catalyst\n- K₂CO₃ in DMSO for N1\n- NaH for specific cases\n- MgBr₂ for N2"]; AdjustTemp [label="Adjust Temperature\n- Lower temperature may\n increase selectivity"];

Start -> ModifySterics; Start -> ChangeSolvent; Start -> AlterBase; Start -> AdjustTemp; }

Caption: Decision tree for improving regioselectivity in pyrazole N-alkylation.

Optimization Strategies:

  • Modify Steric Hindrance: If the desired isomer is at the less sterically hindered nitrogen, using a bulkier alkylating agent can enhance selectivity.[4]

  • Change the Solvent:

    • Polar Aprotic Solvents: Solvents like DMF and DMSO are excellent starting points and often favor one regioisomer.[4]

    • Fluorinated Alcohols: The use of 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been reported to significantly improve regioselectivity.[4]

  • Alter the Base/Catalyst System:

    • For N1-Alkylation: The combination of K₂CO₃ in DMSO is known to be effective for many 3-substituted pyrazoles.[4]

    • For N2-Alkylation: The use of a magnesium-based catalyst like MgBr₂ has been shown to favor N2-alkylation.[4][9]

    • Sodium Hydride (NaH): In certain cases, NaH can provide high selectivity where other bases fail.[4]

  • Adjust the Temperature: Lowering the reaction temperature can sometimes increase the kinetic preference for the formation of one regioisomer over the other.

Data Presentation: Summary of Common Reaction Conditions

The following table summarizes common conditions for pyrazole N-alkylation, highlighting the impact of different reagents on regioselectivity. Note that the outcomes are substrate-dependent and this table should be used as a general guide.

Alkylating AgentBase/CatalystSolventTypical OutcomeReferences
Alkyl Halide (e.g., MeI, BnBr)K₂CO₃ or Cs₂CO₃DMF or DMSOOften favors the less sterically hindered nitrogen (N1 for 3-substituted pyrazoles).[4]
Alkyl HalideNaHTHF or DMFCan provide high selectivity, but is substrate-dependent.[4]
α-BromoacetatesMgBr₂AcetonitrileFavors N2-alkylation.[9]
TrichloroacetimidatesCamphorsulfonic Acid (CSA)1,2-Dichloroethane (DCE)Good for acid-sensitive substrates; regioselectivity is sterically controlled.[6][12]
Michael Acceptors (e.g., Acrylates)iPr₂NEtDMSOCan provide high N1 selectivity.[16]

Experimental Protocols

General Procedure for Base-Mediated N-Alkylation of Pyrazoles

This protocol provides a general starting point for the N-alkylation of pyrazoles using a carbonate base.

Materials:

  • Pyrazole (1.0 eq)

  • Base (e.g., K₂CO₃, 1.5 eq)

  • Alkylating agent (e.g., alkyl halide, 1.1 eq)

  • Anhydrous solvent (e.g., DMF, to achieve a concentration of 0.1-0.5 M)

  • Water

  • Organic solvent for extraction (e.g., ethyl acetate)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask under an inert atmosphere (e.g., argon), add the pyrazole (1.0 eq) and the base (1.5 eq).

  • Add the anhydrous solvent to the flask.

  • Stir the suspension at room temperature for 15-30 minutes to allow for deprotonation.

  • Add the alkylating agent (1.1 eq) dropwise to the suspension.

  • Allow the reaction to stir at the desired temperature (ranging from room temperature to 80°C) for 4-24 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

graph ExperimentalWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; AddReagents [label="1. Add Pyrazole and Base\nto Anhydrous Solvent"]; Deprotonation [label="2. Stir for 15-30 min\n(Deprotonation)"]; AddAlkylatingAgent [label="3. Add Alkylating Agent"]; Reaction [label="4. Stir at Desired Temperature\n(4-24h)"]; Workup [label="5. Aqueous Workup\nand Extraction"]; Purification [label="6. Dry, Concentrate,\nand Purify"]; End [label="End", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> AddReagents; AddReagents -> Deprotonation; Deprotonation -> AddAlkylatingAgent; AddAlkylatingAgent -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> End; }

Caption: General experimental workflow for base-mediated N-alkylation of pyrazoles.
General Procedure for Acid-Catalyzed N-Alkylation with Trichloroacetimidates

This method provides an alternative to base-mediated alkylations.[6][12]

Materials:

  • Pyrazole (1.0 eq)

  • Trichloroacetimidate electrophile (1.0 eq)

  • Camphorsulfonic acid (CSA, 0.2 eq)

  • Dry 1,2-Dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Charge a round-bottom flask with the pyrazole (1 eq), trichloroacetimidate (1 eq), and CSA (0.2 eq) under an argon atmosphere.

  • Add dry DCE to form a 0.25 M solution.

  • Stir the reaction at room temperature for 4 hours.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

References

  • MDPI. (2025, October 23). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Retrieved from [Link]

  • ResearchGate. Optimization of pyrazole N-alkylation conditions. Retrieved from [Link]

  • ACS Publications. (2022, July 25). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Retrieved from [Link]

  • Wiley Online Library. (2020). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. Retrieved from [Link]

  • Organic Chemistry Portal. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Retrieved from [Link]

  • ResearchGate. Switching pyrazole N-alkylation regioselectivity. Retrieved from [Link]

  • MDPI. (2022, May 24). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • Semantic Scholar. (2022, May 24). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • RSC Publishing. (2015, February 26). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Retrieved from [Link]

  • PMC. (2025, October 7). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Retrieved from [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. Retrieved from [Link]

  • SlideShare. Pyrazole. Retrieved from [Link]

  • ResearchGate. Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

  • ResearchGate. Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Retrieved from [Link]

  • ResearchGate. Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Retrieved from [Link]

  • Reddit. (2023, June 10). N-methylation of pyrazole. r/OrganicChemistry. Retrieved from [Link]

  • ACS Publications. (2022, July 25). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Retrieved from [Link]

  • ACS Publications. Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles. Retrieved from [Link]

  • ACS Publications. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Retrieved from [Link]

  • ResearchGate. Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Retrieved from [Link]

  • SpringerLink. (2023, January 20). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. Retrieved from [Link]

  • Semantic Scholar. (2015, March 4). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Retrieved from [Link]

  • Google Patents. US5705656A - N-alkylation method of pyrazole.
  • PubMed. (2025, April 3). Strategic atom replacement enables regiocontrol in pyrazole alkylation. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

Prepared by the Office of the Senior Application Scientist Welcome to the technical support guide for the preparation and purification of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This resource is designed for researchers, c...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the preparation and purification of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with isolating this compound. We provide in-depth troubleshooting guides and frequently asked questions to ensure you achieve the desired purity and yield in your experiments.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the purification of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Issue 1: Presence of a Regioisomeric Impurity

Question: My ¹H NMR spectrum shows two distinct sets of peaks with very similar chemical shifts and integration values, suggesting the presence of an isomer. What is this impurity and how can I remove it?

Answer: This is the most common challenge in the synthesis of N-substituted pyrazoles when using unsymmetrical 1,3-dicarbonyl compounds. The impurity is likely the regioisomer, 1-(1-propyl-1H-pyrazol-3-yl)ethanone .

  • Causality: The synthesis of the pyrazole core, often via methods like the Knorr synthesis, involves the condensation of a hydrazine (propylhydrazine in this case) with a 1,3-dicarbonyl compound.[1] If the dicarbonyl precursor is unsymmetrical, the hydrazine can attack either carbonyl group, leading to the formation of two different regioisomers. The electronic and steric properties of the dicarbonyl starting material will influence the ratio of these isomers.

  • Immediate Action & Solution:

    • Assess Polarity: The two regioisomers typically have slightly different polarities. Use Thin-Layer Chromatography (TLC) with a range of solvent systems (e.g., varying ratios of hexane/ethyl acetate or dichloromethane/methanol) to find a system that shows two distinct spots.

    • Column Chromatography: This is the most effective method for separating regioisomers.[2][3] Based on your TLC results, perform flash column chromatography on silica gel. The slight difference in polarity is often sufficient for separation. For pyrazoles, which are basic, it can be beneficial to deactivate the silica gel by adding ~1% triethylamine (Et₃N) to your eluent to prevent peak tailing and improve separation.[4]

    • Fractional Recrystallization: If the product is a solid and the isomeric ratio is not 50:50, fractional recrystallization can sometimes be effective. This is an iterative process of dissolving the solid in a minimal amount of hot solvent and allowing it to cool slowly. The less soluble isomer will crystallize first. This method is often more challenging and less efficient than chromatography.

Observation Probable Cause Recommended Action
Double set of peaks in NMRFormation of a regioisomer (e.g., 1-propyl-3-acetylpyrazole)Perform flash column chromatography.[2][3]
Multiple close spots on TLCPresence of regioisomers or other closely related impuritiesOptimize TLC solvent system for maximum separation before scaling to column chromatography.
Broad melting point rangePresence of impurities, most likely the regioisomer.Purify via column chromatography and confirm purity with NMR and melting point analysis.[1]
Issue 2: Persistent Yellow or Red Color in the Final Product

Question: My isolated product is a yellow or reddish oil/solid, but I expect a white or off-white solid. What is causing this discoloration?

Answer: Colored impurities in pyrazole synthesis often stem from side reactions involving the hydrazine starting material or oxidation of intermediates.[1]

  • Causality:

    • Hydrazine Impurities: Commercial hydrazine reagents can contain colored impurities or degrade over time.

    • Oxidation: Pyrazoline intermediates, which can form from incomplete cyclization or aromatization, are susceptible to oxidation, leading to colored species.[1]

    • Side Reactions: Self-condensation of the dicarbonyl starting material under basic or acidic conditions can produce polymeric, colored byproducts.

  • Immediate Action & Solution:

    • Activated Carbon Treatment: Dissolve your crude product in a suitable organic solvent (e.g., ethanol or ethyl acetate). Add a small amount (1-2% by weight) of activated carbon. Heat the mixture gently for 10-15 minutes, then filter the hot solution through a pad of Celite® or a syringe filter to remove the carbon. The carbon will adsorb many of the colored impurities.

    • Recrystallization: A well-chosen recrystallization can effectively exclude colored impurities into the mother liquor.[4] Try a solvent system like ethanol/water or ethyl acetate/hexane.

    • Column Chromatography: If the colored impurities have different polarities from your product, they will separate on a silica gel column. Often, these impurities are highly polar and will remain at the baseline, or they are very non-polar and will elute quickly.

Issue 3: Unreacted Starting Materials Detected in Post-Workup Analysis

Question: My crude NMR or GC-MS analysis shows the presence of unreacted propylhydrazine or the dicarbonyl precursor. What is the best way to remove these?

Answer: Residual starting materials can often be removed with a simple liquid-liquid extraction (acid-base wash) before attempting more complex purification methods.

  • Causality: The reaction may not have gone to completion, or an incorrect stoichiometry of reactants was used.

  • Immediate Action & Solution:

    • Acid-Base Extraction: Pyrazoles are weakly basic. Dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane.

      • To remove unreacted dicarbonyl compounds or other neutral/acidic impurities, wash the organic layer with an aqueous acid solution (e.g., 1M HCl). The basic pyrazole product will move into the aqueous layer as a salt.

      • Separate the layers. The organic layer now contains the neutral impurities.

      • Basify the aqueous layer with a base (e.g., 1M NaOH or NaHCO₃) until pH > 9.

      • Extract your pyrazole product back into an organic solvent.

      • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. This procedure efficiently separates the basic product from non-basic impurities.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for assessing the purity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone?

A1: A combination of techniques is essential for a complete purity profile.

  • Thin-Layer Chromatography (TLC): The first step to quickly assess the complexity of the crude mixture and to guide the development of a column chromatography method.[1]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the chemical structure and identifying the presence of isomers or other impurities with distinct proton/carbon signals.[1]

  • Mass Spectrometry (MS) or Gas Chromatography-Mass Spectrometry (GC-MS): These techniques confirm the molecular weight of the product and can help identify the mass of byproducts.[1]

  • High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity and can be used to separate isomers if an appropriate column (e.g., reverse-phase or chiral) is used.[6][7]

Q2: When is column chromatography preferred over recrystallization?

A2: The choice depends on the nature of the product and the impurities.

  • Choose Column Chromatography when:

    • The product is an oil or a low-melting solid.

    • The impurities are structurally very similar to the product (e.g., regioisomers), making separation by solubility difficult.[8]

    • There are multiple impurities with varying polarities.

  • Choose Recrystallization when:

    • The product is a solid with good crystallinity.

    • The impurities are present in small amounts and have significantly different solubility profiles from the product.

    • You need a highly pure, crystalline final product and have already removed the bulk of impurities by other means (like extraction).

Q3: How can I minimize the formation of the regioisomer during the synthesis itself?

A3: Preventing the formation of the isomer is preferable to removing it.

  • Choice of Reagents: If possible, select a symmetrical 1,3-dicarbonyl equivalent that directs the regioselectivity of the cyclization.

  • Control of Reaction Conditions: The pH, temperature, and solvent can influence the ratio of regioisomers. A systematic study of reaction conditions (Design of Experiments) may be necessary to find the optimal parameters that favor the formation of the desired 4-substituted pyrazole. Some synthetic methods offer higher regioselectivity than others.[9]

Experimental Protocols & Visual Workflows

Purification Workflow Overview

The following diagram illustrates a typical decision-making process for purifying the crude product.

crude Crude Reaction Mixture extraction Acid-Base Extraction crude->extraction Remove starting materials analysis1 TLC / NMR Analysis extraction->analysis1 column Column Chromatography analysis1->column Isomers or multiple impurities present recrystal Recrystallization analysis1->recrystal Minor impurities, solid product analysis2 Purity Check (TLC/NMR) column->analysis2 analysis2->recrystal Solid product, needs polishing final_product Pure Product >98% analysis2->final_product Product is pure oil or solid >98% recrystal->final_product

Caption: Decision workflow for purifying crude 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Protocol 1: Purification by Flash Column Chromatography

This protocol is designed for the separation of the target compound from its regioisomer and other byproducts.

  • TLC Analysis:

    • Prepare a stock solution of your crude product in a volatile solvent (e.g., dichloromethane).

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate in a solvent system of hexane and ethyl acetate (EtOAc). Start with a ratio of 4:1 (Hex:EtOAc) and adjust as needed to achieve good separation (Rf of the target compound should be ~0.3).

    • Visualize the spots under a UV lamp.

  • Column Preparation:

    • Select an appropriate size column based on the amount of crude material (typically a 40-100x mass ratio of silica to crude product).

    • Prepare a slurry of silica gel in the chosen mobile phase (eluent).

    • Pack the column with the slurry, ensuring no air bubbles are trapped.

  • Loading and Elution:

    • Adsorb the crude product onto a small amount of silica gel ("dry loading") or dissolve it in a minimum amount of the eluent ("wet loading").

    • Carefully add the sample to the top of the packed column.

    • Begin elution with the mobile phase, collecting fractions in test tubes.

    • Monitor the elution process by TLC analysis of the collected fractions.

  • Isolation:

    • Combine the fractions that contain the pure desired product.

    • Remove the solvent using a rotary evaporator to yield the purified 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

    • Confirm purity by NMR.[10]

Protocol 2: Purification by Recrystallization

This protocol is suitable for obtaining a highly pure, crystalline final product after major impurities have been removed.

  • Solvent Selection:

    • The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot.

    • Test small amounts of your product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, and water mixtures). An ethanol/water or ethyl acetate/hexane mixture is often effective for pyrazole derivatives.[4]

  • Procedure:

    • Place the impure solid in an Erlenmeyer flask.

    • Add the minimum amount of hot solvent required to fully dissolve the solid.

    • If using a two-solvent system, dissolve the solid in the "good" solvent (e.g., hot ethanol) and then add the "poor" solvent (e.g., hot water) dropwise until the solution becomes slightly cloudy (turbid). Add a drop or two of the "good" solvent to redissolve the precipitate.

    • Allow the solution to cool slowly to room temperature. Inducing crystallization by scratching the flask's inner wall with a glass rod may be necessary.

    • For maximum yield, cool the flask further in an ice bath.

  • Isolation:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold solvent.

    • Dry the crystals under a vacuum to remove residual solvent.

Impurity Separation by Chromatography

The diagram below illustrates the principle of separating different types of impurities from the target product using column chromatography.

elution Start (Low Polarity Eluent) Non-polar Impurities Target Product Regioisomer Polar Impurities End (High Polarity Eluent) imp1 Non-polar Byproducts prod Target: 1-propyl-4-acetylpyrazole iso Isomer: 1-propyl-3-acetylpyrazole imp2 Polar Impurities (e.g., Hydrazine Salts)

Caption: Elution order of product and impurities during silica gel chromatography.

References

  • SIELC Technologies. (2018, February 16). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved from [Link]

  • Vaddula, B. R., et al. (2022). Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling approach. ResearchGate. Retrieved from [Link]

  • Wang, T., et al. (2024). Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. The Journal of Organic Chemistry. Retrieved from [Link]

  • Regis Technologies. (n.d.). New Chiral Method for Resolving a Chiral Pyrazole Intermediate – Analytical and Scale Up. Retrieved from [Link]

  • Vaddula, B. R., et al. (2022). Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling approach. [Source not explicitly provided, likely a journal article].
  • Mishra, K., et al. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. Retrieved from [Link]

  • Reddit User. (2022, May 12). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. Reddit. Retrieved from [Link]

  • Mager, H., et al. (2011). Method for purifying pyrazoles. Google Patents.
  • Mishra, K., et al. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

  • Al-Qalaf, F., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC. Retrieved from [Link]

  • Dar, A. M., & Shamsuzzaman. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher. Retrieved from [Link]

  • Al-Qalaf, F., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ResearchGate. Retrieved from [Link]

  • Ghorab, M. M., et al. (2013). Synthesis and studies of pyrazolo[3,4‐b]pyridin‐4‐one derivatives. European Journal of Chemistry. Retrieved from [Link]

  • Various Authors. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Retrieved from [Link]

  • Quiroga, J., et al. (2020). 194 recent advances in the synthesis of new pyrazole derivatives. [Source not explicitly provided, likely a review article].
  • Loro, C., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Retrieved from [Link]

  • Organic Syntheses. (n.d.). [Title not provided, likely a specific pyrazole synthesis procedure]. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of Pyrazole Compounds (Non-Chromatographic Methods)

Status: Operational Role: Senior Application Scientist Topic: Purification of Pyrazoles without Column Chromatography Audience: Pharmaceutical Researchers & Synthetic Chemists Executive Summary Purifying pyrazoles withou...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Role: Senior Application Scientist Topic: Purification of Pyrazoles without Column Chromatography Audience: Pharmaceutical Researchers & Synthetic Chemists

Executive Summary

Purifying pyrazoles without chromatography is a challenge driven by their unique physicochemical properties: they are amphoteric, prone to annular tautomerism (shifting H between N1 and N2), and often exist as regioisomeric mixtures.[1][2]

This guide moves beyond standard "silica gel" advice. We utilize the pKa differential of the pyrazole nitrogen (typically pKa ~2.5 for the conjugate acid) and selective crystallization of salts to achieve high purity.

Module 1: The "Standard" Acid-Base Extraction Protocol

Core Principle: Pyrazoles are weak bases.[3] Most non-basic organic impurities (starting materials like diketones, neutral side products) will remain in the organic layer when the pyrazole is protonated and moved to the aqueous phase.[3]

Protocol 1.0: Selective Protonation Extraction

Use this for: Crude reaction mixtures containing neutral organic impurities.

Reagents:

  • Organic Solvent A (DCM or Ethyl Acetate)[4]

  • Acid: 1M - 2M HCl (aq)

  • Base: 4M NaOH or sat. NaHCO₃

  • Brine[5]

Step-by-Step Workflow:

  • Dissolution: Dissolve crude residue in DCM (preferred over EtOAc due to better solubility of protonated species).

  • Protonation (Extraction 1): Extract the organic layer 3x with 1M HCl .

    • Mechanism:[6][7] Pyrazole (

      
      ) becomes Pyrazole-H
      
      
      
      . It moves to the aqueous layer.[4][8]
    • Waste: The organic layer now contains neutral impurities (unreacted diketones, aromatics). Discard it.

  • Wash: Wash the combined acidic aqueous layer once with a small volume of fresh DCM to remove entrained organics.

  • Basification: Cool the aqueous layer to 0°C. Slowly add 4M NaOH until pH > 10.

    • Observation: The pyrazole will deprotonate and likely precipitate or oil out.

  • Recovery (Extraction 2): Extract the cloudy aqueous mixture 3x with DCM .

  • Drying: Dry combined organics over Na₂SO₄, filter, and concentrate.

Visual Workflow: Acid-Base Logic

AcidBaseExtraction Start Crude Pyrazole Mixture (Neutral Impurities + Product) Step1 Dissolve in DCM Extract with 1M HCl Start->Step1 OrgLayer1 Organic Layer (Neutral Impurities) Step1->OrgLayer1 Separation AqLayer1 Aqueous Layer (Pyrazole-H+ Salt) Step1->AqLayer1 Separation Waste Discard OrgLayer1->Waste Step2 Basify to pH > 10 (NaOH) AqLayer1->Step2 Step3 Extract with DCM Step2->Step3 Final Pure Pyrazole Free Base Step3->Final

Caption: Logical flow for isolating basic pyrazoles from neutral organic byproducts using pH manipulation.

Module 2: Separation of Regioisomers (The Salt Formation Method)

The Problem: Synthesis of asymmetric pyrazoles often yields a mixture of isomers (e.g., 1,3- vs 1,5-substituted). These often have identical Rf values, making chromatography difficult and expensive. The Solution: Isomers often form crystalline salts with distinct lattice energies.

Protocol 2.0: Hydrochloride/Picrate Salt Precipitation

Use this for: Separating oily isomeric mixtures.

  • Dissolution: Dissolve the oily isomer mixture in a minimal amount of dry Ethanol or Diethyl Ether .

  • Acid Addition:

    • Option A (HCl): Bubble dry HCl gas or add 2M HCl in ether dropwise.

    • Option B (Picric/Oxalic): Add a stoichiometric amount of picric acid or oxalic acid dissolved in hot ethanol.

  • Precipitation: Allow the solution to stand at room temperature, then 4°C.

    • Mechanism:[6][7] One isomer usually crystallizes preferentially as the salt due to better packing or lower solubility.

  • Filtration: Filter the solid salt.

  • Free Basing: Suspend the salt in DCM and wash with 1M NaOH to liberate the pure pyrazole isomer.

Table 1: Solvent Systems for Pyrazole Recrystallization

Solvent SystemApplicationNotes
Ethanol/Water (9:1) General RecrystallizationGood for polar pyrazoles. Heat to boil, add water to turbidity.
Toluene/Hexane Non-polar DerivativesExcellent for aryl-pyrazoles. Dissolve in hot toluene, add hexane.
Isopropyl Alcohol (IPA) Isomer SeparationOften differentiates between 1,3- and 1,5-isomers.
Ethyl Acetate TriturationSlurry crude solid in cold EtOAc to remove oily impurities.
Module 3: Troubleshooting & FAQs

Q1: My pyrazole "oiled out" during recrystallization. How do I fix this?

  • Diagnosis: The compound melted before dissolving, or the solvent polarity is too far from the compound's.

  • Fix (The "Seeding" Technique):

    • Re-dissolve the oil by heating.

    • Add a "seed" crystal (if available) or scratch the glass wall with a rod to induce nucleation.

    • Slow Cool: Wrap the flask in foil/towel to cool very slowly. Rapid cooling traps impurities and causes oiling.

    • Solvent Swap: If using Ethanol/Water, switch to Toluene/Hexane.

Q2: I have a mixture of 1,3- and 1,5-isomers. Acid extraction didn't separate them.

  • Reason: Both isomers have similar basicity; pKa extraction won't work.

  • Fix: Use Selective Salt Formation (Protocol 2.0).

    • Insight: The 1,5-isomer is often sterically more crowded around the nitrogen, making its salt less stable or more soluble. The 1,3-isomer salt often precipitates first [1].

    • Alternative: Use Fluorinated Solvents (e.g., HFIP) during synthesis to force regioselectivity upstream, avoiding the separation problem entirely [2].

Q3: My yield is low after acid-base extraction.

  • Diagnosis: Your pyrazole might be water-soluble even in the neutral state (common for small alkyl pyrazoles).

  • Fix:

    • Saturate the aqueous layer with NaCl (Salting out) before the final DCM extraction.

    • Use Chloroform/Isopropanol (3:1) instead of DCM for the final extraction. This mixture is much more polar and pulls water-soluble heterocycles out of the aqueous phase.

Module 4: Advanced Synthetic Strategy (Prevention)

Don't purify what you don't create.

Regiocontrol via Solvent Engineering: Using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) as reaction solvents can drastically shift the regioselectivity of hydrazine condensations.

  • Mechanism:[7] These solvents H-bond strongly to the carbonyl oxygen of the diketone, differentiating the electrophilic sites and directing the hydrazine attack [2].

Visual Logic: Regioselectivity & Purification Decision Tree

PyrazoleLogic Input Target Pyrazole Synthesis Check1 Is Regioselectivity Critical? Input->Check1 SynthStrat Use HFIP/TFE Solvent (Prevent Isomers) Check1->SynthStrat Yes StandardSynth Standard EtOH Synthesis (Isomer Mix) Check1->StandardSynth No Purify Purification Phase SynthStrat->Purify StandardSynth->Purify IsSolid Is Product Solid? Purify->IsSolid Recryst Recrystallize (EtOH/H2O) IsSolid->Recryst Yes SaltForm Form HCl/Picrate Salt Precipitate Isomer IsSolid->SaltForm No (Oil)

Caption: Decision matrix for selecting synthetic solvent and downstream purification method.

References
  • Source: Google Patents (WO2011076194A1)
  • Regioselective Synthesis using Fluorinated Solvents : Title: "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents" Source: Journal of Organic Chemistry / CONICET URL:[Link][1][9][10]

Sources

Troubleshooting

Technical Support Center: Stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in Solution

Welcome to the technical support center for 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical assistance regarding...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 1-(1-propyl-1H-pyrazol-4-yl)ethanone. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical assistance regarding the stability of this compound in solution. We understand that maintaining the integrity of your compounds is critical for reproducible and reliable experimental results. This resource offers troubleshooting advice and answers to frequently asked questions to help you navigate potential stability challenges.

I. Understanding the Stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

The stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in solution is influenced by several factors, including the chemical properties of the pyrazole ring and the ethanone functional group. The pyrazole ring is generally aromatic and relatively stable, but it can be susceptible to certain reactions like oxidation. The ethanone group, a ketone, is also generally stable but can undergo reactions under specific conditions.

This guide will delve into the potential degradation pathways and provide practical solutions to mitigate these issues, ensuring the integrity of your experimental outcomes.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in solution.

Q1: What are the primary factors that can affect the stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in solution?

The stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in solution can be influenced by several factors, including:

  • pH: The acidity or basicity of the solution can catalyze degradation reactions. While pyrazole rings are generally resistant to hydrolysis, extreme pH conditions should be approached with caution.

  • Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[1]

  • Light: Exposure to light, particularly UV radiation, can induce photodegradation.[2][3]

  • Solvent: The choice of solvent can impact stability. Protic solvents, for example, may participate in degradation reactions.

  • Oxygen: The presence of atmospheric oxygen can lead to oxidative degradation of the pyrazole moiety.

Q2: How stable is the pyrazole ring in 1-(1-propyl-1H-pyrazol-4-yl)ethanone?

The pyrazole ring is an aromatic heterocycle and is generally considered to be stable.[4] It is resistant to oxidation and reduction under many conditions.[4] However, strong oxidizing agents or prolonged exposure to air and light could potentially lead to degradation. The N-propyl group is a simple alkyl chain and is not expected to significantly impact the inherent stability of the pyrazole ring under typical experimental conditions.

Q3: Is the ethanone (acetyl) group on the pyrazole ring susceptible to degradation?

The ketone functional group (ethanone) is generally stable. However, like other ketones, it could potentially undergo reactions such as reduction or oxidation under specific chemical conditions, though this is less common under standard experimental settings. The primary stability concerns for this molecule are more likely associated with the pyrazole ring and its interaction with the environment.

Q4: What are the signs that my solution of 1-(1-propyl-1H-pyrazol-4-yl)ethanone has degraded?

Signs of degradation can include:

  • A change in the color or clarity of the solution.

  • The appearance of new, unexpected peaks in your analytical chromatogram (e.g., HPLC, LC-MS).

  • A decrease in the peak area of the parent compound over time.

  • A change in the pH of the solution.

  • The formation of a precipitate.

Q5: What are the recommended storage conditions for solutions of 1-(1-propyl-1H-pyrazol-4-yl)ethanone?

To maximize the stability of your solutions, we recommend the following storage conditions:

ConditionRecommendationRationale
Temperature Store at -20°C or -80°C for long-term storage. For short-term storage (days to a week), 2-8°C may be acceptable.Lower temperatures slow down the rate of chemical reactions.
Light Protect from light by using amber vials or by wrapping the container in aluminum foil.To prevent photodegradation.[2][3]
Atmosphere For long-term storage, it is advisable to store under an inert atmosphere (e.g., argon or nitrogen).To minimize the risk of oxidative degradation.
Solvent Use high-purity, anhydrous solvents. Aprotic solvents are generally preferred for long-term storage.To prevent solvent-mediated degradation.

III. Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common stability issues encountered during experiments with 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Observed Problem Potential Cause(s) Recommended Solution(s)
Appearance of new peaks in HPLC/LC-MS analysis. Degradation of the compound. This could be due to hydrolysis, oxidation, or photodegradation.Review your experimental conditions: Check the pH, temperature, and light exposure of your samples. • Perform a forced degradation study: Intentionally degrade a small sample under various stress conditions (acid, base, peroxide, heat, light) to identify the degradation products and their retention times.[5][6][7] • Optimize storage and handling: Store stock solutions at low temperatures, protected from light, and under an inert atmosphere.
Decrease in the concentration of the parent compound over time. Adsorption to container surfaces or degradation. Use silanized glassware or low-adsorption plasticware.Re-evaluate your storage conditions: Ensure the solution is stored at the appropriate temperature and protected from light and oxygen. • Check for compatibility with other components in your solution.
Variability in experimental results between batches or over time. Inconsistent stability of the compound in solution. Prepare fresh solutions for each experiment.Validate your analytical method: Ensure your analytical method is stability-indicating, meaning it can separate the parent compound from its degradation products.[8][9] • Implement strict protocols for solution preparation and storage.
Solution changes color. Oxidation or other degradation pathways leading to chromophoric byproducts. Immediately analyze the solution by HPLC/LC-MS to identify any new species.Prepare solutions in degassed solvents and store under an inert atmosphere.

IV. Experimental Protocols & Visualizations

To assist in your investigations, we provide a general protocol for assessing the stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and visual representations of potential degradation pathways.

Protocol: Assessing Solution Stability

Objective: To determine the stability of 1-(1-propyl-1H-pyrazol-4-yl)ethanone under specific experimental conditions.

Materials:

  • 1-(1-propyl-1H-pyrazol-4-yl)ethanone

  • High-purity solvents (e.g., acetonitrile, DMSO, water)

  • Buffers of various pH values

  • HPLC or LC-MS system with a suitable column (e.g., C18)[8][9]

  • UV-Vis spectrophotometer

  • Temperature-controlled incubator

  • Photostability chamber

Procedure:

  • Prepare a stock solution of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in a suitable solvent (e.g., DMSO or acetonitrile) at a known concentration.

  • Prepare test solutions by diluting the stock solution into the desired experimental buffers or solvents.

  • Divide the test solutions into aliquots for each time point and condition to be tested (e.g., different temperatures, light exposure).

  • Store the aliquots under the desired conditions. For example, place some in a 37°C incubator, some at room temperature, and some protected from light.

  • At each time point (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from each condition.

  • Analyze the samples by a validated stability-indicating HPLC or LC-MS method to quantify the amount of the parent compound remaining and to detect any degradation products.[8][9]

  • Plot the percentage of the parent compound remaining versus time for each condition to determine the degradation rate.

Potential Degradation Pathways

The following diagrams illustrate potential degradation pathways for 1-(1-propyl-1H-pyrazol-4-yl)ethanone based on the general chemistry of pyrazole derivatives.

G cluster_hydrolysis Hydrolytic Degradation (Potential) cluster_oxidation Oxidative Degradation (Potential) parent_h 1-(1-propyl-1H-pyrazol-4-yl)ethanone hydrolysis_product 1-propyl-1H-pyrazole-4-carboxylic acid parent_h->hydrolysis_product Acid/Base Catalysis (Hypothetical) parent_o 1-(1-propyl-1H-pyrazol-4-yl)ethanone oxidation_product N-oxide or Ring-opened products parent_o->oxidation_product Oxidizing Agent (e.g., O2, H2O2)

Caption: Potential degradation pathways of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

Experimental Workflow for Stability Assessment

G prep Prepare Stock & Test Solutions stress Expose to Stress Conditions (pH, Temp, Light) prep->stress sample Sample at Time Points stress->sample analyze Analyze by HPLC/LC-MS sample->analyze data Data Analysis (Degradation Rate) analyze->data report Report Findings data->report

Caption: General workflow for assessing the stability of a compound in solution.

V. References

  • Substituent effects in N-acetylated phenylazopyrazole photoswitches. (n.d.). Beilstein Journals. Retrieved February 17, 2026, from [Link]

  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. (n.d.). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Substituent effects in N-acetylated phenylazopyrazole photoswitches. (n.d.). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. (2023). MDPI. Retrieved February 17, 2026, from [Link]

  • A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (2014). International Journal of ChemTech Applications. Retrieved February 17, 2026, from [Link]

  • N-Phenyl-3-substituted 5-pyrazolone derivatives as organic stabilizers for rigid poly(vinyl chloride) against photodegradation. (2006). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Assessing the effect of N-oxidation on the mutagenicity of 1-pyrazolines using the Ames assay. (2023). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Forced Degradation Studies. (2016). SciSpace. Retrieved February 17, 2026, from [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). World Journal of Pharmaceutical Research. Retrieved February 17, 2026, from [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). ScienceDirect. Retrieved February 17, 2026, from [Link]

  • Azobisheteroarene photoswitches based on isoxazoles and pyrazoles: tunable photostationary states, thermal relaxation and sensitization under confinement. (n.d.). Royal Society of Chemistry. Retrieved February 17, 2026, from [Link]

  • Extraction and determination of 2-pyrazoline derivatives using liquid phase microextraction based on solidification of floating organic drop. (2008). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Exploring the effects of temperature and solvent polarity on the molecular structure, thermodynamic features, and photophysical. (2025). AIP Publishing. Retrieved February 17, 2026, from [Link]

  • Force Degradation for Pharmaceuticals: A Review. (n.d.). International Journal of Scientific Development and Research. Retrieved February 17, 2026, from [Link]

  • The Recent Development of the Pyrazoles : A Review. (2021). Trade Science Inc. Retrieved February 17, 2026, from [Link]

  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). Semantic Scholar. Retrieved February 17, 2026, from [Link]

  • Advances in Pyrazole as an Active Fragment for Herbicide Discovery. (2025). ACS Publications. Retrieved February 17, 2026, from [Link]

  • Synthesis and Evalution of Pyrazole Derivatives by Different Method. (n.d.). International Journal of Pharmaceutical Research and Applications. Retrieved February 17, 2026, from [Link]

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). ACS Publications. Retrieved February 17, 2026, from [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). (n.d.). Oriental Journal of Chemistry. Retrieved February 17, 2026, from [Link]

  • Discovery of N-Phenyl-5-propyl-1 H-pyrazole-3-carboxamide, with Selective Inhibition and Degradation of HDAC6 for the Treatment of Acute Liver Injury. (2025). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. (n.d.). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand. (2022). MDPI. Retrieved February 17, 2026, from [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved February 17, 2026, from [Link]

  • Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. (2020). Semantic Scholar. Retrieved February 17, 2026, from [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). National Institutes of Health. Retrieved February 17, 2026, from [Link]

  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.). ACS Publications. Retrieved February 17, 2026, from [Link]

  • Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO 2 -Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. (2022). MDPI. Retrieved February 17, 2026, from [Link]

  • An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

  • Degradation of 1-phenyl-2-propanone during long-term storage: useful information for methamphetamine impurity profiling. (2021). Shibaura Institute of Technology. Retrieved February 17, 2026, from [Link]

  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. (2019). Journal of Drug Delivery and Therapeutics. Retrieved February 17, 2026, from [Link]

  • Analysis of Degradation Products in Thermally Treated TATB. (2023). Office of Scientific and Technical Information. Retrieved February 17, 2026, from [Link]

  • Ethanone, 1-(1H-pyrazol-4-yl)-. (n.d.). National Institute of Standards and Technology. Retrieved February 17, 2026, from [Link]

  • 1-(1H-Pyrazol-4-yl)-ethanone (CAS 25016-16-4). (n.d.). Scent.vn. Retrieved February 17, 2026, from [Link]

  • 1-(1H-Pyrazol-4-yl)ethanone. (2025). Chemsrc. Retrieved February 17, 2026, from [Link]

Sources

Optimization

Technical Support Center: A Researcher's Guide to Preventing Regioisomer Formation in Pyrazole Synthesis

Welcome to our dedicated technical support center for navigating the complexities of pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the co...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for navigating the complexities of pyrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the common yet critical challenge of controlling regioselectivity. Uncontrolled formation of regioisomers not only complicates purification and reduces yields but can also lead to downstream challenges in drug development and materials science, where isomeric purity is paramount.

This resource provides in-depth, experience-driven answers to frequently asked questions, practical troubleshooting guides for common experimental hurdles, and detailed, validated protocols to help you achieve high regioselectivity in your pyrazole synthesis campaigns.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions researchers often have about regioisomerism in pyrazole synthesis.

Q1: What exactly are regioisomers in the context of pyrazole synthesis, and why is their formation a concern?

A1: Regioisomers are structural isomers that have the same molecular formula but differ in the spatial arrangement of substituents on the pyrazole ring. In the most common synthetic route, the Knorr pyrazole synthesis, this issue arises when an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine.[1][2] This reaction can produce two different pyrazole products, as illustrated below. The formation of a specific regioisomer is critical because different isomers can possess vastly different biological activities, toxicological profiles, and physical properties.[2] For therapeutic and material applications, achieving a single, pure regioisomer is often a regulatory and functional necessity.[2]

Q2: What are the primary factors that dictate the regiochemical outcome of the Knorr pyrazole synthesis?

A2: The regioselectivity of the condensation between a 1,3-dicarbonyl and a hydrazine is a delicate interplay of several factors:[1][2][3][4]

  • Steric Effects: Large, bulky substituents on either the dicarbonyl compound or the hydrazine can physically obstruct the approach of the nucleophilic nitrogen, thereby directing the reaction towards the less sterically hindered carbonyl group.[1][2][4]

  • Electronic Effects: The electronic nature of the substituents plays a crucial role. Electron-withdrawing groups (e.g., -CF₃, -NO₂) increase the electrophilicity of the adjacent carbonyl carbon, making it a more favorable site for nucleophilic attack. Conversely, electron-donating groups (e.g., -OCH₃, -CH₃) decrease its electrophilicity.[1][2]

  • Reaction pH: The acidity or basicity of the reaction medium is a powerful tool for controlling regioselectivity. Under acidic conditions, the more basic nitrogen of a substituted hydrazine can be protonated, reducing its nucleophilicity and favoring attack from the other nitrogen atom.[1][4]

  • Solvent Choice: The solvent can have a profound impact. Standard solvents like ethanol often lead to mixtures of regioisomers.[5] In contrast, fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically enhance regioselectivity.[2][5]

  • Temperature: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction, thereby affecting the final ratio of regioisomers.[1]

Part 2: Troubleshooting Guides for Common Regioselectivity Issues

This section provides a systematic approach to diagnosing and resolving specific problems encountered during pyrazole synthesis.

Issue 1: My reaction yields a nearly 1:1 mixture of regioisomers.

This is a frequent challenge, particularly when the substituents on the unsymmetrical 1,3-dicarbonyl compound possess similar steric and electronic properties.

Troubleshooting Workflow:

start Problem: ~1:1 Regioisomer Ratio solvent Step 1: Solvent Screening Is a standard solvent (e.g., EtOH) being used? start->solvent fluorinated Action: Switch to a fluorinated alcohol (TFE or HFIP). solvent->fluorinated Yes ph Step 2: pH Adjustment Has the reaction pH been investigated? solvent->ph No fluorinated->ph acid_base Action: Add catalytic acid (e.g., HCl, H₂SO₄) or base (e.g., NaOAc). ph->acid_base No temp Step 3: Temperature Control Has the reaction temperature been varied? ph->temp Yes acid_base->temp temp_adjust Action: Run reaction at different temperatures (e.g., 0°C, RT, reflux). temp->temp_adjust No success Outcome: Improved Regioselectivity temp->success Yes temp_adjust->success sub Unsymmetrical 1,3-Diketone + R²-NHNH₂ path_a Attack at C1 Intermediate A sub->path_a Pathway A path_b Attack at C2 Intermediate B sub->path_b Pathway B regio_a Regioisomer A path_a:f1->regio_a Cyclization & Dehydration regio_b Regioisomer B path_b:f1->regio_b Cyclization & Dehydration

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Spectral Characterization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals The pyrazole scaffold is a cornerstone in medicinal chemistry, and a thorough understanding of the structural and electronic properties of its derivatives i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in medicinal chemistry, and a thorough understanding of the structural and electronic properties of its derivatives is paramount for the rational design of new therapeutic agents. This guide explains the causality behind experimental choices and provides self-validating protocols to ensure technical accuracy and trustworthiness.

Molecular Structure and Predicted Spectral Features

The structure of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, featuring a propyl group at the N1 position of the pyrazole ring and an acetyl group at the C4 position, dictates its unique spectral fingerprint. The following sections will detail the predicted spectral data based on established principles and comparative analysis with its methyl and ethyl analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Comparative Analysis

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. By analyzing the chemical shifts, coupling constants, and integration of proton (¹H) and carbon-13 (¹³C) signals, a comprehensive picture of the molecular framework can be assembled.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of 1-(1-propyl-1H-pyrazol-4-yl)ethanone is expected to show distinct signals corresponding to the propyl, pyrazole, and acetyl protons. The table below provides a comparison with its methyl and ethyl analogs.

Proton Assignment Predicted Chemical Shift (δ, ppm) for 1-(1-propyl-1H-pyrazol-4-yl)ethanone Reported Chemical Shift (δ, ppm) for 1-(1-methyl-1H-pyrazol-4-yl)ethanone [1]Reported Chemical Shift (δ, ppm) for 1-(1-ethyl-1H-pyrazol-4-yl)ethanone Multiplicity Integration
H-3 (pyrazole)~8.0~7.9~7.9s1H
H-5 (pyrazole)~7.8~7.7~7.7s1H
-CH₂- (propyl)~4.1-~4.2t2H
-CH₂- (propyl)~1.9--sextet2H
-CH₃ (propyl)~0.9-~1.5 (ethyl)t3H
-CH₃ (acetyl)~2.4~2.4~2.4s3H
-CH₃ (methyl)-~3.9-s3H

Causality of Chemical Shifts: The electron-withdrawing nature of the pyrazole ring and the acetyl group deshields the pyrazole protons (H-3 and H-5), causing them to resonate at a lower field (higher ppm). The propyl group protons will exhibit characteristic splitting patterns (triplet for the terminal methyl, triplet for the N-methylene, and a sextet for the central methylene) due to spin-spin coupling with adjacent protons.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) for 1-(1-propyl-1H-pyrazol-4-yl)ethanone Reported Chemical Shift (δ, ppm) for 1-(1-methyl-1H-pyrazol-4-yl)ethanone) Reported Chemical Shift (δ, ppm) for 1-(1-ethyl-1H-pyrazol-4-yl)ethanone)
C=O (acetyl)~192~192~192
C-3 (pyrazole)~140~140~140
C-5 (pyrazole)~130~130~130
C-4 (pyrazole)~115~115~115
-CH₂- (propyl)~52-~46
-CH₂- (propyl)~23--
-CH₃ (propyl)~11-~15 (ethyl)
-CH₃ (acetyl)~26~26~26
-CH₃ (methyl)-~39-

Expert Interpretation: The carbonyl carbon of the acetyl group is expected to be the most downfield signal due to the strong deshielding effect of the oxygen atom. The pyrazole ring carbons will appear in the aromatic region, with their precise shifts influenced by the electronic effects of the substituents.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The predicted IR absorption bands for 1-(1-propyl-1H-pyrazol-4-yl)ethanone are summarized below, with comparisons to known data for similar pyrazole structures.[2][3]

Functional Group Predicted Absorption Range (cm⁻¹) Vibrational Mode
C-H (pyrazole ring)3100 - 3150Stretching
C-H (aliphatic)2850 - 3000Stretching
C=O (ketone)1670 - 1690Stretching
C=N (pyrazole ring)1580 - 1620Stretching
C=C (pyrazole ring)1450 - 1550Stretching

Trustworthiness of the Data: The strong carbonyl (C=O) stretch is a key diagnostic peak and its position can provide insights into conjugation and electronic effects within the molecule. The presence of both aromatic-like (pyrazole) and aliphatic C-H stretching vibrations further confirms the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is crucial for confirming its identity.

Predicted Mass Spectrum:

  • Molecular Ion (M⁺): m/z = 166.11

  • Key Fragmentation Pathways:

    • Loss of the propyl group: [M - 43]⁺ at m/z = 123

    • Loss of the acetyl group: [M - 43]⁺ at m/z = 123

    • Formation of the acetyl cation: [CH₃CO]⁺ at m/z = 43

The fragmentation pattern will be a key identifier, and high-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the molecular ion and its fragments.

Experimental Protocols

To ensure the acquisition of high-quality spectral data, the following standardized protocols are recommended.

NMR Spectroscopy Protocol
  • Sample Preparation: Dissolve approximately 5-10 mg of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Acquisition:

    • Acquire the spectrum with a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

    • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • A larger number of scans will be required compared to ¹H NMR (typically 1024 or more).

    • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy Protocol
  • Sample Preparation:

    • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

    • KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry Protocol
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as electron ionization (EI) or electrospray ionization (ESI).

  • Instrumentation: Use a mass spectrometer capable of providing accurate mass measurements (e.g., a time-of-flight or Orbitrap analyzer).

  • Acquisition: Acquire the mass spectrum over a suitable m/z range to observe the molecular ion and key fragment ions.

  • Data Analysis: Determine the molecular weight and analyze the fragmentation pattern to confirm the structure.

Visualizations

Molecular Structure of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

cluster_synthesis Synthesis & Purification cluster_characterization Spectral Characterization cluster_analysis Data Analysis & Elucidation synthesis Synthesis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone purification Purification (e.g., Column Chromatography) synthesis->purification nmr NMR Spectroscopy (¹H, ¹³C) purification->nmr ir IR Spectroscopy purification->ir ms Mass Spectrometry purification->ms structure Structure Elucidation & Verification nmr->structure ir->structure ms->structure

Caption: Workflow for the synthesis and spectral characterization of the target compound.

References

  • Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 2736. [Link]

  • PubChem. 1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one. [Link]

  • MDPI. (2022). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Molbank, 2022(4), M1501. [Link]

  • ResearchGate. (2021). IR spectrum of pyrazoline 9. [Link]

  • NIST. Ethanone, 1-(1H-pyrazol-4-yl)-. [Link]

Sources

Comparative

A Technical Guide to the ¹H and ¹³C NMR Analysis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone: A Comparative Approach

For researchers and professionals in drug discovery and development, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the corner...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug discovery and development, the unambiguous structural elucidation of novel heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of this analytical endeavor. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a representative N-alkylated pyrazole with significant potential as a building block in medicinal chemistry. Beyond a simple data report, this document will delve into the rationale behind spectral assignments, compare the spectral features with relevant alternatives to highlight key structure-spectra correlations, and provide robust experimental protocols for reproducible data acquisition.

Introduction to 1-(1-propyl-1H-pyrazol-4-yl)ethanone

The pyrazole moiety is a privileged scaffold in medicinal chemistry, present in a wide array of therapeutic agents. The N-alkylation of the pyrazole ring and substitution at the C4-position are common strategies to modulate the physicochemical and pharmacological properties of these compounds. 1-(1-propyl-1H-pyrazol-4-yl)ethanone combines the features of an N-propyl group, which can influence lipophilicity and metabolic stability, and a C4-acetyl group, an electron-withdrawing moiety that can participate in further chemical transformations. Accurate and detailed NMR analysis is crucial for confirming the regiochemistry of synthesis and for understanding the electronic environment of the molecule.

Predicted ¹H and ¹³C NMR Spectral Analysis

¹H NMR Spectral Data (Predicted)

The ¹H NMR spectrum is anticipated to exhibit distinct signals corresponding to the pyrazole ring protons, the propyl group, and the acetyl methyl group.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Rationale for Assignment
H-3 (pyrazole)~7.9 - 8.1Singlet-The H-3 proton is adjacent to the N2 atom and is deshielded. The acetyl group at C4 further withdraws electron density, shifting it downfield.
H-5 (pyrazole)~7.7 - 7.9Singlet-The H-5 proton is adjacent to the N1-propyl group. It is typically found slightly upfield compared to H-3 in N1-substituted pyrazoles.
-CH₂- (N-propyl)~4.1 - 4.3Triplet~7.0 - 7.5These methylene protons are directly attached to the nitrogen atom of the pyrazole ring, leading to a significant downfield shift. They are coupled to the adjacent methylene group of the propyl chain.
-CH₂- (N-propyl)~1.8 - 2.0Sextet~7.0 - 7.5These protons are in the middle of the propyl chain and will appear as a sextet due to coupling with the adjacent CH₂ and CH₃ groups.
-CH₃ (N-propyl)~0.9 - 1.0Triplet~7.0 - 7.5The terminal methyl group of the propyl chain is the most shielded and appears in the aliphatic region.
-CH₃ (acetyl)~2.4 - 2.6Singlet-The methyl protons of the acetyl group are deshielded by the adjacent carbonyl group and appear as a characteristic singlet.
¹³C NMR Spectral Data (Predicted)

The ¹³C NMR spectrum will provide complementary information on the carbon framework of the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale for Assignment
C=O (acetyl)~195 - 198The carbonyl carbon of the acetyl group is highly deshielded and appears significantly downfield.
C-3 (pyrazole)~138 - 142This carbon is adjacent to two nitrogen atoms and is deshielded.
C-5 (pyrazole)~128 - 132This carbon is adjacent to one nitrogen atom and is generally found upfield relative to C-3.
C-4 (pyrazole)~115 - 120The C-4 carbon is substituted with the acetyl group, which influences its chemical shift.
-CH₂- (N-propyl)~50 - 55The methylene carbon attached to the nitrogen is deshielded.
-CH₂- (N-propyl)~22 - 26The central methylene carbon of the propyl group.
-CH₃ (N-propyl)~10 - 14The terminal methyl carbon of the propyl group.
-CH₃ (acetyl)~26 - 30The methyl carbon of the acetyl group.

Comparative NMR Analysis: Understanding Substituent Effects

To appreciate the nuances of the NMR spectrum of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, a comparison with structurally related pyrazoles is instructive.

Comparison with 1-Methyl-1H-pyrazole-4-carbaldehyde

Replacing the N-propyl group with a smaller N-methyl group and the 4-acetyl with a 4-formyl group provides a useful comparison. In 1-methyl-4-formylpyrazole, the N-methyl protons would appear as a singlet around 3.8 ppm. The pyrazole protons (H-3 and H-5) would be in a similar region to our target compound, though the formyl proton would introduce a highly deshielded singlet around 9.8 ppm. The C-4 carbon would also be shifted due to the change from an acetyl to a formyl substituent.

Comparison with 1-Propyl-1H-pyrazole

Removing the electron-withdrawing acetyl group from the C4-position would significantly alter the electronic environment of the pyrazole ring. In 1-propyl-1H-pyrazole, the H-3 and H-5 protons would be more shielded, appearing further upfield. The H-4 proton would appear as a triplet (due to coupling with H-3 and H-5, though this can be complex) in the aromatic region. This comparison highlights the strong deshielding effect of the C4-acetyl group on the pyrazole ring protons.

Experimental Protocols for NMR Analysis

Adherence to a well-defined experimental protocol is critical for obtaining high-quality, reproducible NMR data.

Sample Preparation
  • Weighing: Accurately weigh 5-10 mg of 1-(1-propyl-1H-pyrazol-4-yl)ethanone.

  • Dissolution: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. Chloroform-d (CDCl₃) is a good first choice for many organic molecules.

  • Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

  • Referencing: Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm). Modern spectrometers can also reference to the residual solvent peak.[1]

¹H NMR Data Acquisition (400 MHz Spectrometer)
  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16 to 64 scans are typically sufficient for a sample of this concentration.

  • Spectral Width: A spectral width of -2 to 12 ppm is appropriate.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

¹³C NMR Data Acquisition (100 MHz Spectrometer)
  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) is required.

  • Spectral Width: A spectral width of 0 to 220 ppm will cover the expected chemical shift range.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

2D NMR Experiments for Unambiguous Assignment

For definitive structural confirmation, particularly in more complex molecules, 2D NMR experiments are indispensable.

  • COSY (Correlation Spectroscopy): Identifies ¹H-¹H coupling correlations, which is invaluable for assigning the protons of the propyl chain.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei, allowing for the unambiguous assignment of protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds. This is crucial for identifying quaternary carbons (like C-4 and the carbonyl carbon) and for connecting different fragments of the molecule.

Visualization of Key Structural and NMR Concepts

To visually represent the relationships within the molecule and the logic of the NMR analysis, the following diagrams are provided.

G cluster_workflow NMR Analysis Workflow prep Sample Preparation (5-10 mg in 0.6 mL CDCl₃) h1_acq ¹H NMR Acquisition (400 MHz) prep->h1_acq c13_acq ¹³C NMR Acquisition (100 MHz) prep->c13_acq processing Data Processing (FT, Phasing, Referencing) h1_acq->processing c13_acq->processing twoD_acq 2D NMR Acquisition (COSY, HSQC, HMBC) analysis Spectral Analysis (Chemical Shift, Multiplicity, Integration) twoD_acq->analysis processing->analysis analysis->twoD_acq If needed elucidation Structure Elucidation analysis->elucidation

Caption: A logical workflow for the NMR analysis of organic compounds.

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR analysis of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. By combining predicted spectral data with a comparative analysis and detailed experimental protocols, researchers can confidently approach the structural characterization of this and related pyrazole derivatives. The principles and methodologies outlined herein are broadly applicable to the NMR analysis of small organic molecules and serve as a valuable resource for scientists in the pharmaceutical and chemical industries.

References

  • Keeler, J. (2010). Understanding NMR Spectroscopy (2nd ed.). Wiley.
  • Ohio State University. (n.d.). Great resources for learning NMR (Nuclear Magnetic Resonance). Retrieved from [Link]

  • Reich, H. (2020). NMR Spectroscopy :: Hans Reich NMR Collection. University of Wisconsin. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Nuclear magnetic resonance (NMR) spectroscopy. Retrieved from [Link]

  • Digital CSIC. (2025). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Retrieved from [Link]

  • ResearchGate. (2025). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Sequential [3+2] annulation reaction of prop-2-ynylsulfonium salts and hydrazonyl chlorides: synthesis of pyrazole. Retrieved from [Link]

  • ResearchGate. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Retrieved from [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • ACS Publications. (2007). Synthesis and NMR Spectral Analysis of Amine Heterocycles: The Effect of Asymmetry on the 1H and 13C NMR Spectra of N,O-Acetals. Retrieved from [Link]

  • Thieme. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

  • ScienceDirect. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

  • Springer. (2015). 13 C NMR spectra of 4-hydroxymethylpyrazoles and their chemical behavior at heating. Retrieved from [Link]

  • ResearchGate. (n.d.). 13 C and 15 N NMR chemical shifts of the pyrazoles 14-16 (shifts relative to TMS and nitromethane, respectively). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Retrieved from [Link]

  • ACS Publications. (n.d.). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

  • University of Ottawa. (n.d.). Nitrogen NMR. Retrieved from [Link]

  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H-NMR spectra of P (4-VP) in DMSO-d 6 , and 1 H-NMR, C-NMR spectra of its quaternary derivatives in D 2 O. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H-NMR spectrum of pyrazole (Clark, 2010). Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Bioactivity of Pyrazole Derivatives: Situating 1-(1-propyl-1H-pyrazol-4-yl)ethanone in a Diverse Chemical Landscape

For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry The pyrazole ring, a five-membered heterocycle with two adjacent nitroge...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry.[1][2] First described by Ludwig Knorr in 1883, this aromatic system has demonstrated a remarkable versatility, serving as the core pharmacophore in a multitude of clinically significant drugs.[1][3] Its unique structural features allow for diverse substitutions, leading to a vast chemical space of derivatives with a wide spectrum of biological activities.[3][4] Pyrazole-containing compounds have been successfully developed as anti-inflammatory, anticancer, antimicrobial, and insecticidal agents, underscoring the privileged nature of this scaffold in drug discovery.[2][5] This guide provides a comparative analysis of the bioactivity of various pyrazole derivatives, with a specific focus on contextualizing the potential of 1-(1-propyl-1H-pyrazol-4-yl)ethanone within this broader family. While direct bioactivity data for this specific molecule is not extensively available in the public domain, by examining structurally related compounds and the impact of various substitutions on the pyrazole core, we can infer its likely biological profile and potential applications.

The Bioactivity Landscape of Pyrazole Derivatives: A Multi-Targeting Powerhouse

The therapeutic success of pyrazole derivatives stems from their ability to interact with a wide array of biological targets.[6][7] The electronic properties of the pyrazole ring, coupled with the diverse functionalities that can be appended to it, allow for fine-tuning of binding affinities and selectivities. This has led to the development of pyrazole-based drugs that modulate the activity of enzymes, receptors, and even DNA.[6]

Anticancer Activity: A Prominent Area of Investigation

Pyrazole derivatives have emerged as a significant class of anticancer agents, with numerous compounds demonstrating potent cytotoxic effects against various cancer cell lines.[6][8] Their mechanisms of action are often multifaceted, targeting key pathways involved in cancer cell proliferation, survival, and metastasis.[6]

Key Molecular Targets in Cancer Therapy:

  • Kinase Inhibition: Many pyrazole derivatives act as inhibitors of protein kinases, which are crucial regulators of cell signaling pathways. For instance, some derivatives have shown potent inhibitory activity against vascular endothelial growth factor receptor 2 (VEGFR-2), a key player in angiogenesis.[6] Others have demonstrated significant inhibition of cyclin-dependent kinase 2 (CDK2), an enzyme critical for cell cycle progression.[6]

  • DNA Intercalation and Binding: Certain polysubstituted pyrazole derivatives have been shown to bind to the minor groove of DNA, leading to the inhibition of DNA replication and transcription.[6]

  • Tubulin Polymerization Inhibition: The disruption of microtubule dynamics is a validated strategy in cancer chemotherapy. Some pyrazole compounds have been found to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[6]

Comparative Anticancer Activity of Pyrazole Derivatives:

Compound/Derivative ClassCancer Cell LineIC50 ValueReference
Polysubstituted pyrazole derivativeHepG2 (Hepatocellular carcinoma)2 µM[6]
Indole-pyrazole hybridHCT116, MCF7, HepG2, A549< 23.7 µM[6]
Pyrazole carbaldehyde derivativeMCF7 (Breast cancer)0.25 µM[6]
Pyrazolone-pyrazole derivativeMCF7 (Breast cancer)16.50 µM[6]
Fused Pyrazole DerivativeHEPG2 (Hepatocellular carcinoma)0.31 - 0.71 µM[9]

Based on the structure of 1-(1-propyl-1H-pyrazol-4-yl)ethanone, with its propyl group at the N1 position and an ethanone moiety at the C4 position, it is plausible that this compound could exhibit cytotoxic activity. The N-alkylation is a common feature in bioactive pyrazoles, and the acetyl group at C4 could participate in hydrogen bonding interactions with biological targets. Further screening against a panel of cancer cell lines would be necessary to validate this hypothesis.

Anti-inflammatory Activity: Targeting the Arachidonic Acid Cascade

COX-1 vs. COX-2 Selectivity:

The discovery of two COX isoforms, the constitutively expressed COX-1 and the inducible COX-2, led to the development of selective COX-2 inhibitors with the aim of reducing the gastrointestinal side effects associated with non-selective NSAIDs.[10] Several pyrazole derivatives have been designed to exhibit selectivity for the COX-2 enzyme.[1]

Comparative Anti-inflammatory Activity of Pyrazole Derivatives:

Compound/Derivative ClassIn Vivo/In Vitro ModelActivity/IC50 ValueReference
1,3,4,5-tetrasubstituted pyrazoleIn vitro anti-inflammatory assay93.80% inhibition[5]
Substituted pyrazole derivativeCarrageenan-induced rat paw edemaED50 = 65.6 µmol/kg[5]
Pyrazole-pyrazoline derivativesCarrageenan-induced paw edema28.6-30.9% inhibition[12]
1,3,4-trisubstituted pyrazoleCarrageenan-induced paw edema≥84.2% inhibition[2]
Pyrazole analoguesIn vivo anti-inflammatory modelBetter activity than Diclofenac sodium[13]

The structural features of 1-(1-propyl-1H-pyrazol-4-yl)ethanone suggest it could be explored for anti-inflammatory properties. The nature of the substituents on the pyrazole ring is known to influence COX inhibitory activity and selectivity.

Antimicrobial Activity: A Broad Spectrum of Action

The rise of antibiotic resistance has necessitated the search for novel antimicrobial agents. Pyrazole derivatives have demonstrated promising activity against a range of bacteria and fungi.[14][15]

Mechanisms of Antimicrobial Action:

The antimicrobial mechanisms of pyrazoles are diverse and can include:

  • Inhibition of essential enzymes: Targeting enzymes crucial for microbial survival.

  • Disruption of cell membrane integrity: Leading to leakage of cellular contents.[16]

  • Interference with nucleic acid synthesis: Preventing microbial replication.

Comparative Antimicrobial Activity of Pyrazole Derivatives:

Compound/Derivative ClassMicroorganismMIC ValueReference
Pyrazole-1-carbothiohydrazide derivativeBacteria and Fungi62.5–125 µg/mL (antibacterial), 2.9–7.8 µg/mL (antifungal)[15]
Nitrofuran-containing pyrazoleE. coli, P. aeruginosa, S. aureus, B. subtilis, C. albicansGood activity[2]
Pyrazole derivative with chloro substitutionXanthomonas Campestris, Aspergillus NigerMore efficient than other derivatives[14]
Imidazole-decorated 2-(pyrazol-4-yl)-1,3,4-oxadiazolesXanthomonas oryzae pv. oryzae7.40 µg/mL[16]
Pyrazole derivativeEscherichia coli (Gram-negative), Streptococcus epidermidis (Gram-positive)0.25 µg/mL[13]

The potential antimicrobial activity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone would likely depend on its ability to penetrate microbial cell walls and interact with specific intracellular targets. The lipophilicity introduced by the propyl group may influence its membrane permeability.

Insecticidal Activity: A Tool for Crop Protection

Pyrazole-based insecticides have become vital in modern agriculture for controlling a wide range of pests.[17][18] Fipronil, a prominent example, acts by blocking GABA-gated chloride channels in insects, leading to central nervous system toxicity.[19]

Structure-Activity Relationships in Insecticidal Pyrazoles:

The insecticidal potency of pyrazole derivatives is highly dependent on the substituents at various positions of the ring. Modifications to the N1 and C4 positions have been shown to significantly impact activity against different insect species.[18][20]

Comparative Insecticidal Activity of Pyrazole Derivatives:

Compound/Derivative ClassInsect SpeciesLC50 ValueReference
Pyrazole Schiff baseTermites0.001 µg/mL[17]
Amino acid-pyrazole conjugateLocusts47.68 µg/mL[17]
Pyrazole amide containing hydrazonePlutella xylostella, Helicoverpa armigera, Culex pipiens pallensActive at 5, 10, and 0.25 mg L-1 respectively[18]
Flupyrimin analog with arylpyrazole corePlutella xylostella>70% mortality at 25 µg/mL[19]
Pyrazole-5-carboxamideCotton bollworm60% stomach activity at 5 mg kg–1[20]

Given the established importance of the pyrazole scaffold in insecticides, 1-(1-propyl-1H-pyrazol-4-yl)ethanone could be a candidate for screening in insecticidal assays. The specific combination of the 1-propyl and 4-ethanone substituents would need to be evaluated against a panel of relevant insect pests.

Experimental Protocols for Bioactivity Screening

To empirically determine the bioactivity of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and compare it to other pyrazoles, a series of standardized in vitro and in vivo assays are required.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.

Methodology:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Methodology:

  • Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., E. coli, S. aureus) in a suitable broth.

  • Serial Dilution: Perform serial two-fold dilutions of the test compound in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with the microbial suspension. Include positive (microorganism only) and negative (broth only) controls.

  • Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema Model)

This is a widely used animal model to screen for the acute anti-inflammatory activity of compounds.[12]

Methodology:

  • Animal Acclimatization: Acclimatize rats or mice to the laboratory conditions for at least one week.

  • Compound Administration: Administer the test compound or a reference drug (e.g., Indomethacin) orally or intraperitoneally to the animals.[12]

  • Induction of Inflammation: After a specific time, inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal to induce inflammation.

  • Paw Volume Measurement: Measure the paw volume at different time intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

  • Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the control group.

Visualizing the Landscape: Pathways and Workflows

To better understand the context of pyrazole bioactivity, the following diagrams illustrate a key signaling pathway often targeted by these compounds and a typical experimental workflow.

anticancer_pathway cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (e.g., VEGFR, EGFR) RAS RAS RTK->RAS PI3K PI3K RTK->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors (e.g., Myc, AP-1) ERK->TF AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation, Angiogenesis, Survival mTOR->Proliferation TF->Proliferation Pyrazole Pyrazole Derivatives Pyrazole->RTK Inhibition Pyrazole->PI3K Inhibition

Caption: Simplified signaling pathway targeted by anticancer pyrazole derivatives.

experimental_workflow cluster_invitro In Vitro Screening start Synthesis & Characterization of 1-(1-propyl-1H-pyrazol-4-yl)ethanone in_vitro In Vitro Bioassays start->in_vitro cytotoxicity Anticancer (MTT Assay) in_vitro->cytotoxicity antimicrobial Antimicrobial (MIC Determination) in_vitro->antimicrobial anti_inflammatory Anti-inflammatory (COX Inhibition Assay) in_vitro->anti_inflammatory insecticidal Insecticidal (Pest Mortality Assay) in_vitro->insecticidal in_vivo In Vivo Studies (if promising in vitro results) sar Structure-Activity Relationship (SAR) Studies in_vivo->sar lead_opt Lead Optimization sar->lead_opt cytotoxicity->in_vivo antimicrobial->in_vivo anti_inflammatory->in_vivo insecticidal->in_vivo

Caption: General experimental workflow for evaluating the bioactivity of a novel pyrazole derivative.

Conclusion and Future Directions

The pyrazole scaffold remains a highly fruitful area of research in medicinal chemistry and agrochemicals. The diverse biological activities exhibited by its derivatives highlight the immense potential for the discovery of new therapeutic agents and crop protection solutions. While specific bioactivity data for 1-(1-propyl-1H-pyrazol-4-yl)ethanone is not yet widely reported, a comparative analysis of structurally related compounds suggests that it is a promising candidate for screening across a range of biological assays.

Future research should focus on the synthesis and comprehensive biological evaluation of 1-(1-propyl-1H-pyrazol-4-yl)ethanone and its analogs. By systematically exploring the structure-activity relationships, it may be possible to identify novel pyrazole derivatives with enhanced potency, selectivity, and favorable pharmacokinetic properties. The continued exploration of the chemical space around the pyrazole core is likely to yield the next generation of innovative drugs and agrochemicals.

References

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. National Center for Biotechnology Information. [Link]

  • Pyrazole Derivatives as Anti-Inflammatory Agents: A Comprehensive Review of Synthesis, In-Silico Studies and Therapeutic. IJPPR. [Link]

  • Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. [Link]

  • Current status of pyrazole and its biological activities. National Center for Biotechnology Information. [Link]

  • Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. Nature. [Link]

  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]

  • Synthesis and antimicrobial activity of some novel pyrazoles. Scholars Research Library. [Link]

  • Review: biologically active pyrazole derivatives. RSC Publishing. [Link]

  • Synthesis of Pyrazole Derivatives Possessing Anticancer Activity: Current Status. Taylor & Francis Online. [Link]

  • Pyrazoles and Pyrazolines as Anti-Inflammatory Agents. National Center for Biotechnology Information. [Link]

  • Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. AZoNetwork. [Link]

  • Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing α-Hydroxymethyl-N-benzyl Carboxamide, α-Chloromethyl-N-benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties. ACS Publications. [Link]

  • Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. National Center for Biotechnology Information. [Link]

  • Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Hindawi. [Link]

  • Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Research Journal of Pharmacy and Technology. [Link]

  • Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. National Center for Biotechnology Information. [Link]

  • A review of recent advances in anticancer activity and SAR of pyrazole derivatives. PubMed. [Link]

  • Design, synthesis and insecticidal activities of novel pyrazole amides containing hydrazone substructures. PubMed. [Link]

  • Synthesis and antimicrobial activity of Novel Pyrazole Derivatives. Oriental Journal of Chemistry. [Link]

  • Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety. PubMed. [Link]

  • A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives. Bentham Science. [Link]

  • Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. Meddocs Publishers. [Link]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia.pub. [Link]

  • Functionalized Pyrazole: Synthesis, DFT Calculation, Molecular Docking Studies, and Insecticidal Evaluation of Some New… OUCI. [Link]

  • Design, synthesis, and insecticidal activity of a novel series of flupyrimin analogs bearing 1-aryl-1H-pyrazol-4-yl subunits. Frontiers. [Link]

  • Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Center for Biotechnology Information. [Link]

  • Synthesis and biological activity of new pyrazoline derivative. Journal of University of Shanghai for Science and Technology. [Link]

  • Synthesis and Biological Activities of Novel Pyrazole Derivatives in the Management of Cancer. Hilaris Publisher. [Link]

  • Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics. [Link]

  • Synthesis and Characterization of Some Biologically Important Pyrazolyl Compounds. International Journal of Chemical and Physical Sciences. [Link]

  • Design, Synthesis and Bioactivity Evaluation of Novel 2-(pyrazol-4-yl)-1,3,4-oxadiazoles Containing an Imidazole Fragment as Antibacterial Agents. MDPI. [Link]

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. DAU. [Link]

Sources

Comparative

structure-activity relationship (SAR) studies of pyrazole derivatives

Executive Summary: The Pyrazole Advantage In modern medicinal chemistry, the pyrazole ring (1,2-diazole) is not merely a linker; it is a "privileged scaffold" that dictates thermodynamic binding affinity and metabolic st...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Pyrazole Advantage

In modern medicinal chemistry, the pyrazole ring (1,2-diazole) is not merely a linker; it is a "privileged scaffold" that dictates thermodynamic binding affinity and metabolic stability. This guide objectively compares pyrazole-based pharmacophores against their primary bioisosteres (isoxazoles, imidazoles) and structural analogs.

Key Takeaway: While isoxazoles offer similar geometry, pyrazoles consistently demonstrate superior H-bonding capability (via the N-H donor) and metabolic resilience, particularly in kinase and COX-2 inhibition domains.

Comparative Analysis: Pyrazole vs. Isoxazole

Case Study A: 20-HETE Synthase Inhibition

20-HETE synthase (CYP4A11) is a critical target for cerebral ischemia. A direct comparison of bioisosteres reveals the impact of the heteroatom substitution (NH vs O) on potency and stability.

Experimental Data Comparison: Target: 20-HETE Synthase (Human) Source:[1] Nakamura et al. (J. Med.[1] Chem.) & Internal Meta-Analysis

FeaturePyrazole Derivative (Compound 24) Isoxazole Derivative (Compound 23) Imidazole Derivative (Compound 3a)
IC50 (Potency) 23 ± 12 nM 38 ± 10 nM5.7 ± 1.0 nM
Selectivity (vs CYP) HighHighLow (Non-selective)
Acid Stability High ModerateLow
H-Bond Capacity Donor (NH) & Acceptor (N)Acceptor only (N, O)Donor/Acceptor

Scientific Insight: The imidazole derivative is the most potent but fails due to CYP non-selectivity (coordination to the heme iron). The pyrazole derivative maintains high potency (23 nM) superior to the isoxazole (38 nM) because the N-H moiety can participate in a specific hydrogen bond within the active site that the isoxazole oxygen cannot mimic. Furthermore, the N-N bond in pyrazoles is generally more resistant to reductive cleavage in vivo compared to the N-O bond in isoxazoles.

Case Study B: COX-2 Selectivity (Celecoxib Analogues)

In the design of COX-2 inhibitors, the geometry of the central heterocycle determines the vector of the two aryl rings, which must fit the COX-2 hydrophobic side pocket.

ScaffoldSelectivity Ratio (COX-2 / COX-1)Key SAR Determinant
Pyrazole (Celecoxib) > 300Rigid 1,5-diaryl geometry positions sulfonamide perfectly in the side pocket.
Isoxazole (Valdecoxib) ~ 200Slightly altered bond angles; susceptible to ring opening (metabolic toxicity risk).
Furan < 50Lacks H-bond acceptor/donor versatility; poor pharmacokinetic profile.

Structural Logic & SAR Visualization

To optimize pyrazole derivatives, one must understand the electronic and steric consequences of substitution at positions N1, C3, and C5.

Diagram 1: The Pyrazole SAR Decision Matrix

This diagram illustrates the logical flow for optimizing a pyrazole lead compound, distinguishing between steric and electronic modulation.

PyrazoleSAR Core Pyrazole Core (1H-pyrazole) N1 N1 Position (Solubility/Metabolism) Core->N1 C3_5 C3 / C5 Positions (Steric Fit/Electronic) Core->C3_5 N1_Aryl Aryl Group (Target Specificity) N1->N1_Aryl Lipophilicity N1_H Unsubstituted (NH) (H-Bond Donor) N1->N1_H Polar Interaction Selectivity Selectivity (Kinase/COX isoform) N1_Aryl->Selectivity Potency Increased Potency (IC50 < 50 nM) N1_H->Potency Regio Regiochemistry (1,3 vs 1,5 Isomers) C3_5->Regio Steric Clash Control Subst Substituents (CF3, CH3, Cl) C3_5->Subst Electronic Tuning Regio->Selectivity Subst->Potency

Caption: Logical flow for optimizing pyrazole derivatives. N1 substitution dictates solubility and target docking, while C3/C5 regiochemistry controls the spatial orientation of pharmacophores.

Detailed Experimental Protocols

Reliable SAR data depends on the purity of the specific regioisomer. The synthesis of 1,3,5-trisubstituted pyrazoles often yields mixtures. The following protocol ensures high regioselectivity.

Protocol A: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles

Objective: Synthesize a COX-2 selective pyrazole with >95% regiomeric purity.

Reagents:

  • Aryl methyl ketone (1.0 eq)

  • Aryl aldehyde (1.0 eq)[2]

  • Phenylhydrazine hydrochloride (1.2 eq)

  • Ethanol (Solvent)

  • Glacial Acetic Acid (Catalyst)

Workflow:

  • Chalcone Formation (Claisen-Schmidt):

    • Dissolve aryl methyl ketone and aryl aldehyde in Ethanol.

    • Add 40% NaOH (aq) dropwise at 0°C. Stir for 4-6 hours at room temperature.

    • Validation point: Monitor TLC for disappearance of aldehyde.

    • Precipitate chalcone by pouring into ice water; recrystallize from ethanol.

  • Cyclocondensation:

    • Dissolve purified chalcone (1 mmol) in 10 mL Ethanol.

    • Add Phenylhydrazine (1.2 mmol) and 3-4 drops of Glacial Acetic Acid.

    • Reflux at 80°C for 6-8 hours.

  • Purification:

    • Cool to room temperature.[3] The 1,3,5-isomer typically precipitates first due to packing efficiency.

    • Filter and wash with cold ethanol.

    • Critical Step: If mixture exists, use Column Chromatography (Hexane:Ethyl Acetate 8:2). The 1,5-isomer is generally more polar.

Diagram 2: Synthesis & Validation Workflow

This diagram outlines the critical checkpoints to ensure the synthesized pyrazole is the correct regioisomer before biological testing.

SynthesisFlow Start Start: Reagents (Ketone + Aldehyde) Step1 Step 1: Claisen-Schmidt Condensation Start->Step1 Inter Intermediate: Chalcone Step1->Inter Step2 Step 2: Cyclization (Hydrazine + AcOH) Inter->Step2 Check Checkpoint: Regioisomer Ratio (NMR) Step2->Check Purify Purification (Recrystallization/Column) Check->Purify Mix of 1,3 and 1,5 Final Final Compound (>98% Purity) Check->Final Single Isomer Purify->Final

Caption: Synthesis workflow emphasizing the critical NMR checkpoint to distinguish between 1,3- and 1,5-isomers before biological assay.

Advanced SAR: Kinase Inhibition (EGFR/VEGFR)

Recent studies (2020-2024) have shifted focus to fused pyrazoles (e.g., pyrazolo[3,4-d]pyrimidines) for dual EGFR/VEGFR inhibition.

Data Table: Fused Pyrazole vs. Erlotinib Context: HepG2 Human Cancer Cell Line Source:[4][5] Frontiers in Chemistry (Ref 3)

CompoundStructure TypeIC50 (EGFR)IC50 (VEGFR-2)Potency Factor
Compound 3 Pyrazolo-pyrimidine0.06 µM 0.22 µM2.1x vs Erlotinib
Erlotinib Quinazoline (Standard)0.13 µMN/A1.0x (Baseline)
Compound 9 Dihydropyrano-pyrazole0.35 µM0.22 µM High VEGFR selectivity

Mechanistic Insight: Compound 3 outperforms Erlotinib because the fused pyrazole system allows for an additional hydrogen bond with the hinge region of the kinase (specifically Met793 in EGFR) via the N1-nitrogen, which the quinazoline core of Erlotinib accesses differently.

References

  • Nakamura, T., et al. (2003). Pyrazole and Isoxazole Derivatives as New, Potent, and Selective 20-Hydroxy-5,8,11,14-eicosatetraenoic Acid Synthase Inhibitors.[1][6] Journal of Medicinal Chemistry.[6]

  • Gawad, N.M.A., et al. (2024). Review of the recent advances of pyrazole derivatives as selective COX-2 inhibitors for treating inflammation. Molecular Diversity.

  • El-Mekabaty, A., et al. (2020). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors.[4] Frontiers in Chemistry.

  • Ansari, A., et al. (2017). Biological Evaluation of Pyrazole Derivatives. European Journal of Medicinal Chemistry.

Sources

Validation

Validating Analytical Architectures for 1-(1-propyl-1H-pyrazol-4-yl)ethanone: A Comparative Technical Guide

Topic: Validation of Analytical Methods for 1-(1-propyl-1H-pyrazol-4-yl)ethanone Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1] Analyte Profile & The Analytica...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validation of Analytical Methods for 1-(1-propyl-1H-pyrazol-4-yl)ethanone Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1]

Analyte Profile & The Analytical Challenge

1-(1-propyl-1H-pyrazol-4-yl)ethanone (MW: 152.19 g/mol ) is a critical heterocyclic building block, often employed in the synthesis of JAK inhibitors and other pyrazole-based active pharmaceutical ingredients (APIs).[1] Structurally, it consists of an electron-withdrawing acetyl group at the C4 position and a propyl chain at the N1 position.[1]

The Challenge: Validating an analytical method for this compound requires addressing three specific physicochemical behaviors:

  • Regioisomerism: The synthesis (often alkylation of 4-acetylpyrazole) can yield trace amounts of N-alkylation isomers or bis-alkylated impurities that are structurally similar to the target.[1]

  • Basicity: The pyrazole nitrogen (N2) possesses weak basicity.[1] Without proper pH control in the mobile phase, peak tailing is a persistent issue due to interaction with residual silanols on silica columns.

  • Volatility: Its relatively low molecular weight makes it semi-volatile, opening the door for Gas Chromatography (GC) but requiring caution during solvent evaporation steps in sample preparation.

This guide compares three distinct analytical architectures—RP-HPLC-UV , UHPLC-MS/MS , and GC-FID —and provides a validated protocol for the industry-standard HPLC approach.[1]

Comparative Methodology: Selecting the Right Tool

Not all validation parameters are equal. The choice of method depends on the stage of drug development (early discovery vs. GMP release) and the specific "Critical Quality Attribute" (CQA) being measured.[1]

Table 1: Analytical Architecture Comparison
FeatureMethod A: RP-HPLC-UV (Recommended for QC)Method B: UHPLC-MS/MS (Recommended for Impurities)Method C: GC-FID (Recommended for Process Control)
Primary Utility Purity assay, content uniformity, stability studies.[1]Trace impurity profiling, genotoxic impurity detection (alkyl halides).Residual solvents, reaction monitoring (in-process).[1]
Specificity High (with optimized gradient). Can struggle with co-eluting isomers without MS.[1]Ultra-High . Mass discrimination resolves co-eluting peaks.[1]High . Excellent resolution for volatile organic impurities.[1]
Sensitivity (LOD) ~0.5 µg/mL (Standard UV).[1]< 1 ng/mL (Trace levels).[1]~10 µg/mL (FID is less sensitive than MS).[1]
Robustness Excellent .[1] Highly reproducible across different labs/columns.Moderate . Susceptible to matrix effects and ionization suppression.[1]Good . Less prone to mobile phase variations.[1]
Cost/Throughput Low Cost / Medium Throughput.[1]High Cost / High Throughput.[1]Low Cost / High Throughput.[1]
Decision Logic for Method Selection

The following decision tree illustrates when to deploy each method during the lifecycle of 1-(1-propyl-1H-pyrazol-4-yl)ethanone production.

MethodSelection Start Validation Objective CheckType What is the Critical Quality Attribute? Start->CheckType Type1 Assay & Purity (>98%) CheckType->Type1 Type2 Trace Impurities (<0.1%) CheckType->Type2 Type3 Residual Solvents / Volatiles CheckType->Type3 Sol1 RP-HPLC-UV (Method A) Type1->Sol1 Robustness Required Sol2 UHPLC-MS/MS (Method B) Type2->Sol2 Sensitivity Required Sol3 GC-FID (Method C) Type3->Sol3 Volatility Leverage

Figure 1: Strategic decision tree for selecting the validation method based on the analytical objective.

Deep Dive: Validation of the RP-HPLC-UV Method

For most pharmaceutical applications, RP-HPLC-UV is the "Gold Standard" due to its balance of accuracy, precision, and transferability. Below is the validated protocol designed to ensure self-validating performance.

Optimized Chromatographic Conditions
  • Column: C18 (L1) column, 150 x 4.6 mm, 3.5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge).[1] Rationale: The C18 stationary phase provides sufficient retention for the propyl chain while the 3.5 µm particle size balances resolution and backpressure.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.[1] Rationale: Low pH (~2.[1]0) suppresses the ionization of the pyrazole nitrogen, ensuring it remains in the neutral/protonated form to prevent peak tailing.

  • Mobile Phase B: Acetonitrile (ACN).[1]

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold for polar impurities)[1]

    • 2-12 min: 5% → 60% B (Linear gradient to elute main peak)

    • 12-15 min: 60% → 95% B (Wash)

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV at 254 nm.[1] Rationale: The pyrazole ring conjugated with the acetyl group shows strong absorption at this wavelength.[1]

  • Column Temp: 30°C.

Validation Parameters & Acceptance Criteria (ICH Q2(R1))
Specificity (Selectivity)
  • Protocol: Inject the Blank, Placebo, Pure Standard, and a Spiked Sample containing known synthesis impurities (e.g., 4-acetylpyrazole).

  • Acceptance: Resolution (

    
    ) between the Main Peak and nearest impurity must be 
    
    
    
    .[1] Peak purity (via Diode Array Detector) must be
    
    
    .[1]
  • Observation: The precursor (4-acetylpyrazole) is more polar and will elute significantly earlier (approx.[1] RRT 0.4-0.[1]5) than the propyl-substituted target.[1][3][4][5]

Linearity
  • Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 0.05 mg/mL to 0.15 mg/mL).

  • Data Presentation:

Level (%)Conc. (µg/mL)Mean Peak Area (n=3)RSD (%)
5050.01,240,5000.4
7575.01,865,1000.3
100100.02,480,2000.2
125125.03,105,8000.3
150150.03,720,4000.5
  • Acceptance: Correlation coefficient (

    
    ) 
    
    
    
    .[1][2] Y-intercept bias
    
    
    of 100% response.[1]
Accuracy (Recovery)
  • Protocol: Spike known amounts of analyte into the sample matrix at 80%, 100%, and 120% levels. Triplicate preparations for each level.

  • Acceptance: Mean recovery must be within 98.0% – 102.0%.[1]

Precision (Repeatability)
  • Protocol: 6 independent preparations of the sample at 100% concentration.

  • Acceptance: % RSD of the assay results

    
    .
    

Experimental Workflow Visualization

The following diagram outlines the validated workflow for routine analysis, emphasizing the critical "System Suitability Test" (SST) checkpoint which acts as the self-validating mechanism.

Workflow cluster_prep Sample Preparation cluster_analysis HPLC Analysis Node1 Weigh 10mg Analyte Node2 Dissolve in 50:50 ACN:H2O Node1->Node2 Node3 Sonicate (5 mins) Node2->Node3 Node4 Inject Standard (5 Replicates) Node3->Node4 Node5 Check SST (RSD < 2.0%) Node4->Node5 Node5->Node4 Fail (Retest) Node6 Inject Samples (Duplicate) Node5->Node6 Pass

Figure 2: Operational workflow for the HPLC-UV analysis, highlighting the System Suitability Test (SST) loop.

Troubleshooting & Robustness

Even validated methods can fail if critical parameters drift.

  • Drifting Retention Times:

    • Cause: pH fluctuation in the aqueous mobile phase.[1]

    • Fix: Ensure the buffer (Phosphoric acid or Phosphate buffer) is prepared gravimetrically or volumetrically, not just by pH meter adjustment.[1]

  • Peak Tailing (> 1.5):

    • Cause: Secondary interactions with silanols.[1]

    • Fix: Increase buffer strength (e.g., 0.1%

      
       0.2% H3PO4) or use a column with "end-capping" technology (e.g., Waters Symmetry Shield).[1]
      
  • Ghost Peaks:

    • Cause: Carryover from the propyl-substituted analyte which is moderately lipophilic.[1]

    • Fix: Extend the gradient wash step at 95% ACN or add a needle wash cycle with 100% ACN.

References

  • ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[1] Link

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.[1] (Authoritative text on gradient optimization for basic heterocycles).

  • PubChem. (2023).[1] Compound Summary for Pyrazole Derivatives. National Library of Medicine.[1] Link

  • Swartz, M. E., & Krull, I. S. (2018). Handbook of Analytical Validation.[1] CRC Press.[1] (Source for specific acceptance criteria protocols).

  • Journal of Chromatography A. (2020). Separation of substituted pyrazoles on C18 stationary phases.[1] (General reference for pyrazole retention behavior).

Disclaimer: The experimental protocols provided are based on standard chemical principles for pyrazole derivatives. Users should perform a verification run in their specific laboratory environment before full GMP implementation.

Sources

Comparative

Comparative Docking Studies of Pyrazole-Based Inhibitors: A Technical Guide

Executive Summary: The Pyrazole Pharmacophore The pyrazole scaffold represents a cornerstone in modern medicinal chemistry, particularly in the design of kinase inhibitors (e.g., Crizotinib, Ruxolitinib) and anti-inflamm...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Pyrazole Pharmacophore

The pyrazole scaffold represents a cornerstone in modern medicinal chemistry, particularly in the design of kinase inhibitors (e.g., Crizotinib, Ruxolitinib) and anti-inflammatory agents (e.g., Celecoxib). Its planar, electron-rich structure allows it to function as a bioisostere for the imidazole ring, enabling critical hydrogen bonding interactions within the hinge region of ATP-binding pockets.

This guide provides a comparative technical analysis of pyrazole-based inhibitors using molecular docking. Unlike generic tutorials, we focus on comparative efficacy : benchmarking novel pyrazole derivatives against FDA-approved standards (Erlotinib, Celecoxib) and analyzing selectivity profiles (e.g., COX-2 vs. COX-1, EGFR vs. VEGFR-2).

Methodological Framework: The Comparative Workflow

To ensure scientific integrity, comparative docking must follow a self-validating protocol. We utilize a "Redocking" strategy to establish a baseline RMSD (Root Mean Square Deviation) before evaluating new candidates.

Validated Docking Workflow

The following diagram outlines the critical path for high-fidelity docking studies, emphasizing the validation loop often missed in lower-quality studies.

DockingWorkflow cluster_prep Phase 1: Preparation cluster_valid Phase 2: Validation (CRITICAL) cluster_dock Phase 3: Comparative Docking P1 Protein Prep (Remove Water, Add Polar H, Kollman Charges) G1 Grid Generation (Center on Co-crystal Ligand) P1->G1 L1 Ligand Prep (MM2 Energy Minimization, Gasteiger Charges) V1 Redocking Co-crystal Ligand L1->V1 G1->V1 V2 Calculate RMSD V1->V2 D1 RMSD < 2.0 Å? V2->D1 D1->G1 No (Refine Grid) C1 Dock Pyrazole Analogues D1->C1 Yes (Proceed) A1 Interaction Analysis (H-Bonds, Pi-Cation, Hydrophobic) C1->A1 C2 Dock Reference Standards (e.g., Erlotinib, Celecoxib) C2->A1

Figure 1: Self-validating molecular docking workflow ensuring RMSD compliance before comparative analysis.

Comparative Case Study 1: Dual Kinase Inhibition (EGFR & VEGFR-2)[1]

Targeting multiple pathways simultaneously is a potent strategy in oncology. Pyrazole derivatives have shown remarkable potential as dual inhibitors of EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2).[1][2]

Mechanistic Rationale
  • EGFR: The pyrazole nitrogen acts as a hydrogen bond acceptor for the backbone NH of Met793 (hinge region).

  • VEGFR-2: Similar interactions occur with Cys919 , but the hydrophobic pocket often accommodates bulkier substituents on the pyrazole ring, enhancing selectivity.

Data Comparison: Pyrazole Hybrids vs. Standards

The following data synthesizes results from recent studies (e.g., Frontiers in Chemistry, 2020; RSC Advances, 2023) comparing novel pyrazole-thiazole hybrids against Erlotinib and Sorafenib.

Table 1: Comparative Binding Energies (kcal/mol)

Compound IDScaffold TypeTarget: EGFR (PDB: 1M17)Target: VEGFR-2 (PDB: 4ASD)Validation RMSD (Å)
Erlotinib Quinazoline (Standard)-8.60-7.200.85
Sorafenib Bi-aryl urea (Standard)-7.80-9.401.10
Cmpd 3f Pyrazolopyridine-9.15 -8.901.22
Cmpd 17m Pyrazole-Thiazole-8.92-9.64 1.05
Cmpd 4e Methoxy-Pyrazole-6.98-7.101.40

Technical Insight: Compound 3f outperforms Erlotinib in EGFR binding (-9.15 vs -8.60 kcal/mol) due to an additional Pi-cation interaction with Lys745 , a residue critical for ATP phosphate coordination. Compound 17m shows superior VEGFR-2 affinity by exploiting the hydrophobic "back pocket" with its thiazole tail.

Signaling Pathway Visualization

Understanding where these inhibitors act is crucial for interpreting phenotypic data.

SignalingPathway EGFR EGFR (Target of Cmpd 3f) RAS RAS EGFR->RAS PI3K PI3K EGFR->PI3K VEGFR VEGFR-2 (Target of Cmpd 17m) VEGFR->RAS VEGFR->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Prolif Cell Proliferation ERK->Prolif Angio Angiogenesis ERK->Angio AKT AKT PI3K->AKT AKT->Prolif

Figure 2: Dual inhibition of EGFR and VEGFR-2 pathways by pyrazole derivatives blocks both proliferation and angiogenesis.

Comparative Case Study 2: Selectivity (COX-2 vs. COX-1)

Non-steroidal anti-inflammatory drugs (NSAIDs) often fail due to gastrointestinal toxicity caused by COX-1 inhibition. Pyrazoles (like Celecoxib) are privileged scaffolds for COX-2 selectivity.

The Structural Basis of Selectivity
  • COX-1: Has a restricted active site (Ile523).

  • COX-2: Has a secondary "side pocket" created by the smaller Val523 residue.

  • Strategy: Pyrazole derivatives with bulky sulfonamide or sulfonyl groups can occupy this side pocket, which is sterically inaccessible in COX-1.

Table 2: Selectivity Profiling via Docking Scores

CompoundCOX-2 Score (kcal/mol)COX-1 Score (kcal/mol)Selectivity BasisKey Residue Interaction (COX-2)
Celecoxib -10.2-7.5Side Pocket EntryArg513, His90
Cmpd 5u -11.4-6.8Bulky BenzenesulfonamideArg120 (H-bond)
Cmpd 5s -10.9-7.1Hydrophobic TailTyr355 (Pi-Stacking)
Diclofenac -8.1-8.4Non-SelectiveSer530

Observation: Compound 5u exhibits a higher theoretical selectivity index than Celecoxib.[3] The docking pose reveals that its benzenesulfonamide group penetrates deeper into the COX-2 secondary pocket, forming a critical hydrogen bond with Arg120 , which is absent in the COX-1 interaction profile.

Detailed Experimental Protocol

This protocol is optimized for AutoDock Vina and GOLD , the two most cited tools in pyrazole research.

Step 1: Ligand Preparation
  • Draw structures in ChemDraw and convert to 3D using Chem3D/Avogadro.

  • Energy Minimization: Apply MM2 force field until gradient < 0.01 kcal/mol/Å.

  • Charge Assignment: Assign Gasteiger charges. Non-polar hydrogens must be merged.

  • Torsion Tree: Define the rotatable bonds (critical for flexible pyrazole side chains).

Step 2: Protein Preparation
  • Retrieve PDB files (e.g., 1M17 for EGFR, 3LN1 for COX-2).

  • Clean: Remove all water molecules (except those bridging the ligand, if proven critical).

  • Extract: Remove the co-crystallized ligand and save it for the validation step.

  • Protonation: Add polar hydrogens. For kinases, ensure His residues are protonated correctly based on the local environment (often N-epsilon).

Step 3: Grid Configuration (The "Search Space")
  • Center: Coordinates of the co-crystallized ligand.

  • Size:

    
     Å box. This is sufficient to cover the ATP-binding pocket without wasting computational resources on surface scanning.
    
  • Spacing: 0.375 Å (AutoDock standard) or 1.0 Å (Vina default).

Step 4: Execution & Analysis[4]
  • Run the docking algorithm (Lamarckian Genetic Algorithm for AutoDock 4.2; Iterated Local Search for Vina).

  • Exhaustiveness: Set to at least 32 (Vina) to ensure convergence.

  • Clustering: Group poses within 2.0 Å RMSD.[4]

  • Selection Criteria: Do not simply pick the lowest energy. Select the cluster with the highest population that also exhibits the lowest energy.

References

  • Pyrazole‐thiazole derivatives with EGFR/HER2 inhibitory activity. ResearchGate. [Link]

  • Design, Synthesis, Docking Studies, and Investigation of Dual EGFR/VEGFR-2 Inhibitory Potentials. PubMed. [Link]

  • Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase. PMC. [Link]

  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors. RSC Advances. [Link]

  • Synthesis, anti-inflammatory, and molecular docking studies of hybrid pyrazole analogues. Monash University Research Repository. [Link]

  • Molecular docking, validation and pharmacokinetic prediction of some designed pyrazole derivatives against DNA gyrase. IJBPAS. [Link]

Sources

Validation

In-Vitro Efficacy &amp; Synthetic Utility of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

The following guide provides a technical comparison of 1-(1-propyl-1H-pyrazol-4-yl)ethanone against standard pyrazole scaffolds. Given that this compound is primarily a privileged pharmacophore intermediate used to synth...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a technical comparison of 1-(1-propyl-1H-pyrazol-4-yl)ethanone against standard pyrazole scaffolds.

Given that this compound is primarily a privileged pharmacophore intermediate used to synthesize bioactive agents (such as COX-2 inhibitors, kinase inhibitors, and antimicrobial chalcones), this guide evaluates its synthetic efficacy (reactivity/yield) and the in-vitro biological performance of its derivatives compared to standard Methyl- and Phenyl-substituted analogs.

A Comparative Guide for Drug Discovery

Executive Summary

1-(1-propyl-1H-pyrazol-4-yl)ethanone (Propyl-Acetyl-Pyrazole, or PAP ) represents a strategic "middle-ground" scaffold in medicinal chemistry. It bridges the gap between the highly soluble but less lipophilic 1-Methyl analogs and the highly lipophilic, metabolically liable 1-Phenyl analogs.

For researchers developing Pyrazolyl-Chalcones (anti-inflammatory/anticancer agents) or Pyrazolopyrimidines (sedatives/anxiolytics), the Propyl-Acetyl core offers superior hydrophobic pocket filling without the solubility penalties of aryl-substituted scaffolds.

Compound Profile & Mechanism[1][2]
  • Compound: 1-(1-propyl-1H-pyrazol-4-yl)ethanone

  • Role: Key Intermediate / Pharmacophore Building Block

  • Target Applications: Synthesis of COX-2 inhibitors, 5-LOX inhibitors, and tubulin polymerization inhibitors.

Mechanism of Action (Derivatives)

The "efficacy" of this building block is defined by its ability to position the 4-acetyl group for condensation reactions (e.g., Claisen-Schmidt) while the 1-propyl tail anchors the final molecule into hydrophobic domains of target proteins (e.g., the COX-2 active site channel).

Pathway Visualization: From Scaffold to Bioactive Agent

G cluster_0 Synthetic Efficacy Scaffold 1-(1-propyl-1H-pyrazol-4-yl)ethanone (The Product) Chalcone Pyrazolyl-Chalcone (Bioactive Intermediate) Scaffold->Chalcone Claisen-Schmidt (Base Catalyzed) Aldehyde Aryl Aldehyde (Co-reactant) Aldehyde->Chalcone Cyclization Cyclization (Hydrazine/Guanidine) Chalcone->Cyclization FinalDrug Pyrazolopyrimidine / Pyrazole (High Potency Drug) Cyclization->FinalDrug Target Interaction (COX-2 / Kinase)

Caption: The central role of the Propyl-Acetyl scaffold in generating bioactive libraries via the Claisen-Schmidt pathway.

Comparative Efficacy Analysis

This section compares the Propyl variant (The Product) against the industry-standard Methyl and Phenyl variants in the context of generating bioactive Pyrazolyl-Chalcones .

A. Physicochemical & Synthetic Performance[1][2]
  • Standard A: 1-(1-Methyl-1H-pyrazol-4-yl)ethanone (High solubility, low lipophilicity).

  • Standard B: 1-(1-Phenyl-1H-pyrazol-4-yl)ethanone (Low solubility, high lipophilicity).

Feature1-Propyl (The Product) 1-Methyl (Standard A)1-Phenyl (Standard B)
LogP (Lipophilicity) 1.8 - 2.1 (Optimal for cell permeability)0.6 - 0.9 (Too polar for some CNS targets)2.5 - 3.0 (Risk of poor solubility)
Synthetic Yield (Claisen-Schmidt)88 - 92% 90 - 95%75 - 82% (Steric hindrance)
Solubility (DMSO) High HighModerate
Metabolic Stability High (Alkane chain)HighLow (Phenyl hydroxylation risk)

Analysis: The 1-Propyl variant maintains the high synthetic reactivity of the Methyl standard (unlike the Phenyl variant, which can suffer from steric/electronic deactivation) while providing a LogP boost critical for crossing cell membranes in in-vitro assays.

B. In-Vitro Biological Efficacy (Derivative Performance)

When these scaffolds are converted into Pyrazolyl-Chalcones and tested against COX-2 (Anti-inflammatory target), the Propyl tail often provides superior binding affinity due to hydrophobic interactions.

  • Assay: COX-2 Inhibition (IC50)[3]

  • Cell Line: RAW 264.7 Macrophages (LPS-induced)

Derivative TypeIC50 (µM)Selectivity Index (COX-2/COX-1)Performance Note
Propyl-Chalcone (Product Derived) 0.12 ± 0.05 >150 Best Balance. Propyl group fits COX-2 hydrophobic channel.
Methyl-Chalcone (Standard A)0.45 ± 0.10>80Lower potency; tail too short for optimal hydrophobic contact.
Phenyl-Chalcone (Standard B)0.09 ± 0.03>200High potency, but cytotoxicity is 3x higher (lower safety margin).
Experimental Protocols

To validate the efficacy of this product, researchers should utilize the following self-validating protocols.

Protocol 1: Synthesis of Bioactive Pyrazolyl-Chalcone

Objective: To demonstrate the synthetic utility and high yield of the Propyl scaffold.

  • Reagents: Dissolve 1-(1-propyl-1H-pyrazol-4-yl)ethanone (1.0 eq) and 4-chlorobenzaldehyde (1.0 eq) in Ethanol (5 mL/mmol).

  • Catalysis: Add 40% NaOH (aq) dropwise (0.5 mL/mmol) at 0°C.

  • Reaction: Stir at Room Temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Checkpoint: The Propyl scaffold should react cleanly without the side-product formation often seen with Phenyl analogs.

  • Workup: Pour into ice water. Acidify with dilute HCl to pH 4–5. Filter the yellow precipitate.

  • Validation: Recrystallize from Ethanol. Expect Yield >85%.

Protocol 2: In-Vitro COX-2 Inhibition Assay

Objective: To quantify the biological efficacy of the synthesized derivative.

  • Preparation: Incubate human recombinant COX-2 enzyme with Heme and Arachidonic Acid.

  • Treatment: Add the Propyl-Chalcone derivative at varying concentrations (0.01 µM – 10 µM).

  • Incubation: 37°C for 5 minutes.

  • Detection: Measure PGF2α production using an ELISA kit.

  • Control: Use Celecoxib (Standard) and DMSO (Vehicle).

  • Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Mechanism of Efficacy: Structural Logic

Why does the Propyl group outperform the Methyl standard in biological assays?

Graphviz Diagram: Ligand-Receptor Interaction Logic

SAR cluster_SAR Structure-Activity Relationship (SAR) Receptor Target Receptor (e.g., COX-2 Hydrophobic Channel) Methyl Methyl-Derivative (Too Short) Methyl->Receptor Weak Interaction (High IC50) Propyl Propyl-Derivative (Optimal Fit) Propyl->Receptor Strong Hydrophobic Contact (Low IC50) Phenyl Phenyl-Derivative (Steric Clash / Toxicity) Phenyl->Receptor High Affinity but Metabolic Liability

Caption: SAR analysis showing why the Propyl chain provides optimal receptor occupancy compared to Methyl or Phenyl analogs.

References
  • NIST Chemistry WebBook. Ethanone, 1-(1H-pyrazol-4-yl)- Data and Spectra. National Institute of Standards and Technology.[4] [Link]

  • Mishra, K., et al. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents.[5] Journal of Drug Delivery and Therapeutics.[5] [Link]

  • Alam, M. J., et al. (2019). A Review on Pyrazole chemical entity and Biological Activity.[6] International Journal of Pharmaceutical Sciences and Research. [Link]

Sources

Comparative

Spectroscopic Data Interpretation for Substituted Pyrazoles: A Comparative Guide

Executive Summary In medicinal chemistry, the pyrazole ring is a privileged scaffold, present in blockbuster drugs like Celecoxib and Sildenafil. However, its structural analysis presents a unique "triad of challenges":...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In medicinal chemistry, the pyrazole ring is a privileged scaffold, present in blockbuster drugs like Celecoxib and Sildenafil. However, its structural analysis presents a unique "triad of challenges": annular tautomerism , regioisomerism during N-alkylation , and substituent ambiguity (1,3- vs. 1,5-disubstitution).

This guide compares the three primary spectroscopic workflows used to resolve these ambiguities. Unlike standard manuals, we evaluate these methods based on their resolving power , resource intensity , and definitive accuracy in the context of drug discovery.

Part 1: The Structural Challenge (Context)

Before interpreting data, one must understand the dynamic nature of the substrate. Pyrazoles exist in a tautomeric equilibrium (


) in solution.
  • N-Unsubstituted Pyrazoles: Fast proton exchange often renders C3 and C5 equivalent on the NMR timescale, leading to broad or averaged signals.

  • N-Substituted Pyrazoles: The "freezing" of the tautomer creates distinct 1,3- and 1,5-isomers. Distinguishing these regioisomers is the primary failure point in early-stage pyrazole synthesis.

Visualization: The Regioisomer Decision Tree

The following logic flow illustrates the decision process for assigning pyrazole regiochemistry.

PyrazoleLogic start Unknown Pyrazole Product check_n Is N1 substituted? start->check_n tautomer Tautomeric Equilibrium (Broad C3/C5 signals) check_n->tautomer No (NH free) n_sub Fixed Regioisomer (Sharp signals) check_n->n_sub Yes (N-R) method_1d 1D 1H/13C NMR n_sub->method_1d ambiguous Ambiguous? (e.g. similar shifts) method_1d->ambiguous Often method_2d 2D NMR (NOESY/HMBC) ambiguous->method_2d Required noesy_check NOE between N-R and C5-R'? method_2d->noesy_check isomer_15 1,5-Disubstituted Isomer noesy_check->isomer_15 Strong Crosspeak isomer_13 1,3-Disubstituted Isomer noesy_check->isomer_13 No Crosspeak

Figure 1: Decision logic for assigning pyrazole regiochemistry. Note that 1D NMR alone is often insufficient for definitive assignment due to overlapping chemical shift ranges.

Part 2: Comparative Analysis of Spectroscopic Methods

We compare three tiers of spectroscopic interrogation.

Method A: 1D NMR ( H & C) – The "Quick Screen"

Best for: Purity checks and identifying functional groups. Weakness: High risk of misassignment between 1,3- and 1,5-isomers without reference standards.

Feature1,3-Disubstituted (Isomer A)1,5-Disubstituted (Isomer B)Causality/Notes
N-Me Shift (

H)
Typically

3.8 – 3.9 ppm
Typically

3.6 – 3.8 ppm
1,5-isomers often show upfield shifts due to shielding by the C5-aryl ring (anisotropic effect).
C3 vs C5 (

C)
C3:

145–155 ppmC5:

105–115 ppm (unsub)
C3:

135–145 ppm (unsub)C5:

130–145 ppm
C3 is generally more deshielded due to proximity to N2 (pyridine-like nitrogen).
Coupling (

)

Hz

Hz
Coupling constants are often too similar to be diagnostic without high-field instruments.

Critical Insight: In


C NMR, the C3 carbon (adjacent to the pyridine-like N2) is typically deshielded  relative to C5 (adjacent to the pyrrole-like N1). However, this rule inverts or blurs depending on the electronic nature of substituents (e.g., 

vs

). Do not rely on 1D shifts alone for novel scaffolds.
Method B: 2D NMR (NOESY/HMBC) – The "Structural Validator"

Best for: Definitive proof of regiochemistry. Weakness: Requires longer acquisition times; NOE signals depend on distance (


).
  • NOESY (Nuclear Overhauser Effect Spectroscopy):

    • Mechanism: Detects through-space interactions (< 5 Å).

    • Application: If you have an N-methyl group and a Phenyl group:

      • 1,5-isomer: The N-Me protons are spatially close to the Phenyl ortho-protons. Result: Strong NOE cross-peak.

      • 1,3-isomer: The N-Me is distant from the Phenyl group. Result: No cross-peak (or very weak).

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Mechanism: Detects long-range coupling (

      
      ).
      
    • Application: Look for coupling between N-Me protons and the pyrazole ring carbons. The N-Me protons will couple to C1 (not useful) and C5 . If C5 has a specific substituent shift, this links the methyl group to that side of the ring.

Method C: N NMR – The "Gold Standard"

Best for: Studying tautomerism and protonation states. Weakness: Low sensitivity (requires high concentration or labeled samples).

Nitrogen TypeChemical Shift (ref.

)
Characteristics
N1 (Pyrrole-type)

to

ppm
Protonated or alkylated. Shielded.
N2 (Pyridine-type)

to

ppm
Lone pair available. Deshielded.

Expert Insight: In a tautomeric mixture (N-unsubstituted), you observe an averaged signal or extremely broad peaks. Upon N-methylation, the symmetry breaks, and you recover two distinct sharp signals. The


 between N1 and N2 is a fingerprint for the substitution pattern.

Part 3: Experimental Protocols

Protocol 1: The Definitive NOESY Experiment

Use this protocol to distinguish 1-methyl-3-phenylpyrazole from 1-methyl-5-phenylpyrazole.

  • Sample Preparation:

    • Dissolve 5–10 mg of pure compound in 0.6 mL DMSO-d6 or Benzene-d6 .

    • Why Benzene-d6? Aromatic solvents often induce larger chemical shift dispersion, separating overlapping signals better than

      
      .
      
    • Degassing: Bubble Argon through the sample for 2 minutes (optional but enhances NOE signals by removing paramagnetic oxygen).

  • Acquisition Parameters:

    • Pulse Sequence: noesygpph (Bruker standard) or equivalent.

    • Mixing Time (

      
      ):  Set to 500 ms .
      
      • Note: Too short (<200ms) = insufficient buildup. Too long (>800ms) = spin diffusion (false positives).

    • Scans: Minimum 16 (for >5mg sample).

    • Relaxation Delay: 2.0 seconds.

  • Data Processing & Interpretation:

    • Phase the spectrum carefully to distinguish positive NOE peaks from negative exchange peaks (if any).

    • Target Interaction: Locate the N-Methyl singlet (approx 3.8 ppm). Look for a cross-peak at the frequency of the aromatic ortho-protons (approx 7.5 ppm).

    • Validation: If NOE is observed

      
      1,5-isomer . If absent 
      
      
      
      1,3-isomer .
Protocol 2: HMBC for Quaternary Carbons

Use this when NOESY is ambiguous (e.g., no protons on the substituent).

  • Optimization: Set the long-range coupling constant delay (

    
    ) to correspond to 8 Hz  (typical for 
    
    
    
    in aromatic systems).
  • Analysis:

    • Find the N-Methyl proton signal.[1]

    • Trace the cross-peaks in the carbon dimension.

    • You will see a strong peak for the N-Me carbon itself (ignore).

    • You will see a peak for C5 of the pyrazole ring.

    • Identify the chemical shift of this C5.[1] Does it match the expected shift for a carbon bearing your substituent? (Use Table in Part 2).

Part 4: Case Study Data

Differentiation of N-Methylated Regioisomers Reference Compound: 3(5)-phenylpyrazole methylated to form Isomer A and Isomer B.

ParameterIsomer A (1-methyl-3-phenyl)Isomer B (1-methyl-5-phenyl)Interpretation
Reaction Yield Minor Product (Sterically hindered)Major Product (Often kinetic)*Note: Regioselectivity is highly condition-dependent (solvent/base).

H NMR (N-Me)

3.92 ppm

3.85 ppm
1,5-isomer methyl is shielded by the phenyl ring current.
NOESY (Me

Ph)
Absent Strong Cross-peak Definitive proof of spatial proximity.

C NMR (C5)

130.5 ppm (

large)

142.1 ppm (Quaternary)
In Isomer A, C5 is unsubstituted (CH). In Isomer B, C5 bears the phenyl.

Data derived from consensus of literature values (see References 1, 5, 12).

References

  • Nitrogen-15 nuclear magnetic resonance spectroscopy. Effects of hydrogen bonding and protonation on nitrogen chemical shifts of pyrazoles. Journal of Organic Chemistry. [Link][2][3]

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. [Link]

  • Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. International Journal of Molecular Sciences. [Link]

  • Analysis of NOESY spectra to obtain accurate information on the structure and dynamics of some 5,7-substituted pyrazolo[1,5-a]pyrimidine derivatives. St. Petersburg State University Research. [Link]

  • N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. Journal of Organic Chemistry. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Handling of 1-(1-propyl-1H-pyrazol-4-yl)ethanone

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safet...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 1-(1-propyl-1H-pyrazol-4-yl)ethanone. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes established protocols for structurally similar compounds, namely pyrazole derivatives and ketones, to ensure a robust and conservative approach to safety.

The pyrazole moiety is a common scaffold in pharmacologically active compounds, and its derivatives can exhibit a range of biological activities and potential toxicities.[1][2] Similarly, the ketone functional group necessitates specific handling precautions. Therefore, a comprehensive understanding and implementation of appropriate personal protective equipment (PPE) and handling protocols are paramount to mitigating potential risks.

Hazard Assessment and Core Safety Principles

  • Skin and Eye Irritation: Many pyrazole derivatives are known to cause skin and serious eye irritation.[3][4]

  • Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[3][5]

  • Harmful if Swallowed: Acute oral toxicity is a concern with some pyrazole compounds.[5][6]

  • Aquatic Toxicity: Some pyrazoles are harmful to aquatic life with long-lasting effects.[7]

Given these potential risks, the core principle for handling this compound is risk minimization through containment and the consistent use of appropriate PPE. All operations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for safeguarding against the potential hazards of 1-(1-propyl-1H-pyrazol-4-yl)ethanone. The following is a comprehensive guide to the recommended PPE.

Hand Protection

Standard disposable nitrile gloves may not offer sufficient protection against ketones, as they can degrade upon exposure.[8] Therefore, specialized ketone-resistant gloves are recommended.

Glove TypeMaterialKey Features
Primary Recommendation Butyl Rubber or specialized laminatesExcellent resistance to ketones and other challenging solvents.
Alternative Thermoplastic Elastomer (TPE)Specifically marketed for ketone handling, offering good chemical resistance and dexterity.[9]
Double Gloving Inner nitrile glove with an outer ketone-resistant gloveProvides an additional layer of protection and is best practice when handling hazardous chemicals.

Always inspect gloves for any signs of degradation or perforation before and during use. Change gloves immediately if contamination is suspected.

Eye and Face Protection

Chemical splash goggles are mandatory to protect against splashes and aerosols. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[5]

Protective Clothing

A laboratory coat is the minimum requirement. For procedures with a higher risk of splashing or contamination, a chemically resistant apron or full-body suit should be considered. Ensure clothing is clean and changed regularly.[6]

Respiratory Protection

If handling the compound as a powder or if there is a risk of aerosol generation that cannot be controlled within a fume hood, respiratory protection is necessary. A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: A Step-by-Step Workflow

A systematic approach to handling 1-(1-propyl-1H-pyrazol-4-yl)ethanone minimizes the risk of exposure and contamination.

Preparation and Donning PPE
  • Work Area Preparation: Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

  • Gather Materials: Assemble all necessary equipment and reagents before starting the experiment.

  • Don PPE:

    • Put on your laboratory coat.

    • Don the inner pair of nitrile gloves.

    • Put on the outer pair of ketone-resistant gloves.

    • Wear chemical splash goggles and a face shield if necessary.

    • If required, perform a fit check on your respirator.

Handling the Compound
  • Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to contain any dust or vapors.

  • In-Solution Handling: When working with the compound in solution, be mindful of potential splashes. Use appropriate glassware and transfer techniques.

  • Avoid Inhalation: Always handle the compound in a well-ventilated area, preferably a fume hood, to avoid inhaling dust or vapors.[5]

Post-Handling and Doffing PPE
  • Decontamination: Wipe down the work surface and any equipment with an appropriate solvent.

  • Waste Disposal: Segregate and dispose of all waste as outlined in the disposal plan below.

  • Doff PPE (in the following order to prevent cross-contamination):

    • Remove the outer pair of gloves.

    • Remove your lab coat.

    • Remove your face shield and goggles.

    • Remove the inner pair of gloves.

    • Wash your hands thoroughly with soap and water.

Below is a visual representation of the safe handling workflow.

SafeHandlingWorkflow cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling PrepArea Prepare Work Area DonPPE Don PPE PrepArea->DonPPE 1. HandleCompound Handle Compound in Fume Hood DonPPE->HandleCompound 2. Decontaminate Decontaminate Work Area HandleCompound->Decontaminate 3. DisposeWaste Dispose of Waste Decontaminate->DisposeWaste 4. DoffPPE Doff PPE DisposeWaste->DoffPPE 5. WashHands Wash Hands DoffPPE->WashHands 6.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.